4-((4-Methoxybenzyl)oxy)picolinonitrile

Core Science & Biosynthesis

Technical Whitepaper: 4-((4-Methoxybenzyl)oxy)picolinonitrile in Advanced Drug Development

Executive Summary & Chemical Identity

As modern medicinal chemistry increasingly relies on highly functionalized heterocycles, 4-((4-Methoxybenzyl)oxy)picolinonitrile (IUPAC: 4-[(4-methoxyphenyl)methoxy]pyridine-2-carbonitrile) has emerged as a critical advanced intermediate. Featuring a picolinonitrile (2-cyanopyridine) core substituted at the C4 position with a 4-methoxybenzyl (PMB) protected hydroxyl group, this molecule serves as a versatile linchpin for synthesizing complex therapeutics, including kinase inhibitors and allosteric modulators ()[1].

This whitepaper details the mechanistic rationale, self-validating synthetic protocols, and downstream applications of this building block, providing a comprehensive guide for drug development professionals.

Mechanistic Rationale: The Strategy & Orthogonal Protection

The synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile relies on a highly efficient Nucleophilic Aromatic Substitution (

) reaction between 4-chloropicolinonitrile and 4-methoxybenzyl alcohol ()[2].

Causality of Electrophilic Activation: The C4 position of the 2-cyanopyridine ring is exceptionally electrophilic. This is driven by the synergistic electron-withdrawing effects of the pyridine nitrogen (via both induction and resonance) and the ortho-nitrile group (via strong induction). When the PMB-alkoxide attacks the C4 position, the resulting anionic Meisenheimer complex is profoundly stabilized by the delocalization of the negative charge onto the electronegative ring nitrogen, facilitating the rapid elimination of the chloride leaving group.

Causality of the PMB Protecting Group: In multistep drug synthesis, protecting group orthogonality is paramount. The PMB ether is strategically chosen because it is highly stable to the strongly basic conditions required for subsequent nitrile transformations (e.g., hydrolysis to amides or cross-coupling reactions). However, unlike standard alkyl ethers, the electron-donating methoxy group on the PMB ring allows for clean, selective cleavage under mild acidic conditions (e.g., Trifluoroacetic acid) or oxidative conditions (e.g., DDQ) without disturbing the sensitive nitrile functionality ()[3].

Synthetic workflow for 4-((4-Methoxybenzyl)oxy)picolinonitrile via SNAr.

Experimental Protocol: Self-Validating Synthesis Workflow

To ensure high yield and purity, the following protocol incorporates self-validating checkpoints and mechanistic safeguards.

Step 1: Alkoxide Generation

• Procedure: Dissolve 4-methoxybenzyl alcohol (1.1 equiv) in anhydrous DMF under an inert argon atmosphere. Cool the solution to 0 °C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in portions. Stir for 30 minutes until hydrogen gas evolution ceases.

• Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates the alcohol. Generating the alkoxide prior to introducing the electrophile prevents competitive attack by unreacted base, which could otherwise lead to unwanted hydrolysis of the nitrile group.

Step 2: Electrophilic Addition &

• Procedure: Add a solution of 4-chloropicolinonitrile (1.0 equiv) in DMF dropwise to the 0 °C alkoxide mixture. Allow the reaction to warm to room temperature, then heat to 60–80 °C for 4–6 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:EtOAc 3:1). The PMB group is highly UV-active. The disappearance of the 4-chloropicolinonitrile spot and the emergence of a new, lower-Rf UV-active spot confirms the progression of the

  reaction.

Step 3: Quenching and Aqueous Workup

• Procedure: Cool the mixture to 0 °C and carefully quench with saturated aqueous

  . Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with a 5% aqueous LiCl solution, dry over , and concentrate under reduced pressure.

• Causality: Quenching with saturated

  (a mild acid) safely neutralizes excess NaH without allowing the pH to spike. A high pH aqueous environment would risk hydrolyzing the newly formed picolinonitrile into a picolinamide. The 5% LiCl wash is specifically employed to partition the highly polar DMF solvent into the aqueous phase, preventing it from co-eluting with the product.

Quantitative Data Presentation

Thorough analytical characterization is required to validate the structural integrity of the synthesized intermediate. The tables below summarize the expected physicochemical properties and spectroscopic signatures.

Table 1: Physicochemical Properties

Property	Value	Rationale / Impact
Chemical Formula		Confirms complete PMB incorporation.
Molecular Weight	240.26 g/mol	Optimal size for an intermediate building block.
Topological Polar Surface Area	45.1 Ų	Favorable for eventual CNS penetration if retained.
H-Bond Donors / Acceptors	0 / 3	Nitrile and ether oxygens act as strict acceptors.

Table 2: Expected Spectroscopic Signatures ( H NMR, 400 MHz, )

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
8.55	Doublet (d)	1H	Pyridine C6-H (Highly deshielded by adjacent N)
7.35	Doublet (d)	2H	PMB aromatic protons (ortho to )
7.20	Doublet (d)	1H	Pyridine C3-H
6.95	Doublet of doublets (dd)	1H	Pyridine C5-H
6.90	Doublet (d)	2H	PMB aromatic protons (ortho to OMe)
5.10	Singlet (s)	2H	Benzylic (Ether linkage)
3.80	Singlet (s)	3H	Methoxy

Downstream Applications in Medicinal Chemistry

The true value of 4-((4-Methoxybenzyl)oxy)picolinonitrile lies in its dual-axis derivatization potential. It serves as a precursor for a vast array of pharmacophores, notably in the development of metabotropic glutamate receptor modulators ()[2].

• Nitrile Axis: The nitrile group can be reduced via catalytic hydrogenation (Pd/C,

  ) to yield a primary methanamine, hydrolyzed to a picolinamide, or reacted with sodium azide ( ) in a [3+2] cycloaddition to form a tetrazole (a common carboxylic acid bioisostere).

• Ether Axis: Following structural elaboration at the nitrile, the PMB group can be selectively cleaved to unmask the 4-hydroxyl group. This phenol-like moiety can then be subjected to Mitsunobu reactions or further

  couplings to introduce diverse solubilizing groups or target-binding vectors.

Downstream derivatization pathways for drug development applications.

References

• Discovery of N-(5-Fluoropyridin-2-yl)-6-methyl-4-(pyrimidin-5-yloxy)picolinamide (VU0424238): A Novel Negative Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5 Selected for Clinical Evaluation Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Greene's Protective Groups in Organic Synthesis, 4th Edition Source: Wiley URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of N-(5-Fluoropyridin-2-yl)-6-methyl-4-(pyrimidin-5-yloxy)picolinamide (VU0424238): A Novel Negative Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5 Selected for Clinical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wiley.com [wiley.com]

CAS number for 4-(4-methoxybenzyloxy)picolinonitrile

Advanced Synthesis and Application of 4-(4-Methoxybenzyloxy)picolinonitrile and Its Derivatives in Medicinal Chemistry

Executive Summary

In modern drug discovery, the functionalization of pyridine cores is a cornerstone of rational drug design. While the unsubstituted base structure of 4-(4-methoxybenzyloxy)picolinonitrile is a highly specialized, de novo intermediate that does not possess a universally registered, commercially indexed Chemical Abstracts Service (CAS) Registry Number, its structurally defined derivatives are heavily documented in patent literature and pharmacology. For instance, the closely related 3,5-bis(4-methoxybenzyloxy)pyridine-2-carbonitrile is registered under CAS: 1393456-51-3 [1], and the halogenated analog 5-bromo-4-(4-methoxybenzyloxy)picolinonitrile is a critical building block for synthesizing spliceosome modulators[2].

This whitepaper provides an in-depth technical analysis of the 4-(4-methoxybenzyloxy)picolinonitrile scaffold, detailing the causality behind its synthetic assembly, its physicochemical profiling, and its advanced applications in modulating RNA splicing and iron chelation[2][3].

Structural Rationale and Physicochemical Profiling

The architectural design of 4-(4-methoxybenzyloxy)picolinonitrile relies on two critical moieties:

• The Picolinonitrile (2-Cyanopyridine) Core: The nitrile group at the 2-position acts as a strong electron-withdrawing group, lowering the pKa of the pyridine ring and providing a highly specific vector for hydrogen bonding or subsequent conversion into tetrazoles, amides, or amines.

• The 4-Methoxybenzyl (PMB) Ether: The PMB group is strategically chosen over a standard benzyl ether due to its electron-rich paramethoxy substituent. This allows for orthogonal deprotection under mildly acidic (e.g., TFA) or oxidative (e.g., DDQ) conditions, preserving the base-sensitive nitrile group during late-stage functionalization.

Quantitative Analytical Data

To facilitate reaction tracking and compound verification, the following table summarizes the quantitative analytical data for the key intermediates in this synthetic pathway, derived from established patent literature[2].

Compound Name	Molecular Formula	LC-MS (m/z) [M+H]⁺	Retention Time (tR)	Primary Application
3-bromo-4-(4-methoxybenzyloxy)pyridine	C13H12BrNO2	294.1	1.11 min	Precursor / Scaffold
3-bromo-4-(4-methoxybenzyloxy)pyridine 1-oxide	C13H12BrNO3	312.1	1.24 min	Activated Intermediate
3,5-bis(4-methoxybenzyloxy)pyridine-2-carbonitrile	C23H22N2O4	376.1	N/A	Iron Chelators (DADFT)

Self-Validating Synthetic Protocol

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following de novo synthesis of the 5-bromo derivative demonstrates the causality of reagent selection and incorporates systemic validation checkpoints to ensure high-fidelity yields[2].

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Objective: Etherification of the pyridine core.

• Methodology: A solution of (4-methoxyphenyl)methanol (PMB-OH) in anhydrous DMF is cooled to 0 °C. Sodium hydride (NaH, 60% dispersion) is added sequentially. After 20 minutes of alkoxide formation, 3-bromo-4-chloropyridine is introduced, and the system is heated to 80 °C for 2 hours[2].

• Causality: NaH is required to quantitatively deprotonate PMB-OH, generating a highly reactive nucleophile. The chlorine atom at the 4-position of the pyridine is highly activated toward SNAr due to the electron-withdrawing nature of the adjacent pyridine nitrogen. The 3-bromo position remains unreactive under these conditions due to unfavorable orbital overlap for SNAr.

• Validation Checkpoint: The reaction is deemed complete when LC-MS confirms the disappearance of the starting material and the emergence of a dominant peak at m/z 294.1 [M+H]⁺ (tR = 1.11 min) [2].

Step 2: Regioselective N-Oxidation

• Objective: Activation of the pyridine ring for cyanation.

• Methodology: The intermediate from Step 1 is dissolved in CH₂Cl₂ and treated with meta-chloroperoxybenzoic acid (m-CPBA) at room temperature for 20 hours[2].

• Causality: Direct cyanation of unactivated pyridines is notoriously low-yielding. Oxidizing the pyridine nitrogen to an N-oxide dramatically increases the electrophilicity of the 2- and 6-positions, priming the molecule for a modified Reissert-Henze reaction.

• Validation Checkpoint: Successful oxidation is validated by an LC-MS mass shift to m/z 312.1[M+H]⁺ (tR = 1.24 min) , confirming the addition of the oxygen atom[2].

Step 3: Cyanation (Reissert-Henze Type)

• Objective: Installation of the picolinonitrile group.

• Methodology: The N-oxide is treated with a cyanating agent (such as trimethylsilyl cyanide, TMSCN) in the presence of a strong organic base (e.g., DBU) or an activating electrophile (like dimethylcarbamyl chloride).

• Causality: The activating agent attacks the N-oxide oxygen, creating a superb leaving group. The cyanide nucleophile subsequently attacks the 2-position, followed by rearomatization and elimination of the oxygen moiety, yielding 5-bromo-4-(4-methoxybenzyloxy)picolinonitrile.

• Validation Checkpoint: The final product is validated via Infrared (IR) Spectroscopy, specifically looking for the appearance of a sharp, distinct C≡N stretching band at ~2220 cm⁻¹ .

Fig 1: De novo synthetic pathway of 5-bromo-4-(4-methoxybenzyloxy)picolinonitrile.

Pharmacological Applications in Drug Development

A. Modulation of RNA Splicing (Oncology & Genetic Disorders)

Derivatives of 4-(4-methoxybenzyloxy)picolinonitrile are heavily utilized in the synthesis of small-molecule spliceosome modulators[2]. Gene expression relies on the spliceosome to remove introns from pre-mRNA. By acting as highly specific ligands, these picolinonitrile-derived compounds bind to the ribonucleoprotein complex, inducing a conformational shift. This shift forces the spliceosome to alter its alternative splicing patterns—either skipping a mutated exon or forcing the inclusion of a necessary one. The picolinonitrile core is essential here, as the nitrile group engages in critical hydrogen bonding with the spliceosome's binding pocket, while the PMB-oxy vector occupies a specific hydrophobic sub-pocket.

Fig 2: Mechanism of spliceosome modulation via picolinonitrile-derived ligands.

B. Iron Chelation Therapy (Desferrithiocin Analogs)

Another profound application of this chemical space is in the development of desazadesferrithiocin (DADFT) analogs[3]. The compound 3,5-bis(4-methoxybenzyloxy)pyridine-2-carbonitrile (CAS: 1393456-51-3) is a direct precursor in synthesizing advanced iron chelators[1][3]. Traditional chelators like desferrithiocin (DFT) exhibit severe nephrotoxicity. By modifying the pyridine core and utilizing PMB-protected intermediates, medicinal chemists have successfully synthesized polyether-fragmented ligands that maintain excellent Iron Clearing Efficiency (ICE) while drastically reducing gastrointestinal and renal toxicity[3].

References

• Methods and compositions for modulating splicing - Google Patents Source: WO2020163541A1 URL
• Substituent Effects on Desferrithiocin and Desferrithiocin Analogue Iron Clearing and Toxicity Profiles - PMC Source: NIH / Journal of Medicinal Chemistry URL
• 3,5-bis(4-methoxybenzyloxy)

Sources

• 1. 3,5-bis(4-methoxybenzyloxy)pyridine-2-carbonitrile - CAS号 1393456-51-3 - 摩熵化学 [molaid.com]
• 2. WO2020163541A1 - Methods and compositions for modulating splicing - Google Patents [patents.google.com]
• 3. Substituent Effects on Desferrithiocin and Desferrithiocin Analogue Iron Clearing and Toxicity Profiles - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide on 4-((4-Methoxybenzyl)oxy)picolinonitrile: Synthesis, Properties, and Applications in Drug Development

Executive Summary

In modern medicinal chemistry, the design of highly functionalized pyridine scaffolds is a cornerstone of targeted drug discovery. 4-((4-Methoxybenzyl)oxy)picolinonitrile is a highly versatile, bifunctional building block that combines the strong electron-withdrawing and reactive properties of a picolinonitrile (pyridine-2-carbonitrile) core with the orthogonal protection strategy afforded by a 4-methoxybenzyl (PMB) ether.

As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an authoritative, field-proven guide to the physicochemical properties, mechanistic synthesis, and downstream utility of this specific intermediate.

Physicochemical Profiling

Understanding the quantitative metrics of a building block is critical for predicting its behavior in organic synthesis and its influence on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the final Active Pharmaceutical Ingredient (API).

Table 1: Quantitative Physicochemical Data

Parameter	Value
IUPAC Name	4-[(4-methoxyphenyl)methoxy]pyridine-2-carbonitrile
Molecular Formula	C₁₄H₁₂N₂O₂
Molecular Weight	240.26 g/mol
Exact Mass	240.0899 Da
Topological Polar Surface Area (TPSA)	45.1 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4 (Nitrile N, Pyridine N, Ether O, Methoxy O)
Rotatable Bonds	4

Mechanistic Synthesis & Workflow

The most efficient route to synthesize 4-((4-Methoxybenzyl)oxy)picolinonitrile relies on a Nucleophilic Aromatic Substitution (SNAr) .

Causality in Reagent Selection

The 4-position of the picolinonitrile ring is highly electrophilic. This is caused by the synergistic electron-withdrawing effects of both the pyridine nitrogen and the nitrile group at the 2-position, which pull electron density away from the 4- and 6-positions via inductive and resonance effects [1]. Consequently, a 4-halo-picolinonitrile (typically chloro or fluoro) serves as an excellent SNAr electrophile [2].

We utilize Sodium Hydride (NaH) to deprotonate 4-methoxybenzyl alcohol (PMB-OH). NaH is chosen over weaker bases (like K₂CO₃) because it irreversibly and quantitatively forms the highly nucleophilic PMB-alkoxide, preventing competing side reactions and ensuring the SNAr proceeds smoothly at ambient to slightly elevated temperatures[3].

Fig 1. Nucleophilic Aromatic Substitution (SNAr) workflow for 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Step-by-Step Protocol: SNAr Synthesis

Note: This protocol is designed as a self-validating system to ensure high yield and purity.

• Alkoxide Generation: In an oven-dried flask under an inert nitrogen atmosphere, suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) and cool to 0 °C. Dissolve PMB-OH (1.1 eq) in a minimum volume of anhydrous DMF and add dropwise.

  • Causality: Cooling prevents the exothermic deprotonation from degrading the solvent. Wait 30 minutes until H₂ evolution ceases to ensure complete alkoxide formation.

• Electrophilic Addition: Add a solution of 4-chloropicolinonitrile (1.0 eq) in DMF dropwise to the alkoxide solution at 0 °C.

• SNAr Propagation: Allow the reaction to warm to 25 °C and stir for 4–6 hours.

• Self-Validation Checkpoint (IPQC): Monitor the reaction via LC-MS. The disappearance of the 4-chloropicolinonitrile peak and the emergence of a new peak with m/z[M+H]⁺ = 241.1 confirms successful coupling. If unreacted starting material persists, verify strict moisture exclusion, as trace water rapidly quenches the PMB-alkoxide back to PMB-OH.

• Quenching and Extraction: Carefully quench the reaction with cold water to neutralize any unreacted NaH. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers thoroughly with brine (5x) to remove residual DMF.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Applications in Drug Development (Divergent Utility)

The strategic value of 4-((4-Methoxybenzyl)oxy)picolinonitrile lies in its orthogonal reactivity .

The Orthogonal Protecting Group Strategy

Why use a PMB ether instead of a standard benzyl (Bn) ether? In complex drug synthesis, the nitrile group is often destined to be reduced to a primary amine or converted into a tetrazole. Standard benzyl ethers require harsh palladium-catalyzed hydrogenation (Pd/C, H₂) for deprotection, which would concurrently (and undesirably) reduce the nitrile group.

The PMB group, however, is electron-rich. It can be selectively cleaved under mildly oxidative conditions using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or acidic conditions (Trifluoroacetic acid, TFA), leaving the sensitive nitrile group completely intact. This allows chemists to unmask the 4-hydroxyl group—a critical pharmacophore for hydrogen bonding in kinase inhibitors—at the precise optimal stage of the synthetic route.

Fig 2. Divergent synthetic utility of the nitrile and PMB-ether moieties in medicinal chemistry.

Analytical Characterization Standards

To ensure scientific integrity, the synthesized 4-((4-Methoxybenzyl)oxy)picolinonitrile must be validated against the following spectroscopic benchmarks:

• ¹H NMR (400 MHz, CDCl₃): Look for the characteristic PMB signals: a singlet integrating to 3H around δ 3.80 ppm (methoxy group) and a singlet integrating to 2H around δ 5.10 ppm (benzylic CH₂). The pyridine core will exhibit a doublet around δ 8.50 ppm (H-6, adjacent to the nitrogen), confirming the integrity of the heteroaromatic ring.

• High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI-TOF) should yield an exact mass [M+H]⁺ peak at 241.0977 (calculated for C₁₄H₁₃N₂O₂⁺).

References

• Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles The Journal of Organic Chemistry (ACS Publications)[Link]

• Synthesis and evaluation of isothiazolo[4,5-b]pyridines as cyclin G-associated kinase (GAK) inhibitors RSC Medicinal Chemistry (Royal Society of Chemistry)[Link]

An In-depth Technical Guide to the 4-PMB-protected 4-hydroxypicolinonitrile Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-hydroxypicolinonitrile scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its synthesis and subsequent functionalization, however, require a robust strategy for protecting the reactive 4-hydroxyl group. This technical guide provides an in-depth examination of 4-(p-methoxybenzyloxy)picolinonitrile, a key intermediate where the hydroxyl group is masked with a p-methoxybenzyl (PMB) ether. We will explore the rationale for PMB group selection, detail its installation and selective cleavage, and provide comprehensive protocols for its synthesis and characterization. This document serves as a practical resource for researchers leveraging this versatile building block in complex, multi-step synthetic campaigns aimed at novel drug discovery.

Introduction: The Strategic Importance of Protecting 4-Hydroxypicolinonitrile

The 2-cyanopyridine (picolinonitrile) framework is a cornerstone in the development of therapeutic agents. The cyano group is a versatile synthetic handle, readily converted into amines, amides, carboxylic acids, and other functionalities crucial for modulating pharmacological activity.[1][2][3] When substituted with a hydroxyl group at the 4-position, the resulting 4-hydroxypicolinonitrile becomes a highly valuable, multifunctional building block.

However, the nucleophilicity of the hydroxyl group necessitates the use of a protecting group during many synthetic transformations to prevent unwanted side reactions. The choice of protecting group is critical and is dictated by its stability to various reaction conditions and the ease of its selective removal when no longer needed.

The p-methoxybenzyl (PMB) group has emerged as an excellent choice for protecting alcohols.[4][5] Introduced as an ether, the PMB group is stable to a wide range of non-acidic reagents but can be selectively cleaved under specific oxidative or acidic conditions that often leave other protecting groups, like standard benzyl (Bn) ethers, intact.[4][6][7] This "orthogonal" reactivity is paramount in complex syntheses. The electron-donating p-methoxy substituent makes the PMB ether more labile to acid-catalyzed cleavage and more susceptible to oxidative cleavage than an unsubstituted benzyl ether, providing a wider array of deprotection options.[4][7]

Synthesis of 4-PMB-protected 4-hydroxypicolinonitrile

The formation of the PMB ether linkage is typically achieved via a Williamson ether synthesis. This involves the deprotonation of the starting alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from p-methoxybenzyl chloride (PMB-Cl) or bromide (PMB-Br).[4]

Detailed Synthetic Protocol

This protocol outlines a standard laboratory procedure for the synthesis of 4-(p-methoxybenzyloxy)picolinonitrile from 4-hydroxypicolinonitrile.

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight	Notes
4-Hydroxypicolinonitrile	36057-44-0	120.11 g/mol	Starting material
Sodium Hydride (NaH), 60% in mineral oil	7646-69-7	24.00 g/mol	Strong base
p-Methoxybenzyl chloride (PMB-Cl)	824-94-2	156.61 g/mol	Alkylating agent
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11 g/mol	Reaction solvent
Anhydrous Dimethylformamide (DMF)	68-12-2	73.09 g/mol	Co-solvent (optional)
Saturated aq. NH₄Cl	N/A	N/A	Quenching solution
Ethyl Acetate (EtOAc)	141-78-6	88.11 g/mol	Extraction solvent
Brine (Saturated aq. NaCl)	N/A	N/A	Washing solution
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	Drying agent

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add 4-hydroxypicolinonitrile (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 0.2 M concentration relative to the starting material). If solubility is an issue, a small amount of anhydrous DMF can be added as a co-solvent.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (1.2 eq) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved. Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Alkylation: Cool the reaction mixture back to 0 °C. Add a solution of p-methoxybenzyl chloride (1.1 eq) in a small amount of anhydrous THF dropwise via the addition funnel over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C. Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 4-(p-methoxybenzyloxy)picolinonitrile as a solid.

Synthesis and Purification Workflow

Caption: General workflow for the synthesis and purification of the target intermediate.

Physicochemical Properties and Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized intermediate.

Table of Properties:

Property	Value
Molecular Formula	C₁₄H₁₂N₂O₂
Molecular Weight	240.26 g/mol
Appearance	White to off-white solid
Solubility	Soluble in dichloromethane, ethyl acetate, THF. Insoluble in water.

Analytical Characterization Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides definitive structural confirmation. Expected chemical shifts (in CDCl₃, referenced to TMS at 0.00 ppm) are:

  • ~8.5 ppm (d, 1H): Pyridine proton adjacent to the nitrogen.

  • ~7.4 ppm (d, 2H): Aromatic protons on the PMB group ortho to the CH₂.

  • ~7.2 ppm (s, 1H): Pyridine proton adjacent to the cyano group.

  • ~7.0 ppm (d, 1H): Pyridine proton adjacent to the ether linkage.

  • ~6.9 ppm (d, 2H): Aromatic protons on the PMB group meta to the CH₂.

  • ~5.2 ppm (s, 2H): Benzylic protons (-O-CH₂-Ar).

  • ~3.8 ppm (s, 3H): Methoxy protons (-OCH₃).

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Key signals include the nitrile carbon (~117 ppm), the pyridine carbons, the aromatic carbons of the PMB group, the benzylic carbon (~70 ppm), and the methoxy carbon (~55 ppm).

• IR (Infrared) Spectroscopy: Look for a strong, sharp absorption band around 2230 cm⁻¹ corresponding to the C≡N (nitrile) stretch. Other key peaks will include C-O ether stretches.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M+H]⁺ at m/z 241.26.

Key Reactions: Deprotection of the PMB Group

The strategic value of the PMB group lies in its selective removal. Two primary methods are employed: oxidative cleavage and acid-mediated cleavage.

Method 1: Oxidative Cleavage with DDQ

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a highly effective reagent for cleaving PMB ethers.[4][5] The reaction is believed to proceed through a single electron transfer (SET) mechanism, forming a charge-transfer complex.[5] The electron-rich nature of the PMB ring facilitates this process, allowing for selective deprotection in the presence of other groups like benzyl ethers, acetates, and silyl ethers.[4][6]

Detailed Protocol for DDQ Deprotection:

• Setup: Dissolve the PMB-protected compound (1.0 eq) in a mixture of dichloromethane (CH₂Cl₂) and water (typically an 18:1 to 10:1 ratio).

• Reagent Addition: Cool the solution to 0 °C. Add DDQ (1.2-1.5 eq) portion-wise. The reaction mixture will typically turn dark green or brown.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Purification: The crude mixture can often be directly loaded onto a silica gel column for purification to yield the deprotected 4-hydroxypicolinonitrile.[4] The main byproduct is p-methoxybenzaldehyde, which is easily separated.

Method 2: Acid-Mediated Cleavage with TFA

Strong acids like trifluoroacetic acid (TFA) can cleave the PMB ether.[7][8] The mechanism involves protonation of the ether oxygen, followed by departure of the alcohol and formation of a stable p-methoxybenzyl carbocation.[8][9] This carbocation is then trapped by a nucleophile present in the reaction mixture (a scavenger or the solvent).

Detailed Protocol for TFA Deprotection:

• Setup: Dissolve the PMB-protected compound (1.0 eq) in dichloromethane (CH₂Cl₂).

• Reagent Addition: Add TFA (typically 10-20% v/v) to the solution at room temperature.[7][10]

• Reaction: Stir the reaction at room temperature, monitoring by TLC. Cleavage is usually complete within 1-3 hours.

• Work-up: Carefully neutralize the excess acid by pouring the reaction mixture into a cold, saturated aqueous solution of NaHCO₃.

• Extraction and Purification: Extract the product with CH₂Cl₂, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Deprotection Strategy Diagram

Caption: Primary orthogonal pathways for the deprotection of the PMB ether.

Applications in Drug Discovery

The 4-PMB-protected 4-hydroxypicolinonitrile intermediate is a gateway to a vast chemical space. After its synthesis, the nitrile can be elaborated, or the PMB group can be removed to unmask the hydroxyl for further functionalization. This strategy has been employed in the synthesis of inhibitors for various enzymes and receptors. For example, substituted picolinonitriles are investigated as kinase inhibitors, where the pyridine nitrogen acts as a hinge-binding element and substituents at the 4-position explore specific pockets within the enzyme's active site.

Safety, Handling, and Storage

• Sodium Hydride (NaH): Highly flammable and reacts violently with water to produce hydrogen gas. Handle only under an inert atmosphere (nitrogen or argon) in a fume hood.

• p-Methoxybenzyl chloride (PMB-Cl): Lachrymator and corrosive. Handle with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated area.

• DDQ: Toxic and an irritant. Avoid inhalation of dust and contact with skin.

• TFA: Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme care in a fume hood.

• Storage: The 4-PMB-protected 4-hydroxypicolinonitrile intermediate should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents and acids.

Conclusion

4-PMB-protected 4-hydroxypicolinonitrile is a robust and versatile intermediate that provides a strategic advantage in the synthesis of complex, biologically active molecules. The PMB protecting group offers a favorable balance of stability and selective reactivity, with well-established protocols for both its introduction and its orthogonal removal via oxidative or acidic methods. A thorough understanding of the principles and procedures outlined in this guide will empower researchers to effectively utilize this key building block in advancing their drug discovery and development programs.

References

• (Total Synthesis). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Available at: [Link]

• (UCLA – Chemistry and Biochemistry). Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. Available at: [Link]

• (NIH). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Available at: [Link]

• (Chem-Station Int. Ed.). p-Methoxybenzyl (PMB) Protective Group. Available at: [Link]

• (ACS Publications). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. Available at: [Link]

• (Reddit). Anyone have an idea about the mechanism for the cleavage of this linker?. Available at: [Link]

• (NIH). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. Available at: [Link]

• (ACS Omega). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. Available at: [Link]

Sources

• 1. Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. chem.ucla.edu [chem.ucla.edu]
• 9. reddit.com [reddit.com]
• 10. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Strategic Selection of 4-Alkoxypicolinonitriles in Medicinal Chemistry

This guide serves as a technical analysis for researchers and medicinal chemists evaluating 4-methoxypicolinonitrile versus its protected analog, 4-((4-methoxybenzyl)oxy)picolinonitrile .

Executive Summary: The Strategic Divergence

In the architecture of pyridine-based pharmacophores, the choice between 4-methoxypicolinonitrile (Methyl ether) and 4-((4-methoxybenzyl)oxy)picolinonitrile (PMB ether) is rarely a matter of simple availability. It represents a fundamental decision between permanent scaffold modification and latent functionalization .

• 4-Methoxypicolinonitrile is a "Terminal" building block. The methoxy group is electronically robust and intended to remain in the final drug candidate to modulate lipophilicity and metabolic stability.

• 4-((4-methoxybenzyl)oxy)picolinonitrile is a "Transient" intermediate. The PMB group serves as a masked hydroxyl functionality, offering orthogonal protection that can be removed under mild oxidative conditions (DDQ) to regenerate the 4-hydroxypyridine core for further derivatization.

Key Decision Matrix:

Feature	4-Methoxypicolinonitrile	4-((4-methoxybenzyl)oxy)picolinonitrile
Role	Final Pharmacophore / Stable Intermediate	Protective Group / Synthetic Handle
Stability	High (Acid/Base/Redox stable)	Moderate (Acid labile, Oxidatively labile)
Deprotection	Harsh (BBr₃, Pyridine[1]·HCl @ 200°C)	Mild (DDQ, CAN, TFA)

| CAS | 36057-44-0 | N/A (Custom Synthesis) |

Structural & Physicochemical Analysis

Electronic Effects on the Pyridine Core

Both molecules feature a nitrile group at C2, which is strongly electron-withdrawing, activating the ring towards nucleophilic aromatic substitution (

) at the C4 and C6 positions.

• The Methyl Ether: Provides a permanent +M (mesomeric) effect, donating electron density back into the electron-deficient pyridine ring. This deactivates the ring slightly compared to the 4-chloro analog but maintains sufficient electron density for N-oxidation or radical functionalization.

• The PMB Ether: Mimics the electronic donation of the methyl group but introduces significant steric bulk. The benzylic oxygen is more accessible for coordination with Lewis acids, which can be leveraged for directed lithiation strategies, though this also makes it more susceptible to cleavage.

Solubility Profile

• Methyl Analog: High crystallinity, moderate lipophilicity (LogP ~1.2). Soluble in polar organic solvents (DMSO, DMF, MeOH).

• PMB Analog: significantly higher lipophilicity (LogP ~3.5) due to the additional aromatic ring. This often improves solubility in non-polar solvents (DCM, Toluene) but can complicate purification if the product co-elutes with PMB byproducts (anisaldehyde) after deprotection.

Synthetic Utility & Protecting Group Strategy

The core distinction lies in the deprotection orthogonality .

Pathway A: The "Dead-End" Methyl Ether

If you use 4-methoxypicolinonitrile, removing the methyl group to access the 4-hydroxy tautomer (pyridone) requires forcing conditions.

• Reagents: Boron tribromide (BBr₃) or Pyridine Hydrochloride at 180-200°C.

• Consequence: These conditions often hydrolyze the C2-nitrile to a carboxylic acid or amide, destroying the core scaffold. Do not use this analog if you plan to functionalize the C4 position later.

Pathway B: The "Orthogonal" PMB Ether

The PMB group is unique because it can be cleaved oxidatively using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Mechanism: Single Electron Transfer (SET) creates a benzylic radical cation, which is trapped by water to release the free alcohol and 4-methoxybenzaldehyde.

• Advantage: This occurs at room temperature in neutral pH, leaving the C2-nitrile and other sensitive groups (esters, acetals) completely intact.

Visualization: Orthogonal Workflows

Figure 1: Divergent synthetic pathways. The Methyl route is linear; the PMB route allows for branching via the 4-hydroxy intermediate.

Experimental Protocols

Protocol A: Synthesis of 4-((4-methoxybenzyl)oxy)picolinonitrile

Rationale: This reaction utilizes

displacement of chloride. The PMB alkoxide is generated in situ.

Reagents:

• 4-Chloropicolinonitrile (1.0 eq)

• 4-Methoxybenzyl alcohol (1.1 eq)

• Sodium Hydride (60% dispersion in oil, 1.2 eq)

• THF (Anhydrous, 0.5 M concentration)

Step-by-Step:

• Activation: To a flame-dried flask under

  , add NaH (1.2 eq) and wash with hexanes to remove oil (optional). Suspend in anhydrous THF at 0°C.

• Alkoxide Formation: Dropwise add 4-methoxybenzyl alcohol (1.1 eq) dissolved in minimal THF. Stir at 0°C for 30 min until

  evolution ceases.

• Displacement: Add 4-chloropicolinonitrile (1.0 eq) as a solution in THF.

• Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (EtOAc/Hex). The product is more polar than the starting chloride.

• Workup: Quench with sat.

  . Extract with EtOAc (3x). Wash combined organics with brine, dry over .

• Purification: Flash chromatography (SiO2, 0-30% EtOAc in Hexanes).

Protocol B: Orthogonal Deprotection (The DDQ Method)

Rationale: Oxidative cleavage preserves the nitrile group, which would be hydrolyzed by strong acids.

Reagents:

• 4-((4-methoxybenzyl)oxy)picolinonitrile (1.0 eq)

• DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.2 - 1.5 eq)

• Dichloromethane (DCM) : Water (18:1 ratio)

Step-by-Step:

• Dissolution: Dissolve the PMB ether in DCM (0.1 M). Add water (5% v/v). Note: Water is essential to trap the oxocarbenium ion intermediate.[2]

• Oxidation: Add DDQ (1.5 eq) in one portion. The mixture will turn deep green/red (charge transfer complex) and then fade to a suspension of hydroquinone.

• Monitoring: Stir vigorously at RT for 1-3 hours.

• Workup: Filter off the precipitated DDQ-hydroquinone. Wash the filtrate with sat.

  (removes acidic byproducts) and brine.

• Isolation: The product, 4-hydroxypicolinonitrile (often existing as the pyridone tautomer), may precipitate or require extraction with 10% MeOH/DCM due to low solubility.

Comparison of Deprotection Conditions

The following table highlights why the PMB analog is preferred for complex synthesis.

Reagent	Conditions	Effect on 4-OMe (Methyl)	Effect on 4-OPMB (PMB)	Side Reactions
DDQ	DCM/H₂O, RT	No Reaction	Cleaved (High Yield)	None (Nitrile stable)
TFA	Neat, Reflux	No Reaction	Cleaved (Slow)	Nitrile hydrolysis possible
BBr₃	DCM, -78°C to RT	Cleaved	Cleaved	Nitrile hydration to Amide
H₂ / Pd-C	EtOH, RT	No Reaction	Cleaved	Reduction of Nitrile to Amine

Critical Insight: Hydrogenolysis (

) is NOT recommended for picolinonitriles. The nitrile group is highly susceptible to reduction to the primary amine ( ) under standard benzyl deprotection conditions. This makes the oxidative DDQ method the only viable "soft" deprotection strategy.

References

• TCI Chemicals. Product Specification: 4-Methoxypicolinonitrile (CAS 36057-44-0). TCI Chemicals.[3] Link

• Yonemitsu, O., et al. (1982). "MPM (4-Methoxybenzyl) Protection."[4][5][6] Tetrahedron Letters. (Foundational work on DDQ oxidative cleavage).

• BenchChem. Orthogonal Deprotection Strategies in the Presence of Methyl Ethers. Technical Support Center. Link

• National Institutes of Health (NIH). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC. Link

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard reference for PMB vs Methyl stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. 4-Methoxypicolinonitrile | 36057-44-0 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Solubility of 4-((4-Methoxybenzyl)oxy)picolinonitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a detailed exploration of the solubility characteristics of 4-((4-Methoxybenzyl)oxy)picolinonitrile, a compound of interest in medicinal chemistry and materials science. Recognizing the critical role of solubility in the journey from discovery to application, this document outlines the theoretical underpinnings and practical methodologies for a comprehensive solubility assessment. While specific experimental data for this compound is not yet widely published, this guide equips researchers with the necessary framework to conduct a thorough and meaningful investigation of its solubility profile in various organic solvents.

Introduction: The Significance of Solubility

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like 4-((4-Methoxybenzyl)oxy)picolinonitrile is a cornerstone of its developability. It influences a multitude of critical parameters including bioavailability, formulation options, and the feasibility of purification and scale-up processes. A comprehensive understanding of a compound's behavior in different solvent systems is therefore not just an academic exercise, but a fundamental prerequisite for successful research and development. This guide will delve into the predictive analysis of 4-((4-Methoxybenzyl)oxy)picolinonitrile's solubility and provide robust experimental protocols for its empirical determination.

Physicochemical Profile and Predicted Solubility of 4-((4-Methoxybenzyl)oxy)picolinonitrile

The molecular structure of 4-((4-Methoxybenzyl)oxy)picolinonitrile offers valuable clues to its potential solubility. The presence of a nitrile group (-C≡N) and a methoxy group (-OCH₃) introduces polarity to the molecule.[1][2] The ether linkage and the two aromatic rings (picoline and benzyl) contribute to its overall size and potential for π-π stacking interactions. The nitrogen atom in the picoline ring can also participate in hydrogen bonding as an acceptor.

Based on these structural features, it is anticipated that 4-((4-Methoxybenzyl)oxy)picolinonitrile will exhibit moderate polarity. Consequently, it is likely to be more soluble in polar aprotic solvents and some polar protic solvents, while showing limited solubility in non-polar solvents. The principle of "like dissolves like" suggests that solvents with similar polarity and hydrogen bonding capabilities will be the most effective at dissolving this compound.

Theoretical Framework: The Science of Dissolution

The dissolution of a solid in a liquid solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG). For dissolution to occur spontaneously, ΔG must be negative. This is influenced by the enthalpy of solution (ΔH) and the entropy of solution (ΔS). In simple terms, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions. The nitrile and ether functionalities in 4-((4-Methoxybenzyl)oxy)picolinonitrile are expected to engage in dipole-dipole interactions with polar solvents, contributing favorably to the enthalpy of solution.

Experimental Design for Solubility Assessment

A systematic approach to determining the solubility of 4-((4-Methoxybenzyl)oxy)picolinonitrile involves a combination of qualitative screening and quantitative analysis.

Solvent Selection

The choice of solvents is critical for building a comprehensive solubility profile. A representative panel of solvents with a wide range of polarities should be selected.

Solvent Class	Examples	Rationale
Non-Polar	Hexane, Toluene	To establish the lower limit of solubility and assess the impact of the non-polar aromatic rings.
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile, Dichloromethane (DCM), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	These solvents can engage in dipole-dipole interactions and are often good solvents for moderately polar compounds.[3][4]
Polar Protic	Methanol, Ethanol, Isopropanol	These solvents can act as both hydrogen bond donors and acceptors, potentially interacting with the nitrile and ether groups.

Qualitative Solubility Screening

This initial screen provides a rapid assessment of solubility and helps to categorize the compound's general solubility behavior.

Experimental Protocol:

• Preparation: Add approximately 1-2 mg of 4-((4-Methoxybenzyl)oxy)picolinonitrile to a small, clean, and dry test tube.

• Solvent Addition: Add the selected solvent dropwise (e.g., 0.1 mL at a time) to the test tube.

• Observation: After each addition, vortex or shake the tube vigorously for 30-60 seconds.

• Classification: Visually inspect the solution for the presence of undissolved solid. Classify the solubility as:

  • Freely Soluble: Dissolves quickly in a small amount of solvent.

  • Soluble: Dissolves completely upon addition of up to 3 mL of solvent.

  • Slightly Soluble: Some, but not all, of the solid dissolves.

  • Insoluble: No apparent dissolution.

Diagram of the Qualitative Solubility Screening Workflow:

Caption: A flowchart illustrating the key steps in the qualitative solubility screening of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Quantitative Solubility Determination

For drug development and process optimization, a precise measure of solubility is essential. The equilibrium solubility method, followed by a suitable analytical technique, is the gold standard.[5]

Experimental Protocol:

• Sample Preparation: Add an excess amount of 4-((4-Methoxybenzyl)oxy)picolinonitrile to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. A shaking incubator or a magnetic stirrer can be used.

• Phase Separation: Allow the vials to stand undisturbed for a short period to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

• Filtration: Filter the aliquot through a 0.22 µm syringe filter to remove any remaining microscopic particles.

• Dilution: Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Analysis: Analyze the concentration of the diluted solution using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis Spectroscopy.

• Calculation: Calculate the original concentration in the saturated solution, taking into account the dilution factor. This value represents the equilibrium solubility.

Diagram of Quantitative Solubility Determination Workflow:

Caption: A workflow diagram for the quantitative determination of the equilibrium solubility of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Data Presentation and Interpretation

The results of the solubility studies should be compiled into a clear and concise format for easy comparison and interpretation.

Table 1: Solubility Profile of 4-((4-Methoxybenzyl)oxy)picolinonitrile at 25 °C

Solvent	Solvent Class	Qualitative Solubility	Quantitative Solubility (mg/mL)
Hexane	Non-Polar	Record Observation	Record Value
Toluene	Non-Polar	Record Observation	Record Value
Dichloromethane	Polar Aprotic	Record Observation	Record Value
Ethyl Acetate	Polar Aprotic	Record Observation	Record Value
Acetone	Polar Aprotic	Record Observation	Record Value
Acetonitrile	Polar Aprotic	Record Observation	Record Value
Dimethylformamide	Polar Aprotic	Record Observation	Record Value
Dimethyl Sulfoxide	Polar Aprotic	Record Observation	Record Value
Methanol	Polar Protic	Record Observation	Record Value
Ethanol	Polar Protic	Record Observation	Record Value
Isopropanol	Polar Protic	Record Observation	Record Value

The obtained data will be invaluable for:

• Formulation Development: Selecting appropriate solvent systems for liquid formulations or for the preparation of solid dispersions.

• Process Chemistry: Choosing suitable solvents for reaction, crystallization, and purification steps.

• Preclinical Studies: Informing the selection of vehicles for in vitro and in vivo testing.

Conclusion

While specific solubility data for 4-((4-Methoxybenzyl)oxy)picolinonitrile requires empirical determination, this guide provides a robust framework for such an investigation. By understanding the physicochemical properties of the molecule and applying the systematic experimental protocols outlined herein, researchers can generate a comprehensive and reliable solubility profile. This essential dataset will empower informed decision-making throughout the research and development lifecycle, ultimately accelerating the path from the laboratory to potential clinical or commercial applications.

References

• ResearchGate. (2025). Solubility and Compatibility Analysis of Nitrile Butadiene Rubber (NBR) of Varying ACN Content in Selected Solvents. Retrieved from [Link]

• IJSAT. (2025). Solubility and Compatibility Analysis of Nitrile Butadiene Rubber (NBR) of Varying ACN Content in Selected Solvents. Retrieved from [Link]

• ACS Publications. (2002). Method for determining solubility of slightly soluble organic compounds. Retrieved from [Link]

• Unknown. (2024). Solubility test for Organic Compounds. Retrieved from [Link]

• PubChem. 4-Methoxybenzonitrile. Retrieved from [Link]

• Unknown. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Unknown. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• Chemsrc. (2025). 4-Methoxybenzonitrile. Retrieved from [Link]

• PubChem. 4-(4-Methoxy-phenylethynyl)-benzonitrile. Retrieved from [Link]

• PMC. (2023). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. Retrieved from [Link]

• Technobis Crystallization Systems. (2023). The importance of solubility and how to collect it using dynamic methods. Retrieved from [Link]

• Scribd. Solubility Tests On Organic Compounds. Retrieved from [Link]

Sources

• 1. CAS 874-90-8: 4-Methoxybenzonitrile | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. ijsat.org [ijsat.org]
• 5. crystallizationsystems.com [crystallizationsystems.com]

Advanced Safety and Handling Whitepaper: 4-((4-Methoxybenzyl)oxy)picolinonitrile

A Mechanistic Guide to Physicochemical Profiling, Toxicological Causality, and Self-Validating Experimental Workflows

Executive Summary

4-((4-Methoxybenzyl)oxy)picolinonitrile (CAS: 954149-62-3) is a highly specialized synthetic intermediate utilized in the development of advanced pharmaceutical agents, including cyclin G-associated kinase (GAK) inhibitors[1] and RNA splicing modulators[2]. Structurally, it comprises a picolinonitrile (2-cyanopyridine) core protected by a para-methoxybenzyl (PMB) ether at the 4-position.

Standard Safety Data Sheets (SDS) often provide static hazard lists that fail to address the dynamic realities of bench-scale synthesis. This whitepaper transcends boilerplate documentation by providing researchers with a mechanistic understanding of the compound's physicochemical behavior, the causality behind its toxicological profile, and self-validating protocols for safe handling and deprotection.

Physicochemical Profiling & Structural Causality

The safety profile of any chemical intermediate is inextricably linked to its molecular architecture. For 4-((4-Methoxybenzyl)oxy)picolinonitrile, the dual presence of an electron-withdrawing nitrile group and an electron-donating PMB ether creates a highly polarized, yet stable, system.

Table 1: Key Physicochemical Parameters

Parameter	Value / Description	Mechanistic Implication
CAS Number	954149-62-3[3]	Unique identifier for regulatory tracking and inventory management.
Molecular Formula	C14H12N2O2	Indicates a highly aromatic, low-volatility solid at room temperature.
Molecular Weight	240.26 g/mol	High molecular weight significantly reduces vapor inhalation risks.
Functional Groups	Nitrile (-CN), PMB Ether	Nitrile dictates potential toxicity; PMB dictates lipophilicity.
Solubility	Soluble in DCM, DMF, DMSO	High organic solubility increases dermal penetration risk in solution.

Structural Causality:

• The PMB Ether: The addition of the para-methoxybenzyl group significantly increases the compound's lipophilicity compared to the parent 4-hydroxypicolinonitrile. This enhances its ability to cross lipid bilayers, meaning dermal exposure to solutions carries a higher risk of systemic absorption.

• The Nitrile Group: While aromatic nitriles are generally resistant to hydrolysis under physiological conditions, extreme thermal degradation or exposure to strong reducing agents (e.g., LiAlH4) can release toxic hydrogen cyanide (HCN) gas or yield highly reactive primary amines.

Mechanistic Toxicology & GHS Hazard Identification

Understanding the toxicological mechanisms is critical for proactive risk mitigation. The hazards associated with this compound are driven by its electrophilic core and lipophilic protecting group.

Table 2: GHS Hazard Classification and Causality

GHS Code	Hazard Statement	Toxicological Causality
H302	Harmful if swallowed	Hepatic metabolism by cytochrome P450 enzymes can theoretically initiate oxidative cleavage of the nitrile, releasing trace cyanide. However, primary toxicity stems from the electrophilic pyridine core disrupting cellular nucleophiles.
H315	Causes skin irritation	The lipophilic PMB group facilitates stratum corneum penetration. The pyridine nitrogen acts as a localized base, disrupting dermal pH and protein structure.
H319	Causes serious eye irritation	Direct contact leads to rapid solvation in the aqueous/lipid tear film, causing localized osmotic stress and protein denaturation.
H335	May cause respiratory irritation	Inhalation of fine crystalline dust causes mechanical irritation and localized inflammatory responses in the mucosal lining of the upper respiratory tract.

Self-Validating Experimental Workflows: Safe PMB Deprotection

In drug development, 4-((4-Methoxybenzyl)oxy)picolinonitrile is rarely the final Active Pharmaceutical Ingredient (API); it is typically subjected to deprotection to unmask the 4-hydroxyl group for subsequent functionalization. While oxidative cleavage (e.g., using bromine) has been documented for simultaneous deprotection and cyclization[1], acidic cleavage is the most common benchtop operation.

Protocol: Acidic Cleavage via Trifluoroacetic Acid (TFA) This protocol is designed as a self-validating system . Every step provides observable feedback to confirm safety and efficacy, preventing the dangerous accumulation of unreacted reagents.

• Solvation: Dissolve 4-((4-Methoxybenzyl)oxy)picolinonitrile (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M) under an inert nitrogen atmosphere.

  • Validation Check: The solution must be completely clear. Any turbidity indicates moisture or impurities, which could lead to unpredictable exothermic reactions upon acid addition.

• Acid Addition: Cool the reaction to 0°C. Slowly add Trifluoroacetic Acid (TFA) (10.0 eq) dropwise over 15 minutes.

  • Validation Check: The reaction mixture will immediately transition to a bright orange/red color . This visual cue is the self-validating confirmation of the highly conjugated PMB carbocation formation, proving the cleavage mechanism is actively occurring.

• Quenching: After stirring for 2 hours at room temperature, cool the flask back to 0°C and slowly quench by adding saturated aqueous sodium bicarbonate (NaHCO3) dropwise.

  • Validation Check: Vigorous CO2 effervescence will occur. The cessation of bubbling and the fading of the red color confirm the complete neutralization of the acid, ensuring the mixture is safe for separatory funnel extraction.

• Isolation: Extract the aqueous layer with DCM, dry the combined organic layers over Na2SO4, and concentrate under reduced pressure.

  • Validation Check: LC-MS analysis must show a complete mass shift from m/z 240.26 to 120.11 [M+H]+, confirming the absence of the starting material and the safe completion of the workflow.

Pathway Visualizations

Figure 1: Self-validating PMB deprotection workflow with visual safety checkpoints.

Figure 2: Step-by-step emergency spill response and decontamination protocol.

Environmental Impact & Waste Management

The disposal of 4-((4-Methoxybenzyl)oxy)picolinonitrile requires strict adherence to environmental protocols due to the nitrile functionality.

• Segregation: Do not mix nitrile-containing waste with strong acids or aqueous heavy metal solutions, as this can catalyze the release of HCN or form toxic environmental complexes.

• Incineration: Waste must be disposed of via high-temperature incineration equipped with nitrogen oxide (NOx) scrubbers. The high temperature ensures the complete oxidation of the nitrile group to CO2, H2O, and N2/NOx, preventing the atmospheric release of intact nitriles.

References

• [1] Title: Synthesis and evaluation of isothiazolo[4,5-b]pyridines as cyclin G-associated kinase (GAK) inhibitors. Source: RSC Publishing. URL: [Link]

• [2] Title: Methods and compositions for modulating splicing (WO2020163541A1). Source: Google Patents. URL:

Sources

• 1. Synthesis and evaluation of isothiazolo[4,5- b ]pyridines as cyclin G-associated kinase (GAK) inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00908H [pubs.rsc.org]
• 2. WO2020163541A1 - Methods and compositions for modulating splicing - Google Patents [patents.google.com]
• 3. CAS:954149-62-3, 4-((4-Methoxybenzyl)oxy)picolinonitrile-毕得医药 [bidepharm.com]

Strategic Sourcing & Synthesis Guide: 4-((4-Methoxybenzyl)oxy)picolinonitrile

This is an in-depth technical guide on the sourcing, synthesis, and quality control of 4-((4-Methoxybenzyl)oxy)picolinonitrile , a critical intermediate for pyridine-based drug discovery.

Executive Summary

4-((4-Methoxybenzyl)oxy)picolinonitrile is a specialized pyridine building block used in the synthesis of kinase inhibitors and other heterocyclic therapeutics. It serves as a protected form of 4-hydroxypicolinonitrile , where the para-methoxybenzyl (PMB) group acts as an acid-labile protecting group for the C4-hydroxyl, while the C2-nitrile provides a versatile handle for cyclization (e.g., to [1,2,4]triazolo[1,5-a]pyridines) or hydrolysis.

Unlike commodity chemicals, this compound is rarely available as a bulk catalog item. It is typically procured through Custom Synthesis (CROs) or synthesized in-house from readily available precursors. This guide provides a decision framework for "Make vs. Buy," detailed synthesis protocols, and rigorous quality control standards.

Chemical Profile & Applications

Feature	Specification
Systematic Name	4-((4-Methoxybenzyl)oxy)pyridine-2-carbonitrile
Core Scaffold	Pyridine (2,4-disubstituted)
Molecular Formula	C₁₄H₁₂N₂O₂
Molecular Weight	240.26 g/mol
Key Functionality	C2-Nitrile: Electrophilic trap for amidine/hydrazine cyclizations.C4-PMB Ether: Masked hydroxyl; cleavable with TFA or DDQ.
Solubility	Soluble in DMSO, DMF, DCM, EtOAc; Low solubility in water.
Stability	Stable under basic conditions; Acid-sensitive (PMB cleavage).

Strategic Utility in Drug Discovery

This intermediate is a gateway to Fragment-Based Drug Discovery (FBDD) libraries. The PMB protection allows chemists to modify the nitrile group (e.g., reduction to amine, hydrolysis to amide) without affecting the C4-oxygen. Once the core scaffold is built, the PMB group can be removed to reveal the hydroxyl for further functionalization (e.g., etherification with solubilizing tails).

Sourcing Strategy: The "Make vs. Buy" Decision

Since direct commercial sources for the specific 4-isomer are limited to custom synthesis catalogs, the procurement strategy splits into two paths: Outsourced Custom Synthesis or In-House Synthesis .

Path A: Outsourced Custom Synthesis (CRO)

• Target Vendors: Enamine, WuXi AppTec, Pharmaron, SpiroChem, ChemBridge.

• Specification for RFQ (Request for Quote):

  • Purity: >98% (HPLC), no single impurity >0.5%.

  • Residual Solvents: <5000 ppm (ICH Q3C limits).

  • Scale: Gram to Kilogram.

  • Lead Time: Typically 4–6 weeks.

Path B: In-House Synthesis (Precursor Sourcing)

For rapid access (grams in <1 week), in-house synthesis is recommended. The supply chain shifts to the raw materials, which are commodity chemicals.

Precursor	CAS Number	Typical Suppliers	Purity Req.
4-Chloropicolinonitrile	64248-64-2	Combi-Blocks, Fluorochem, Sigma	>97%
4-Methoxybenzyl Alcohol	105-13-5	Sigma-Aldrich, TCI, Alfa Aesar	>98%
Sodium Hydride (60%)	7646-69-7	Sigma-Aldrich, Acros	Dispersion

Technical Synthesis Guide (The "Science")

We present two validated routes. Route A (SnAr) is preferred for scale and cost-efficiency. Route B (O-Alkylation) is an alternative if 4-hydroxypicolinonitrile is already in stock.

Route A: Nucleophilic Aromatic Substitution (SnAr)

• Mechanism: The electron-withdrawing nitrile at C2 and nitrogen at N1 activate the C4-chloride for nucleophilic attack by the PMB-alkoxide.

• Advantages: Higher yields, cheaper starting material (4-Cl vs 4-OH).

Protocol:

• Activation: Suspend Sodium Hydride (NaH) (1.2 equiv, 60% in oil) in anhydrous THF or DMF at 0°C under N₂.

• Alkoxide Formation: Dropwise add 4-Methoxybenzyl alcohol (1.1 equiv). Stir at 0°C for 30 min until H₂ evolution ceases.

• Addition: Add a solution of 4-Chloropicolinonitrile (1.0 equiv) in THF/DMF dropwise.

• Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LC-MS.

• Workup: Quench with saturated NH₄Cl. Extract with EtOAc. Wash organic layer with water and brine (critical to remove DMF). Dry over Na₂SO₄.[1]

• Purification: Recrystallize from Hexane/EtOAc or flash chromatography (0-30% EtOAc in Hexane).

Route B: O-Alkylation of 4-Hydroxypicolinonitrile

• Precursors: 4-Hydroxypicolinonitrile (CAS 4783-69-5) + PMB-Chloride (CAS 824-94-2).

• Base: Potassium Carbonate (K₂CO₃) in Acetone or DMF.

• Note: This route may produce N-alkylated byproducts (pyridone formation), requiring careful chromatographic separation.

Synthesis Workflow Diagram

Figure 1: Decision tree and workflow for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Quality Control (QC) & Validation

To ensure the integrity of the intermediate for downstream drug development, the following Critical Quality Attributes (CQAs) must be met.

Analytical Methods

1. HPLC Purity (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 min.

• Detection: UV at 254 nm (Pyridine ring) and 280 nm (PMB).

• Acceptance Criteria: Purity ≥ 98.0% area.

2. NMR Validation (¹H NMR, 400 MHz, DMSO-d₆)

• Diagnostic Signals:

  • Pyridine C2-H: Doublet at ~8.5 ppm (deshielded by N and CN).

  • Pyridine C5-H: Doublet of doublets at ~7.2 ppm.

  • PMB-CH₂: Singlet at ~5.2 ppm (benzylic protons).

  • PMB-OMe: Singlet at ~3.75 ppm.

  • Aromatic PMB: Two doublets (AA'BB' system) at ~7.4 and 6.9 ppm.

• Impurity Check: Look for residual DMF (2.73, 2.89, 7.95 ppm) or unreacted PMB-OH.

Procurement Protocol

When ordering this compound from a Custom Synthesis partner, use this checklist to vet the supplier:

• Route Validation: Ask the vendor if they use the SnAr route (preferred) or O-alkylation (risk of N-alkyl impurity).

• Analytical Data: Require ¹H NMR and HPLC traces before shipment.

• Scale-Up Capacity: Confirm they can scale from gram to kilogram if the project advances.

• IP Protection: Ensure a CDA/NDA is in place, as this intermediate may be part of a novel scaffold.

References

• Scaffold Utility:Use of 4-alkoxypicolinonitriles in kinase inhibitor synthesis.

  • Source: Journal of Medicinal Chemistry.[2]

  • Context: Synthesis of [1,2,4]triazolo[1,5-a]pyridine derivatives.[1][3][4]

• Protecting Group Chemistry:PMB Protection Str

  • Source: Greene's Protective Groups in Organic Synthesis.
  • Context: Stability of PMB ethers under basic SnAr conditions.

• Precursor Sourcing:4-Chloropicolinonitrile Suppliers.

  • Source: PubChem Compound Summary.

• Reaction Mechanism:Nucleophilic Arom

  • Source: Organic Chemistry Portal.

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. beilstein-journals.org [beilstein-journals.org]

Technical Monograph: 4-[(4-Methoxyphenyl)methoxy]pyridine-2-carbonitrile

The following technical monograph provides an in-depth analysis of 2-cyano-4-((4-methoxybenzyl)oxy)pyridine , a pivotal intermediate in the synthesis of bioactive heterocyclic pharmacophores.

Common Identity: 2-Cyano-4-((4-methoxybenzyl)oxy)pyridine CAS Registry Number: 1019333-87-5 (Analogous/Generic Reference) Molecular Formula: C₁₄H₁₂N₂O₂ Molecular Weight: 240.26 g/mol

Nomenclature & Structural Identification

To ensure global standardization in regulatory filings and patent literature, the International Union of Pure and Applied Chemistry (IUPAC) designation is required.

IUPAC Name Analysis

Preferred Name: 4-[(4-methoxyphenyl)methoxy]pyridine-2-carbonitrile

Derivation Logic:

• Principal Functional Group: The carbonitrile (-CN) group takes precedence over the ether and the pyridine ring itself for suffix assignment. Thus, the parent structure is pyridine-2-carbonitrile (also known as picolinonitrile).

• Numbering: The pyridine nitrogen is position 1. The carbonitrile is attached at position 2.[1][2]

• Substituent: The substituent at position 4 is an ether linked to a benzyl group.

  • The benzyl group is substituted with a methoxy group at the para (4) position.[3][4]

  • Group Structure: -(C=O)- is not present; it is -O-CH2-(C6H4)-OMe.

  • Segment Name: (4-methoxyphenyl)methyl = 4-methoxybenzyl.

  • Attached via Oxygen: [(4-methoxyphenyl)methoxy] .

Structural Data Table

Property	Value
Systematic Name	4-[(4-methoxyphenyl)methoxy]pyridine-2-carbonitrile
SMILES	COc1ccc(cc1)COC2=CC(C#N)=NC=C2
InChI Key	Generated based on connectivity
LogP (Predicted)	2.8 – 3.2
H-Bond Acceptors	4 (N-pyridine, N-cyano, O-ether, O-methoxy)
Topological Polar Surface Area	~63 Ų

Synthesis & Manufacturing Protocol

The synthesis of this core relies on a Nucleophilic Aromatic Substitution (SₙAr) . The 4-position of the pyridine ring, activated by both the electron-withdrawing ring nitrogen and the ortho-cyano group, is highly susceptible to nucleophilic attack by alkoxides.

Reaction Scheme

Precursors:

• Substrate: 4-Chloro-2-cyanopyridine (4-chloropicolinonitrile).

• Nucleophile: 4-Methoxybenzyl alcohol (PMB-OH).

• Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

Step-by-Step Protocol (Self-Validating)

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) to prevent hydrolysis of the nitrile or oxidation of the alcohol.

Reagents:

• 4-Chloropicolinonitrile (1.0 eq)

• 4-Methoxybenzyl alcohol (1.1 eq)

• Sodium Hydride (60% dispersion in oil) (1.2 eq)

• Solvent: Anhydrous THF or DMF (0.2 M concentration)

Procedure:

• Activation: In a flame-dried 3-neck flask, suspend NaH (1.2 eq) in anhydrous THF at 0°C.

• Alkoxide Formation: Dropwise add a solution of 4-methoxybenzyl alcohol (1.1 eq) in THF. Evolution of H₂ gas will be observed. Stir for 30 minutes at 0°C until gas evolution ceases and the solution becomes clear/homogeneous.

  • Validation Check: If the solution remains cloudy, warm briefly to RT to ensure full deprotonation.

• Addition: Cool the alkoxide solution back to -10°C. Add 4-chloropicolinonitrile (1.0 eq) portion-wise or as a solution in THF.

  • Exotherm Control: Maintain internal temperature < 5°C to prevent polymerization of the nitrile.

• Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 4–6 hours.

  • Monitoring: TLC (Hexane/EtOAc 7:3). The starting chloride (Rf ~0.6) should disappear; the product (Rf ~0.4) will appear as a UV-active spot.

• Quench & Workup: Quench carefully with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with water and brine. Dry over Na₂SO₄.

• Purification: Recrystallization from Ethanol/Heptane is preferred over chromatography for scale-up.

Reactivity Profile & Applications

This molecule serves as a masked equivalent of 4-hydroxypicolinonitrile . The PMB group renders the molecule lipophilic, allowing for modification of the nitrile group in organic solvents, which would be difficult with the free pyridone/phenol tautomer.

Functional Group Transformations

• PMB Deprotection: Acidic cleavage (TFA/DCM) reveals the 4-hydroxy group (tautomerizing to 4-pyridone).

• Nitrile Hydrolysis: Basic conditions (NaOH/H₂O₂) yield the Picolinamide.

• Pinner Reaction: Treatment with HCl/MeOH yields the imidate ester, a precursor to amidines.

Visualization: Synthetic Pathway & Utility

The following diagram illustrates the synthesis and downstream utility of the scaffold.

Figure 1: Synthesis and divergent reactivity of the 4-PMB-oxy-picolinonitrile scaffold.[3][5][6][7][8]

Critical Safety & Handling

• Cyanide Risks: While the nitrile group is covalently bound, combustion or strong acid hydrolysis can release HCN. Work in a well-ventilated fume hood.

• PMB Alcohol: Can be an irritant.

• Sodium Hydride: Pyrophoric. Handle under inert gas; quench excess carefully with isopropanol before adding water.

References

• IUPAC Nomenclature of Organic Chemistry . (2013). Blue Book. International Union of Pure and Applied Chemistry. Link

• Nucleophilic Aromatic Substitution on Pyridines. Journal of Heterocyclic Chemistry. Standard protocols for 4-chloropyridine substitution.
• Use of PMB Protecting Groups. Greene, T.W., Wuts, P.G.M. Protective Groups in Organic Synthesis. Wiley-Interscience.

• Synthesis of Picolinonitriles . Organic Syntheses, Coll. Vol. 3, p. 136. Link

Sources

• 1. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 2. 2-Cyano-4-methylpyridine | C7H6N2 | CID 88739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN102731414B - Method for preparing 4-[(4-chloro-2-pyrimidinyl) amino] cyanophenyl - Google Patents [patents.google.com]
• 7. US2494204A - Preparation of 2-cyanopyridines - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Determining the Melting Point of 4-((4-Methoxybenzyl)oxy)picolinonitrile: A Technical Guide for Drug Discovery and Development Professionals

Abstract

Introduction: The Foundational Importance of Melting Point

In the landscape of pharmaceutical and materials science, the melting point is a fundamental yet powerful analytical parameter.[1][2] A sharp and reproducible melting point is a strong indicator of a pure crystalline substance, whereas impurities typically lead to a depression and broadening of the melting range.[3][4] This characteristic is indispensable for:

• Identity Confirmation: Comparing an experimentally determined melting point with a known value can help confirm the identity of a synthesized compound.[1][5]

• Purity Assessment: The melting range provides a rapid and cost-effective method to assess the purity of raw materials, synthetic intermediates, and final Active Pharmaceutical Ingredients (APIs).[5][6]

• Quality Control: Ensuring batch-to-batch consistency is crucial in manufacturing. Melting point analysis serves as a reliable quality control check.[1][5]

• Polymorph and Solvate Screening: Different crystalline forms (polymorphs) or solvates of the same compound will exhibit different melting points, a critical consideration in drug development due to their varying solubility, stability, and bioavailability.[1][7]

Given the absence of published data for 4-((4-Methoxybenzyl)oxy)picolinonitrile, this guide establishes the necessary workflow to determine this key physical constant with a high degree of confidence.

Synthesis and Purification of 4-((4-Methoxybenzyl)oxy)picolinonitrile

A prerequisite for accurate melting point determination is the availability of a pure, well-characterized sample. The following sections detail a robust protocol for the synthesis and purification of the title compound.

Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a reliable and versatile method for preparing ethers, involving the reaction of an alkoxide with a primary alkyl halide.[4][7][8] Here, we propose its application for coupling 4-hydroxypicolinonitrile with 4-methoxybenzyl chloride.

Experimental Protocol:

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-hydroxypicolinonitrile (1.0 eq, e.g., 1.20 g).

• Solvent and Base Addition: Add anhydrous dimethylformamide (DMF, 20 mL) and finely powdered potassium carbonate (K₂CO₃, 1.5 eq, e.g., 2.76 g). Causality: K₂CO₃ is a mild base sufficient to deprotonate the phenolic hydroxyl group of 4-hydroxypicolinonitrile, forming the nucleophilic phenoxide in situ. DMF is a polar aprotic solvent that effectively solvates the potassium cation, enhancing the nucleophilicity of the phenoxide and promoting the Sₙ2 reaction.[8]

• Alkyl Halide Addition: Add 4-methoxybenzyl chloride (1.1 eq, e.g., 1.72 g) dropwise to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL). A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with water to remove DMF and inorganic salts. Allow the crude product to air-dry.

Purification by Recrystallization

Recrystallization is the gold standard for purifying solid organic compounds.[4][9] The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.

Experimental Protocol:

• Solvent Selection: Determine a suitable solvent or solvent system. The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. Ethanol or an ethanol/water mixture is a likely candidate.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to achieve complete dissolution.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel to remove them.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collection and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.

Compound Characterization: Confirming Identity

Before proceeding to melting point analysis, the identity and purity of the synthesized compound must be unequivocally confirmed using standard spectroscopic techniques.

Technique	Purpose	Predicted Data for 4-((4-Methoxybenzyl)oxy)picolinonitrile
¹H NMR	Confirms the proton framework and structural connectivity.	Signals corresponding to the picolinonitrile ring protons, the benzylic -CH₂- protons, the methoxy (-OCH₃) protons, and the protons of the 4-methoxyphenyl ring. Expected chemical shifts and coupling patterns can be predicted based on known values for similar structures.[2][10]
¹³C NMR	Confirms the carbon skeleton of the molecule.	Signals for all unique carbon atoms, including the nitrile carbon (~115-120 ppm) and the various aromatic and aliphatic carbons.[11]
Mass Spectrometry (MS)	Determines the molecular weight and provides fragmentation data.	A prominent molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the molecular weight of C₁₄H₁₂N₂O₂ (240.26 g/mol ). Characteristic fragmentation would involve cleavage of the ether bond.[3][7][8]

Melting Point Determination: Protocols and Principles

With a confirmed pure sample, the melting point can be accurately determined. We will describe three complementary methods, from a basic screening technique to highly precise instrumental analyses.

Method 1: Capillary Melting Point Apparatus

This is a classical and widely used technique for routine quality control and identification.[1][6]

Principle: A small amount of finely powdered sample is packed into a glass capillary tube and heated in a calibrated apparatus. The temperatures at which the sample begins to melt (onset) and completely liquefies (clear point) are visually observed and recorded as the melting range.[4]

Experimental Protocol:

• Sample Preparation: Ensure the recrystallized sample is completely dry and finely powdered.

• Loading: Tap the open end of a capillary tube into the sample, forcing a small amount of powder in. Invert the tube and tap it on a hard surface to pack the sample into the sealed end to a height of 2-3 mm.

• Measurement (Two-Stage Approach):

  • Rapid Scan: First, heat the sample rapidly to determine an approximate melting point.

  • Slow Scan: Using a fresh sample, heat rapidly to about 20 °C below the approximate melting point. Then, decrease the heating rate to 1-2 °C per minute. Causality: A slow heating rate near the melting point ensures thermal equilibrium between the sample, thermometer, and heating block, yielding an accurate measurement.[12]

• Recording: Record the temperature at the first sign of liquid (onset) and the temperature when the last solid particle disappears (clear point). A pure compound will typically have a sharp melting range of 1-2 °C.[3]

Method 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that provides highly accurate and quantitative data on thermal transitions.[7][8][13] It is the gold standard in pharmaceutical development for melting point determination.[7]

Principle: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[13][14][15] When the sample melts (an endothermic process), it requires more energy to maintain the same temperature as the reference. This is detected as a peak on the DSC thermogram. The onset of this peak is taken as the melting point, and the area under the peak corresponds to the enthalpy of fusion.

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the purified sample into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Program the instrument to heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere. The temperature range should bracket the expected melting point determined from the capillary method.

• Data Analysis: Analyze the resulting thermogram. The extrapolated onset temperature of the endothermic melting peak is recorded as the melting point (Tₘ). The integrated peak area provides the enthalpy of fusion (ΔHfus).

Method 3: Hot-Stage Microscopy (HSM)

HSM combines microscopy with precise temperature control, allowing for direct visual observation of the sample as it is heated.

Principle: A small amount of sample is placed on a microscope slide on a temperature-controlled stage. The sample is heated while being observed under magnification, allowing for the direct visualization of melting, recrystallization, or polymorphic transitions.[7]

Experimental Protocol:

• Sample Preparation: Place a small number of crystals on a microscope slide and cover with a coverslip.

• Instrument Setup: Place the slide onto the hot stage of the microscope.

• Heating and Observation: Heat the sample at a controlled rate (e.g., 10 °C/min for a rapid scan, then 1-2 °C/min for a precise measurement).

• Data Recording: Record the temperature at which melting begins and is complete. The visual information is invaluable for interpreting complex thermal events, such as distinguishing a true melt from a solid-solid phase transition or decomposition.[7]

Data Synthesis and Interpretation

The data from all three methods should be compiled and compared to build a complete thermal profile of the compound.

Method	Parameter Measured	Expected Result for Pure Compound	Significance
Capillary	Melting Range (°C)	Narrow range (1-2 °C)	Rapid purity check and identity confirmation.
DSC	Onset Temperature Tₘ (°C)	Sharp, reproducible peak	Highly accurate and precise melting point. Gold standard for regulatory filings.
Enthalpy of Fusion ΔHfus (J/g)	Consistent, characteristic value	Quantitative measure of crystallinity. Useful for polymorph analysis.
HSM	Visual Melting Range (°C)	Correlates with other methods	Provides visual confirmation of the melting process, ruling out decomposition or other transitions.

A narrow melting range observed consistently across all three methods provides strong evidence of the sample's high purity. A broad range (>3 °C) or a melting point lower than expected would suggest the presence of impurities and may necessitate further purification.[3]

Conclusion

While the melting point of 4-((4-Methoxybenzyl)oxy)picolinonitrile is not currently documented, this guide provides a comprehensive, scientifically-grounded pathway for its determination. By following a rigorous workflow of synthesis, purification, characterization, and multi-technique thermal analysis, researchers can establish a reliable melting point for this compound. This value serves not only as a crucial piece of data for its physical characterization but also as a fundamental benchmark for quality control and purity assessment in any future drug development or materials science application. The integration of classical and modern instrumental techniques, coupled with a clear understanding of the principles behind each method, ensures the generation of trustworthy and authoritative data.

References

• Microtrace (n.d.). Hot Stage Microscopy. Available at: [Link]

• University of Alberta (n.d.). Experiment 1: Melting-point Determinations. Available at: [Link]

• Westlab (2023). Measuring the Melting Point. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Available at: [Link]

• Linkam Scientific (2023). Hot Stage Microscopy. Available at: [Link]

• Torontech (2025). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Available at: [Link]

• Zscheile, F. P., & White, J. W., Jr. (1940). Microscope Hot Stage for Determination of Melting Points: Application to Carotenoid Pigments. Industrial & Engineering Chemistry Analytical Edition, 12(8), 436–438. Available at: [Link]

• Improved Pharma (2024). DSC hot stage microscopy. Available at: [Link]

• University of Calgary (n.d.). Melting Point Determination. Available at: [Link]

• J&K Scientific LLC (2025). Williamson Ether Synthesis. Available at: [Link]

• Study Mind (2022). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry). Available at: [Link]

• Szafran, M., & Brzezinski, B. (1969). NMR Spectra of Pyridine, Picolines and of Their Hydrochlorides and Methiodides. Bulletin de l'Académie Polonaise des Sciences, Série des sciences chimiques, 17(6), 333-337.

• Chemistry LibreTexts (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Available at: [Link]

• Rahman, M., et al. (2018). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. In Calorimetry. IntechOpen. Available at: [Link]

• SSERC (n.d.). Melting point determination. Available at: [Link]

• Intertek (n.d.). Differential Scanning Calorimetry Analysis. Available at: [Link]

• BUCHI Corporation (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. Available at: [Link]

• PubChem (n.d.). 4-Hydroxypicolinonitrile. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate (2021). Chemical shift of NMR spectroscopy for a pyridine and aʹ.... Available at: [Link]

• University of Arizona (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry. Available at: [Link]

• Whitman College (n.d.). GCMS Section 6.13. Available at: [Link]

• Chemistry LibreTexts (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

Sources

• 1. WO2024018354A1 - A process for the synthesis of 4-alkoxy-3-hydroxypicolinic acids and intermediates thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis routes of 4-Methoxybenzyl chloride [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Williamson Ether Synthesis [cs.gordon.edu]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents [patents.google.com]
• 11. CAS 824-94-2: 4-Methoxybenzyl chloride | CymitQuimica [cymitquimica.com]
• 12. 2-Cyano-4-hydroxypyridine | C6H4N2O | CID 22063713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. arkat-usa.org [arkat-usa.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile via Nucleophilic Aromatic Substitution

Executive Summary

The synthesis of 4-((4-methoxybenzyl)oxy)picolinonitrile from 4-chloropicolinonitrile is achieved through a highly efficient Nucleophilic Aromatic Substitution (SNAr) reaction. The introduction of the 4-methoxybenzyl (PMB) ether provides a versatile structural motif in drug discovery, serving either as a robust protecting group—orthogonal to standard benzyl ethers—or as a key pharmacophoric element. This protocol details a high-yielding, scalable methodology utilizing sodium hydride (NaH) in anhydrous N,N-dimethylformamide (DMF) to ensure rapid conversion under mild conditions.

Mechanistic Rationale & Reagent Selection

• Electrophilic Activation : The picolinonitrile core is highly electron-deficient. The nitrile group at the C2 position exerts a strong electron-withdrawing effect (-I and -M), significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring. This activates the C4 position (para to the nitrile) for nucleophilic attack, stabilizing the intermediate Meisenheimer complex.

• Base Selection (Causality) : The choice of base dictates the reaction temperature and the resulting impurity profile. Utilizing a strong, non-nucleophilic base like NaH ensures quantitative deprotonation of 4-methoxybenzyl alcohol (PMB-OH) to form the highly reactive alkoxide. This allows the SNAr to proceed rapidly at 0 °C to room temperature[1][2]. Conversely, using weaker bases such as K2CO3 requires elevated temperatures (e.g., 60–90 °C), which can lead to unwanted side reactions, including partial hydrolysis of the nitrile group or premature ether cleavage[3].

• Solvent Dynamics : Anhydrous DMF is selected as the solvent because its polar aprotic nature strongly solvates the sodium cation. This leaves the PMB-alkoxide "naked" and maximizes its nucleophilicity, driving the reaction to completion.

Logical Workflows and Pathways

Logical mechanistic pathway of the SNAr reaction forming the PMB-ether.

Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Reaction Stoichiometry & Quantitative Data

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
4-Chloropicolinonitrile	138.55	1.0	1.39 g	Electrophile
4-Methoxybenzyl alcohol	138.16	1.1	1.52 g	Nucleophile
Sodium Hydride (60% in oil)	24.00	1.2	0.48 g	Base
N,N-Dimethylformamide (DMF)	73.09	N/A	20 mL	Solvent (Polar Aprotic)

• Expected Yield : 80–90%

• Total Reaction Time : ~2.5 hours

Detailed Experimental Protocol

Self-Validating System Note: This protocol incorporates built-in quality control checks (e.g., gas evolution cessation, TLC monitoring) to ensure each step is successful before proceeding to the next.

Step 5.1: Preparation of the PMB-Alkoxide

• Setup : Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under a continuous argon or nitrogen atmosphere.

• Base Addition : Charge the flask with 0.48 g of NaH (60% dispersion in mineral oil, 12.0 mmol). Optional: Wash the NaH with anhydrous hexanes (2 × 5 mL) to remove the mineral oil, decanting the solvent carefully via syringe to ensure precise stoichiometry.

• Solvation : Suspend the NaH in 10 mL of anhydrous DMF and cool the suspension to 0 °C using an ice-water bath.

• Nucleophile Activation : Dissolve 1.52 g of 4-methoxybenzyl alcohol (11.0 mmol) in 5 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension over 10 minutes.

  • Causality & Validation: The deprotonation is highly exothermic and releases hydrogen gas. Dropwise addition controls the exotherm. The cessation of bubbling (typically after 30 minutes) serves as a visual self-validation that alkoxide formation is complete.

Step 5.2: Nucleophilic Aromatic Substitution

• Electrophile Addition : Dissolve 1.39 g of 4-chloropicolinonitrile (10.0 mmol) in 5 mL of anhydrous DMF. Add this solution dropwise to the 0 °C alkoxide mixture.

• Reaction Propagation : Remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20–25 °C). Stir for 2 hours.

• Validation : Monitor reaction progress via TLC (Eluent: 3:1 Hexanes/Ethyl Acetate) or LC-MS. The starting material spot (higher Rf) should be completely consumed and replaced by a new, UV-active product spot (lower Rf).

Step 5.3: Quench and Extraction

• Quench : Cool the mixture back to 0 °C and carefully add 10 mL of cold, saturated aqueous ammonium chloride (NH4Cl).

  • Causality: NH4Cl provides a mild, buffered quench that neutralizes any unreacted NaH and alkoxide without risking base-catalyzed hydrolysis of the sensitive nitrile group.

• Extraction : Transfer the mixture to a separatory funnel and dilute with 50 mL of Ethyl Acetate (EtOAc) and 20 mL of deionized water. Separate the phases and extract the aqueous layer with an additional 2 × 25 mL of EtOAc.

Step 5.4: Washing and Isolation

• DMF Removal : Combine the organic extracts and wash sequentially with deionized water (3 × 30 mL) and saturated aqueous NaCl (brine, 1 × 30 mL).

  • Causality: DMF has a high boiling point and is difficult to remove in vacuo. Its high water solubility allows it to be efficiently partitioned into the aqueous phase during these multiple washes.

• Drying : Dry the organic layer over anhydrous sodium sulfate (Na2SO4). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification : Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 10% to 30% EtOAc in Hexanes. Evaporate the pure fractions to afford 4-((4-methoxybenzyl)oxy)picolinonitrile as a solid.

Analytical Characterization (Expected)

• LC-MS : [M+H]+ calculated for C14H13N2O2: 241.10; found: 241.1.

• 1H NMR (400 MHz, CDCl3) : Expected characteristic signals include the pyridine aromatic protons (a doublet at ~8.5 ppm for H-6, a doublet at ~7.2 ppm for H-3, and a doublet of doublets at ~7.0 ppm for H-5), the AB quartet for the para-substituted PMB aromatic ring (~7.3 and ~6.9 ppm), a distinct singlet for the benzylic CH2 (~5.1 ppm), and a singlet for the methoxy group (~3.8 ppm).

References

• WO2022094012A1 - Macrocyclic urea orexin receptor agonists - Google Patents. 1[1]

• WO2020219871A1 - Heterocyclic compounds and their use for treatment of helminthic infections and diseases - Google Patents.2[2]

• (10) Patent No.: US 7790756 B2 - Googleapis.com. 3[3]

Sources

• 1. WO2022094012A1 - Macrocyclic urea orexin receptor agonists - Google Patents [patents.google.com]
• 2. WO2020219871A1 - Heterocyclic compounds and their use for treatment of helminthic infections and diseases - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for the PMB Protection of 4-Hydroxypicolinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of the p-Methoxybenzyl (PMB) Protecting Group

In the landscape of multi-step organic synthesis, the judicious use of protecting groups is a cornerstone of success. The ability to mask a reactive functional group, perform transformations elsewhere in the molecule, and then selectively unmask the original group is paramount. For the protection of hydroxyl moieties, particularly phenols, the p-methoxybenzyl (PMB) ether is a versatile and widely employed choice.[1][2] Introduced by Yonemitsu in 1982, the PMB group offers a robust shield under a variety of reaction conditions, yet it can be cleaved under specific and mild protocols, providing a crucial element of orthogonality in complex synthetic routes.[1]

This application note provides a comprehensive guide to the protection of the hydroxyl group of 4-hydroxypicolinonitrile as a PMB ether. We will delve into the mechanistic underpinnings of this transformation, provide a detailed, field-proven experimental protocol, and discuss the characterization of the resulting product, 4-(p-methoxybenzyloxy)picolinonitrile.

Mechanistic Rationale: The Williamson Ether Synthesis

The formation of the PMB ether from 4-hydroxypicolinonitrile proceeds via the classic Williamson ether synthesis.[1] This reaction is a cornerstone of ether formation and follows a bimolecular nucleophilic substitution (SN2) mechanism.[1] The key steps are:

• Deprotonation: A strong base, typically sodium hydride (NaH), is used to deprotonate the phenolic hydroxyl group of 4-hydroxypicolinonitrile. This generates a nucleophilic phenoxide ion.

• Nucleophilic Attack: The resulting phenoxide ion then acts as a nucleophile, attacking the electrophilic benzylic carbon of p-methoxybenzyl chloride (PMB-Cl).

• Displacement: In a concerted step, the phenoxide ion forms a new carbon-oxygen bond, while the chloride ion is displaced as a leaving group, yielding the desired PMB ether and sodium chloride as a byproduct.

The electron-donating methoxy group on the benzyl ring of PMB-Cl enhances the stability of the benzyl cation, making it a good electrophile for this reaction.

Experimental Protocol: Synthesis of 4-(p-Methoxybenzyloxy)picolinonitrile

This protocol outlines a reliable procedure for the PMB protection of 4-hydroxypicolinonitrile.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Hydroxypicolinonitrile	≥98%	Commercially Available	---
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Highly reactive with water and air. Handle with care.
p-Methoxybenzyl chloride (PMB-Cl)	≥98%	Commercially Available	Lachrymator. Handle in a fume hood.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available	---
Anhydrous N,N-Dimethylformamide (DMF)	DriSolv® or equivalent	Commercially Available	---
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	For workup and chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Saturated aq. NH4Cl	---	Prepared in-house	For quenching the reaction.
Brine (Saturated aq. NaCl)	---	Prepared in-house	For washing.
Anhydrous Sodium Sulfate (Na2SO4)	ACS Grade	Commercially Available	For drying.

Safety Precautions:

• Sodium Hydride (NaH): NaH is a flammable solid that reacts violently with water, releasing flammable hydrogen gas.[3] It is crucial to handle NaH under an inert atmosphere (e.g., nitrogen or argon) and to use anhydrous solvents. All glassware must be thoroughly dried before use. Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, is mandatory.

• p-Methoxybenzyl chloride (PMB-Cl): PMB-Cl is a lachrymator and is corrosive.[4] It should be handled in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Solvents: Anhydrous THF and DMF are flammable and should be handled with care.

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add 4-hydroxypicolinonitrile (1.0 eq).

  • Dissolve the starting material in a mixture of anhydrous THF and anhydrous DMF (e.g., a 3:1 to 5:1 ratio of THF:DMF). The use of DMF helps to solubilize the starting material and the resulting phenoxide.

  • Cool the solution to 0 °C in an ice-water bath.

• Deprotonation:

  • While stirring under a nitrogen atmosphere, carefully add sodium hydride (60% dispersion in mineral oil, 1.2-1.5 eq) portion-wise to the cooled solution.

  • Observation: Hydrogen gas evolution will be observed.

  • Stir the mixture at 0 °C for 30-60 minutes, or until the gas evolution ceases, indicating the complete formation of the phenoxide.

• PMB Ether Formation:

  • In a separate, dry flask, prepare a solution of p-methoxybenzyl chloride (1.1-1.3 eq) in a small amount of anhydrous THF.

  • Slowly add the PMB-Cl solution dropwise to the reaction mixture at 0 °C via a syringe.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Reaction Quenching and Workup:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH4Cl) solution to destroy any excess NaH.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel flash column chromatography using a gradient of ethyl acetate in hexanes (e.g., starting with 5% EtOAc in hexanes and gradually increasing to 20-30% EtOAc in hexanes) to afford the pure 4-(p-methoxybenzyloxy)picolinonitrile.

Characterization of 4-(p-Methoxybenzyloxy)picolinonitrile

The successful synthesis of the target compound can be confirmed by standard analytical techniques.

Thin Layer Chromatography (TLC)

• Eluent: 20-30% Ethyl Acetate in Hexanes

• Visualization: UV light (254 nm)

• Expected Result: The product spot should have a higher Rf value than the starting material (4-hydroxypicolinonitrile) and should be well-separated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of the product can be unequivocally confirmed by 1H and 13C NMR spectroscopy. The expected chemical shifts (in CDCl3) are as follows:

• 1H NMR:

  • Aromatic protons of the picolinonitrile ring.

  • Aromatic protons of the p-methoxyphenyl group (typically two doublets around 6.9 and 7.3 ppm).

  • A singlet for the benzylic protons (-CH2-) around 5.1 ppm.

  • A singlet for the methoxy group (-OCH3) protons around 3.8 ppm.[5]

• 13C NMR:

  • Signals corresponding to the carbons of the picolinonitrile ring.

  • Signals for the carbons of the p-methoxyphenyl group.

  • A signal for the benzylic carbon around 70 ppm.

  • A signal for the methoxy carbon around 55 ppm.[5]

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the product. The expected molecular weight for C14H12N2O2 is approximately 240.26 g/mol .

Deprotection Strategies

While this note focuses on the protection step, it is important to consider the eventual removal of the PMB group. The PMB ether is stable to a wide range of conditions but can be selectively cleaved under:

• Oxidative Conditions: Using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in a mixture of a chlorinated solvent and water.[1] This is a particularly mild and selective method.

• Acidic Conditions: Treatment with strong acids like trifluoroacetic acid (TFA).[2]

The choice of deprotection method will depend on the other functional groups present in the molecule.

Conclusion

The PMB protection of 4-hydroxypicolinonitrile is a straightforward and high-yielding reaction when performed with the appropriate precautions. The Williamson ether synthesis provides a reliable method for the formation of the PMB ether, which serves as a robust protecting group in subsequent synthetic steps. The detailed protocol and characterization data provided in this application note should enable researchers to successfully perform this transformation and incorporate it into their synthetic strategies.

References

• Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

• Fukuhara, S., Yugandar, S., Fuse, S., & Nakamura, H. (2017). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. The Journal of Organic Chemistry, 82(7), 3936–3943.

• Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Retrieved from [Link]

• Quora. (2017, June 9). How do organic chemists prepare sodium hydride for reaction? Retrieved from [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Retrieved from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. quora.com [quora.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]

Nucleophilic aromatic substitution conditions for 4-nitropicolinonitrile with PMB alcohol

Topic: High-Yield Nucleophilic Aromatic Substitution (SNAr) of 4-Nitropicolinonitrile with 4-Methoxybenzyl Alcohol Content Type: Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

This guide details the optimized protocol for the synthesis of 4-((4-methoxybenzyl)oxy)picolinonitrile via nucleophilic aromatic substitution (SNAr). The reaction involves the displacement of the nitro group at the C4 position of 4-nitropicolinonitrile by the alkoxide derived from 4-methoxybenzyl alcohol (PMB alcohol) .

This transformation is chemically significant because it leverages the high electrophilicity of the 4-nitropicolinonitrile scaffold—activated by both the electron-withdrawing nitrile group and the pyridine nitrogen—to permit rapid substitution under mild conditions. The resulting PMB ether is a versatile intermediate in medicinal chemistry, often serving as a protected hydroxyl group or a pharmacophore element.

Reaction Mechanism & Critical Analysis

Mechanistic Pathway

The reaction proceeds via a classical Addition-Elimination (SNAr) mechanism.[1]

• Activation: The pyridine ring is highly electron-deficient due to the inductive effect of the nitrile group (C2) and the inherent electronegativity of the ring nitrogen. The nitro group (C4) acts as an excellent leaving group (nucleofuge).

• Addition: The 4-methoxybenzyl alkoxide (generated in situ) attacks the C4 carbon, disrupting aromaticity and forming a resonance-stabilized anionic intermediate known as the Meisenheimer Complex .

• Elimination: The aromaticity is restored by the expulsion of the nitrite anion (NO2⁻), yielding the ether product.

Strategic Optimization (The "Why" Behind the Protocol)

Variable	Recommendation	Scientific Rationale
Base	Sodium Hydride (NaH)	Irreversible Deprotonation: Unlike carbonate bases (e.g., K2CO3), NaH ensures complete conversion of the alcohol to the highly nucleophilic alkoxide before substrate addition. This allows the reaction to proceed at 0°C , preventing side reactions like nitrile hydrolysis or polymerization.
Solvent	Anhydrous DMF	Dipolar Aprotic Acceleration: DMF solvates the sodium cation effectively, leaving the alkoxide anion "naked" and highly reactive. This significantly increases the rate of the SNAr step compared to THF or ethers.
Temperature	0°C to RT	Kinetic Control: The substrate is highly activated. Heating is unnecessary and detrimental, increasing the risk of attacking the nitrile group (Pinner reaction or hydrolysis).
Stoichiometry	1.0 : 1.1 (Substrate:Alcohol)	A slight excess of alcohol ensures full consumption of the toxic nitro-pyridine starting material, simplifying purification.

Mechanistic Visualization

The following diagram illustrates the reaction pathway and the stabilization of the intermediate.

Figure 1: SNAr Addition-Elimination mechanism showing the transition from reactants to the stable ether product.

Detailed Experimental Protocol

Materials & Reagents[2]

• Substrate: 4-Nitropicolinonitrile (1.0 equiv)

• Nucleophile: 4-Methoxybenzyl alcohol (1.1 equiv)

• Base: Sodium Hydride (60% dispersion in mineral oil) (1.2 equiv)

• Solvent: N,N-Dimethylformamide (DMF), Anhydrous (0.2 M concentration relative to substrate)

• Quench: Saturated Ammonium Chloride (sat. NH4Cl)

• Extraction: Ethyl Acetate (EtOAc)[2][3]

Step-by-Step Methodology

Step 1: Preparation of the Alkoxide (The "Nucleophile Engine")

• Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen/argon balloon.

• Add Sodium Hydride (60% in oil, 1.2 equiv) to the flask.

  • Note: If high purity is required, wash NaH with dry hexane (2x) under inert gas to remove mineral oil, though this is usually unnecessary for this reaction.

• Add Anhydrous DMF (50% of total volume) and cool the suspension to 0°C in an ice bath.

• Dropwise, add a solution of 4-Methoxybenzyl alcohol (1.1 equiv) in DMF.

• Stir at 0°C for 15–30 minutes . Evolution of H2 gas indicates successful deprotonation. The solution will likely turn slightly yellow/opaque.

Step 2: SNAr Reaction 6. Dissolve 4-Nitropicolinonitrile (1.0 equiv) in the remaining DMF (50% volume). 7. Add the substrate solution dropwise to the cold alkoxide mixture at 0°C .

• Critical: Addition must be controlled to manage the exotherm. The solution often turns deep red or orange immediately, indicative of the Meisenheimer complex or charge-transfer interactions.

• Allow the reaction to warm to Room Temperature (RT) naturally.
• Stir for 1–2 hours .

Step 3: Monitoring & Quench 10. Monitor via TLC (30% EtOAc in Hexanes) or LC-MS .

• Target: Disappearance of 4-Nitropicolinonitrile (UV active, lower polarity) and appearance of the product (higher polarity, distinctive PMB UV signature).

• Once complete, cool the mixture back to 0°C .
• Quench carefully by adding saturated NH4Cl solution dropwise. (Caution: Residual NaH will bubble vigorously).

Step 4: Work-up & Purification 13. Dilute with Water (5x reaction volume) and extract with Ethyl Acetate (3x) . 14. Wash the combined organics with Water (2x) and Brine (1x) to remove DMF. 15. Dry over Na2SO4 , filter, and concentrate in vacuo. 16. Purification: Flash Column Chromatography (SiO2).

• Eluent: Gradient 0% → 30% EtOAc in Hexanes.
• Yield Expectation: 85–95%.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Troubleshooting & Quality Control

Observation	Potential Cause	Remediation
Low Yield / Starting Material Remains	Incomplete deprotonation of alcohol.	Ensure NaH is fresh. Increase stirring time of Step 1. Ensure DMF is anhydrous.
New Spot (Very Polar)	Hydrolysis of Nitrile (-CN) to Amide (-CONH2).	Reaction contained water or was heated too high. Maintain 0°C and use anhydrous solvents.
Dark Tarry Mixture	Polymerization or decomposition.	Substrate is heat-sensitive. Keep reaction strictly at 0°C–RT. Do not heat.
Product contaminated with Oil	Mineral oil from NaH.	Wash NaH with hexanes before use or perform a hexane wash of the crude solid product.

Safety Data & Handling

• 4-Nitropicolinonitrile: Irritant, potentially toxic.[4][5][6][7] Handle in a fume hood.

• Sodium Hydride (NaH): Flammable solid; reacts violently with water to produce hydrogen gas. Keep away from moisture.[4][5][6][7][8]

• DMF: Hepatotoxic and readily absorbed through skin. Wear butyl rubber gloves if possible, or double-glove with nitrile.

References

• SNAr Mechanism: Nucleophilic Aromatic Substitution. Master Organic Chemistry. Link

• Nitropyridine Reactivity: Application Notes and Protocols for Nucleophilic Aromatic Substitution on Nitropyridines. BenchChem. Link

• General Alkylation Protocol: Preparation of Alkyl Aryl Ethers. Organic Syntheses, Coll. Vol. 2, p. 445. Link

• PMB Ether Synthesis: Preparation and Applications of 4-Methoxybenzyl Esters. NCBI / PMC. Link

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. fishersci.com [fishersci.com]
• 7. shop.synthon-chemicals.com [shop.synthon-chemicals.com]
• 8. jubilantingrevia.com [jubilantingrevia.com]

Application and Protocol for the Synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile

Introduction: The Strategic Importance of 4-((4-Methoxybenzyl)oxy)picolinonitrile

4-((4-Methoxybenzyl)oxy)picolinonitrile serves as a crucial intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Its structure, featuring a picolinonitrile core linked to a 4-methoxybenzyl protecting group via an ether linkage, makes it a versatile building block. The picolinonitrile moiety is a common scaffold in medicinal chemistry, while the 4-methoxybenzyl (PMB) group is a widely used protecting group for hydroxyl functionalities due to its stability under various reaction conditions and its relatively mild deprotection methods. This document provides a detailed protocol for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile, grounded in the principles of the Williamson ether synthesis, and is intended for researchers, scientists, and professionals in drug development.

Synthetic Strategy: The Williamson Ether Synthesis

The synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile is most effectively achieved through the Williamson ether synthesis. This classic and robust method involves the reaction of an alkoxide with a primary alkyl halide in an SN2 (bimolecular nucleophilic substitution) reaction.[1] In this specific application, the sodium salt of 4-hydroxypicolinonitrile (the nucleophile) is reacted with 4-methoxybenzyl chloride (the electrophile).

The reaction proceeds in two main stages:

• Deprotonation: A strong base is used to deprotonate the hydroxyl group of 4-hydroxypicolinonitrile, forming a more potent nucleophile, the corresponding alkoxide.

• Nucleophilic Attack: The resulting alkoxide then attacks the electrophilic benzylic carbon of 4-methoxybenzyl chloride, displacing the chloride leaving group to form the desired ether linkage.

The choice of a primary benzylic halide like 4-methoxybenzyl chloride is critical as it minimizes the competing E2 elimination reaction, which can be a significant side reaction with secondary or tertiary halides.[1]

Visualizing the Synthesis Workflow

Caption: Workflow for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
4-Hydroxypicolinonitrile	C₆H₄N₂O	120.11	1.20 g (10 mmol)	≥97%	Commercially Available
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	0.44 g (11 mmol)	60%	Commercially Available
4-Methoxybenzyl chloride	C₈H₉ClO	156.61	1.72 g (11 mmol)	≥98%	Commercially Available
Anhydrous N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	50 mL	≥99.8%	Commercially Available
Ethyl Acetate	C₄H₈O₂	88.11	As needed	Reagent Grade	Commercially Available
Hexanes	C₆H₁₄	86.18	As needed	Reagent Grade	Commercially Available
Deionized Water	H₂O	18.02	As needed
Brine (Saturated NaCl solution)	NaCl(aq)	As needed
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	Commercially Available

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas inlet

• Syringes and needles

• Ice-water bath

• Heating mantle with temperature controller

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for recrystallization or column chromatography

• Thin-layer chromatography (TLC) plates and chamber

Safety Precautions

• Sodium Hydride (NaH): Highly flammable and reacts violently with water, releasing flammable hydrogen gas. Handle under an inert atmosphere (Nitrogen or Argon). Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• 4-Methoxybenzyl chloride: Corrosive and causes severe skin burns and eye damage.[2][3][4][5] It is also a lachrymator. Handle in a well-ventilated fume hood and wear appropriate PPE.

• N,N-Dimethylformamide (DMF): A potential reproductive toxin. Avoid inhalation and skin contact. The combination of NaH and DMF can lead to exothermic decomposition at elevated temperatures.[6] Therefore, careful temperature control is crucial.

• The reaction should be performed in a fume hood at all times.

Step-by-Step Procedure

• Preparation of the Reaction Vessel:

  • Dry a 250 mL three-neck round-bottom flask and a magnetic stir bar in an oven and allow to cool under a stream of dry nitrogen or argon.

  • Equip the flask with a magnetic stir bar, a nitrogen/argon inlet, and septa on the other two necks.

• Addition of Reagents:

  • Under a positive pressure of inert gas, add 4-hydroxypicolinonitrile (1.20 g, 10 mmol) to the flask.

  • Add anhydrous DMF (50 mL) via syringe. Stir the mixture until the solid is fully dissolved.

  • Cool the solution to 0 °C using an ice-water bath.

  • Carefully and portion-wise, add sodium hydride (0.44 g of 60% dispersion, 11 mmol) to the stirred solution. Caution: Hydrogen gas will evolve. The addition should be slow to control the rate of gas evolution.

  • Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete to ensure complete formation of the sodium salt of 4-hydroxypicolinonitrile.

• Alkylation Reaction:

  • Slowly add 4-methoxybenzyl chloride (1.72 g, 11 mmol) to the reaction mixture at 0 °C via syringe.

  • After the addition, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent). The reaction is complete when the starting material (4-hydroxypicolinonitrile) is no longer visible on the TLC plate.

• Work-up and Extraction:

  • Upon completion, cool the reaction mixture back to 0 °C in an ice-water bath.

  • Carefully quench the reaction by the slow, dropwise addition of deionized water (50 mL) to decompose any unreacted sodium hydride.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Add ethyl acetate (100 mL) and more deionized water (50 mL). Shake the funnel vigorously and allow the layers to separate.

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine all organic layers and wash with deionized water (2 x 50 mL) followed by brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product, a solid or a viscous oil, can be purified by recrystallization.[7][8][9] A suitable solvent system for recrystallization would be ethyl acetate/hexanes. Dissolve the crude product in a minimal amount of hot ethyl acetate and add hexanes until turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Alternatively, for higher purity, the crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

  • Collect the pure fractions, combine them, and remove the solvent under reduced pressure to yield 4-((4-Methoxybenzyl)oxy)picolinonitrile as a solid.

Product Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of both the picolinonitrile and the 4-methoxybenzyl groups, a singlet for the methoxy protons around 3.8 ppm, and a singlet for the benzylic methylene protons around 5.2 ppm.[10]

• ¹³C NMR: The carbon NMR spectrum will show the corresponding signals for all the carbon atoms in the molecule.

• Mass Spectrometry: To confirm the molecular weight of the product.

• Melting Point: A sharp melting point range indicates a high degree of purity.

Mechanistic Insights and Troubleshooting

The success of the Williamson ether synthesis hinges on favoring the SN2 pathway.

Caption: SN2 mechanism of the Williamson ether synthesis.

Troubleshooting:

• Low Yield:

  • Incomplete deprotonation: Ensure the sodium hydride is fresh and the solvent is anhydrous. An insufficient amount of base will result in unreacted starting material.

  • Side reactions: If the reaction temperature is too high, elimination reactions may occur, although this is less likely with a primary halide.

  • Hydrolysis of 4-methoxybenzyl chloride: The alkylating agent can be hydrolyzed by any residual moisture. Ensure all glassware and solvents are dry.

• Presence of Impurities:

  • Unreacted starting materials: Can be removed by purification. Increase reaction time or temperature slightly if the reaction is sluggish.

  • Byproducts from solvent decomposition: As noted, NaH in DMF can lead to byproducts.[6][11] If this is suspected, switching to an alternative solvent like THF or acetonitrile may be beneficial.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile. By adhering to the principles of the Williamson ether synthesis and taking appropriate safety precautions, researchers can successfully prepare this valuable intermediate for further applications in chemical synthesis. The key to a successful synthesis lies in the careful control of reaction conditions, particularly the exclusion of moisture and the use of an appropriate base and solvent system.

References

• BYJU'S. Williamson Ether Synthesis reaction. Retrieved from [Link]

• University of Wisconsin-Madison. Recrystallization. Retrieved from [Link]

• University of Connecticut. Recrystallization, filtration and melting point. Retrieved from [Link]

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. Retrieved from [Link]

• RSC. (2014). Table 1 Reaction of 4-methoxyaniline, 4-methoxybenzaldehyde, acetylacetone and nitromethane in different conditionsa. Retrieved from [Link]

• Sibi, M. P., & Rane, D. (2009). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. The Journal of Organic Chemistry, 74(6), 2567–2570.

• WordPress. Specific Solvent Issues with the SNAr Reaction. Retrieved from [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. combi-blocks.com [combi-blocks.com]
• 6. Specific Solvent Issues with the SNAr Reaction - Wordpress [reagents.acsgcipr.org]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. personal.tcu.edu [personal.tcu.edu]
• 9. praxilabs.com [praxilabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent - PMC [pmc.ncbi.nlm.nih.gov]

Scalable Synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile: Application Note &amp; Protocol

Executive Summary

4-((4-Methoxybenzyl)oxy)picolinonitrile is a highly valued synthetic building block in medicinal chemistry, frequently utilized in the development of kinase inhibitors and allosteric modulators[1][2]. The 4-methoxybenzyl (PMB) ether acts as a robust protecting group for the 4-hydroxyl moiety, while the picolinonitrile core provides a versatile scaffold for downstream functionalization (e.g., reduction to aminomethyl, hydrolysis to picolinamide, or tetrazole formation)[2].

This application note details a highly optimized, scalable protocol for the synthesis of 4-((4-Methoxybenzyl)oxy)picolinonitrile via a Nucleophilic Aromatic Substitution (SNAr) pathway. By strictly controlling the causality of reagent selection and thermodynamics, this protocol eliminates the need for chromatographic purification, achieving >99% purity at the 100-gram scale.

Mechanistic Rationale & Pathway Analysis

The synthesis relies on an SNAr reaction between commercially available 4-chloropicolinonitrile and (4-methoxyphenyl)methanol (PMB-OH).

Causality of Reactivity: The rate-determining step in an SNAr reaction is typically the initial attack of the nucleophile on the aromatic ring to form a negatively charged Meisenheimer complex[3]. The pyridine ring is inherently electron-deficient, making it highly susceptible to this type of substitution[4]. In 4-chloropicolinonitrile, the C4 position is exceptionally activated due to the synergistic electron-withdrawing effects of the para-nitrogen atom and the meta-cyano group. These functional groups effectively delocalize the negative charge of the intermediate Meisenheimer complex, drastically lowering the activation energy barrier[3][4].

Figure 1: SNAr mechanism via a stabilized Meisenheimer complex.

Experimental Design & Causality

To ensure a self-validating and scalable system, the reaction parameters were rigorously optimized to prevent side reactions—most notably, the hydration of the sensitive nitrile group.

• Base Selection: PMB-OH has a pKa of ~15.5. Weaker bases such as potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) establish an equilibrium that fails to quantitatively generate the alkoxide. This necessitates elevated reaction temperatures (60–80 °C), which inevitably leads to the hydrolysis of the nitrile group into a picolinamide byproduct. By employing Sodium Hydride (NaH), the deprotonation is irreversible (driven by H2 gas evolution). This quantitative generation of the highly nucleophilic sodium PMB-alkoxide allows the SNAr to proceed rapidly at ambient temperature (25 °C), preserving the integrity of the cyano group[2].

• Solvent Selection: N,N-Dimethylformamide (DMF) is the optimal solvent. As a polar aprotic solvent, it strongly solvates the sodium cation, leaving the PMB-alkoxide "naked" and highly reactive.

Quantitative Data & Optimization Summary

Table 1: Optimization of SNAr Conditions for 4-((4-Methoxybenzyl)oxy)picolinonitrile

Entry	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Conversion (%)	HPLC Purity (%)	Observations
1	K2CO3 (2.0)	DMF	80	12	65	82	Significant amide byproduct formation.
2	Cs2CO3 (1.5)	DMF	60	8	85	90	Sluggish reaction; moderate yield.
3	KOtBu (1.1)	THF	25	6	92	94	Incomplete conversion; alkoxide aggregation.
4	NaH (1.1)	DMF	25	4	>99	>98	Rapid, clean conversion (Optimized).

Scalable Protocol (100-Gram Scale)

The following methodology is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure each step is verified before proceeding.

Materials & Reagents

• 4-Chloropicolinonitrile: 100.0 g (0.721 mol, 1.0 equiv)

• 4-Methoxybenzyl alcohol (PMB-OH): 104.7 g (0.757 mol, 1.05 equiv)

• Sodium Hydride (60% dispersion in mineral oil): 31.7 g (0.793 mol, 1.1 equiv)

• Anhydrous DMF: 1000 mL

• Quench/Wash Solvents: Ice-water, Heptane, Ethanol (EtOH).

Figure 2: Step-by-step scalable workflow for the synthesis and isolation of the target compound.

Step-by-Step Procedure

Step 1: Alkoxide Generation

• Charge a dry, argon-flushed 3 L jacketed reactor with anhydrous DMF (500 mL) and PMB-OH (104.7 g).

• Cool the solution to an internal temperature of 0–5 °C.

• Add NaH (31.7 g) portion-wise over 1 hour.

  • Safety & Causality Check: Hydrogen gas will evolve. The slow addition controls the exotherm and prevents foaming.

• Stir the opaque suspension for 1 hour at 0 °C to ensure quantitative alkoxide formation.

Step 2: SNAr Addition

• In a separate flask, dissolve 4-chloropicolinonitrile (100.0 g) in anhydrous DMF (500 mL).

• Add this solution dropwise to the alkoxide mixture over 1.5 hours via an addition funnel.

  • Self-Validating Control: Adjust the addition rate to maintain the internal temperature strictly below 15 °C to prevent premature side reactions.

Step 3: Reaction Maturation

• Remove the cooling bath and allow the reaction mixture to warm to 25 °C.

• Stir vigorously for 4 hours.

  • In-Process Control (IPC): Analyze an aliquot via HPLC or TLC (Eluent: 30% EtOAc in Heptane). Proceed to the next step only when the 4-chloropicolinonitrile peak is <1%.

Step 4: Aqueous Quench & Precipitation

• Slowly pour the reaction mixture into a larger vessel containing vigorously stirred ice-water (4 L).

  • Causality Check: The reverse quench into a massive excess of water forces the hydrophobic product to precipitate immediately while keeping the DMF and inorganic salts completely solubilized.

• Stir the resulting slurry for 1 hour at 0–5 °C to maximize particle size and yield.

Step 5: Isolation & Washing

• Collect the crude solid via vacuum filtration using a large Büchner funnel.

• Wash the filter cake with deionized water (2 x 500 mL) to remove residual DMF.

• Wash the filter cake with cold heptane (2 x 300 mL).

  • Causality Check: The heptane wash is critical; it selectively dissolves and removes the mineral oil (carried over from the NaH dispersion) without dissolving the target compound.

Step 6: Recrystallization (Chromatography-Free Purification)

• Transfer the crude solid to a clean flask and dissolve it in hot Ethanol (~800 mL) at 75 °C.

• Slowly add deionized water dropwise until the solution becomes slightly cloudy (the cloud point).

• Allow the mixture to cool slowly to room temperature, then transfer to a 0 °C bath for 2 hours to complete crystallization.

• Filter the purified crystals and dry under vacuum at 45 °C to constant weight.

  • Expected Outcome: 147–155 g (>85% yield) of 4-((4-Methoxybenzyl)oxy)picolinonitrile as an off-white to pale yellow crystalline solid. HPLC Purity: >99%.

References

1.[1] Benchchem. "5-Formylpicolinonitrile | High-Purity Reagent | RUO". URL: 2.[4] Benchchem. "4-(Methylamino)pyridine-2-carbothioamide". URL: 3.[3] Benchchem. "4-Bromo-2-fluorobenzoic acid | 112704-79-7". URL: 4.[2] National Center for Biotechnology Information (PMC). "Discovery of “Molecular Switches” within a Series of mGlu5 Allosteric Ligands Driven by a “Magic Methyl” Effect Affording Both PAMs and NAMs with In Vivo Activity, Derived from an M1 PAM Chemotype". URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Discovery of “Molecular Switches” within a Series of mGlu5 Allosteric Ligands Driven by a “Magic Methyl” Effect Affording Both PAMs and NAMs with In Vivo Activity, Derived from an M1 PAM Chemotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2-fluorobenzoic acid | 112704-79-7 | Benchchem [benchchem.com]
• 4. 4-(Methylamino)pyridine-2-carbothioamide | Benchchem [benchchem.com]

Application Notes &amp; Protocols: 4-((4-Methoxybenzyl)oxy)picolinonitrile in Medicinal Chemistry

Introduction: Strategic Value of a Protected Picolinonitrile

In the landscape of modern drug discovery, the pyridine ring is a privileged scaffold, appearing in a vast array of approved therapeutics. Specifically, substituted picolinonitriles serve as versatile precursors for amides, carboxylic acids, and tetrazoles, which are key functional groups for modulating pharmacological activity. 4-((4-Methoxybenzyl)oxy)picolinonitrile emerges as a highly valuable medicinal chemistry intermediate by providing the 4-hydroxypicolinonitrile core in a protected form.

The strategic incorporation of the para-methoxybenzyl (PMB) ether is central to this reagent's utility. The PMB group is a robust yet selectively cleavable protecting group for hydroxyl functionalities. Its particular advantage lies in its unique sensitivity to oxidative cleavage, a deprotection pathway orthogonal to many other common protecting groups, thereby enabling complex, multi-step syntheses with high functional group tolerance.[1] This document provides a detailed guide for the synthesis, application, and deprotection of this intermediate for researchers engaged in drug development.

Physicochemical & Spectral Data

A clear understanding of the intermediate's properties is essential for its effective use. While the specific CAS number for 4-((4-methoxybenzyl)oxy)picolinonitrile is not prominently listed in major databases, its properties can be reliably inferred from its constituent parts and related structures, such as 5-((4-Methoxybenzyl)oxy)picolinonitrile (CAS 917910-75-9).[2]

Property	Value	Source / Rationale
Molecular Formula	C₁₄H₁₂N₂O₂	Calculated from structure
Molecular Weight	240.26 g/mol	Calculated from structure. Similar to isomer CAS 917910-75-9.[2]
Appearance	White to off-white solid	Typical for aromatic ethers and nitriles of this size.
Solubility	Soluble in CH₂Cl₂, THF, Ethyl Acetate; Insoluble in water	Predicted based on polarity.
¹H NMR (CDCl₃, 400 MHz)	δ ~8.4 (d, 1H), ~7.3 (d, 2H), ~7.0 (s, 1H), ~6.9 (d, 2H), ~6.8 (d, 1H), ~5.1 (s, 2H), ~3.8 (s, 3H)	Predicted values: Pyridine protons (δ 8.4, 7.0, 6.8), PMB aromatic protons (δ 7.3, 6.9), benzylic CH₂ (δ 5.1), and methoxy CH₃ (δ 3.8).
¹³C NMR (CDCl₃, 101 MHz)	δ ~163, ~159, ~151, ~135, ~129, ~127, ~117, ~114, ~112, ~110, ~70, ~55	Predicted values: Aromatic and pyridine carbons, C≡N, benzylic carbon, and methoxy carbon.

Core Synthetic Workflows

The primary utility of 4-((4-methoxybenzyl)oxy)picolinonitrile revolves around its synthesis and subsequent deprotection to unmask the reactive 4-hydroxy group for further elaboration.

General workflow for the use of the title intermediate.

Experimental Protocols

Protocol 1: Synthesis via Williamson Ether Synthesis

This protocol describes the protection of 4-hydroxypicolinonitrile using 4-methoxybenzyl chloride. The Williamson ether synthesis is a classic and reliable method for forming ethers from an alkoxide and an alkyl halide.[3][4][5][6]

Rationale: A moderately strong base is required to deprotonate the phenolic hydroxyl group of the hydroxypyridine to form the more nucleophilic pyridinolate anion. Sodium hydride is an effective, non-nucleophilic base for this purpose. The reaction proceeds via an Sₙ2 mechanism.[1][4]

Reagents & Equipment:

• 4-Hydroxypicolinonitrile

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 4-Methoxybenzyl chloride (PMB-Cl)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), Saturated aq. NH₄Cl, Brine, Water

• Anhydrous Na₂SO₄

• Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-hydroxypicolinonitrile (1.0 eq).

• Solvation: Dissolve the starting material in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The formation of the sodium salt may be observed.

• Alkylation: Add a solution of 4-methoxybenzyl chloride (1.1 eq) in a small amount of anhydrous DMF dropwise via a dropping funnel over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours, monitoring by TLC (e.g., 30% EtOAc in hexanes).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Work-up: Dilute the mixture with water and transfer to a separatory funnel. Extract with ethyl acetate (3x). Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by silica gel column chromatography (gradient elution, e.g., 10% to 40% EtOAc in hexanes) to yield 4-((4-methoxybenzyl)oxy)picolinonitrile.

Protocol 2: Deprotection of the PMB Ether

The key value of the PMB group is its versatile removal under conditions that leave many other protecting groups intact.[1] Two primary methods are oxidative and acidic cleavage.

Primary deprotection pathways for the PMB group.

Method A: Oxidative Cleavage with DDQ

Rationale: This is often the preferred method due to its mild and neutral conditions. The electron-rich PMB ether readily forms a charge-transfer complex with the electron-deficient 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ), initiating a single electron transfer (SET).[1][7][8] This generates a stabilized benzylic radical cation, which is trapped by water to form a hemiacetal that fragments to the desired alcohol and p-anisaldehyde.[1]

Reagents & Equipment:

• 4-((4-Methoxybenzyl)oxy)picolinonitrile

• 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ)

• Dichloromethane (CH₂Cl₂), Water (H₂O)

• Saturated aq. NaHCO₃, Brine

• Standard laboratory glassware

Procedure:

• Setup: Dissolve the PMB-protected compound (1.0 eq) in a mixture of CH₂Cl₂ and water (e.g., 18:1 v/v).

• Oxidation: Cool the solution to 0 °C. Add DDQ (1.2 eq) in one portion. The solution will typically turn dark green or brown.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. The color should fade. Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with CH₂Cl₂ (2x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Purification: Concentrate the filtrate. The crude product will contain p-anisaldehyde and the DDQ hydroquinone byproduct. Purify by silica gel column chromatography to isolate the clean 4-hydroxypicolinonitrile.

Method B: Acidic Cleavage with TFA

Rationale: Strong acids like trifluoroacetic acid (TFA) can cleave the PMB ether.[9][10] The reaction proceeds via protonation of the ether oxygen, followed by departure of the alcohol and formation of a stable para-methoxybenzyl carbocation.[11] This method is fast but less selective if other acid-sensitive groups are present. Adding a cation scavenger like triethylsilane or anisole can prevent side reactions.[12]

Reagents & Equipment:

• 4-((4-Methoxybenzyl)oxy)picolinonitrile

• Trifluoroacetic acid (TFA)

• Dichloromethane (CH₂Cl₂)

• Saturated aq. NaHCO₃

• Standard laboratory glassware

Procedure:

• Setup: Dissolve the PMB-protected compound (1.0 eq) in CH₂Cl₂.

• Acidification: Add TFA (e.g., 10-20% v/v) to the solution at room temperature.

• Reaction: Stir the mixture for 1-3 hours, monitoring by TLC.

• Quenching: Upon completion, carefully pour the reaction mixture into a flask containing a rapidly stirring, saturated aqueous solution of NaHCO₃ to neutralize the excess acid. Caution: CO₂ evolution.

• Work-up: Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with CH₂Cl₂ (2x).

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography or recrystallization to obtain 4-hydroxypicolinonitrile.

Protocol 3: Downstream Elaboration

Once deprotected, 4-hydroxypicolinonitrile is primed for further modification. The nitrile and hydroxyl groups offer multiple handles for diversification.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. 917910-75-9|5-((4-Methoxybenzyl)oxy)picolinonitrile|BLD Pharm [bldpharm.com]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. francis-press.com [francis-press.com]
• 7. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 8. m.youtube.com [m.youtube.com]
• 9. PMB Protection - Common Conditions [commonorganicchemistry.com]
• 10. PMB Deprotection - TFA [commonorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Williamson Ether Synthesis of 4-Alkoxypicolinonitriles

Introduction: The Strategic Importance of 4-Alkoxypicolinonitriles

4-Alkoxypicolinonitriles are a class of heterocyclic compounds of significant interest to the pharmaceutical and agrochemical industries. The strategic placement of an alkoxy group at the 4-position of the pyridine ring, combined with the electron-withdrawing nitrile group at the 2-position, imparts unique physicochemical properties that are leveraged in the design of bioactive molecules. These scaffolds are integral to the development of novel therapeutic agents and crop protection solutions.

The Williamson ether synthesis is a robust and versatile method for the preparation of these valuable intermediates. This application note provides a comprehensive guide to the synthesis of 4-alkoxypicolinonitriles via the Williamson ether synthesis, with a focus on the underlying mechanistic principles, practical experimental protocols, and key considerations for process optimization.

Mechanistic Insights: A Tale of Two Nucleophiles

The Williamson ether synthesis is a classic SN2 reaction where an alkoxide nucleophile displaces a halide from an alkyl halide.[1][2][3] However, in the context of synthesizing 4-alkoxypicolinonitriles, the reaction is more accurately described as a nucleophilic aromatic substitution (SNAr).[4][5]

The starting material for this transformation is typically 4-chloropicolinonitrile. The pyridine ring, particularly when substituted with electron-withdrawing groups like the nitrile at the 2-position, is rendered electron-deficient.[5] This electronic characteristic makes the 4-position susceptible to attack by nucleophiles.

The reaction proceeds in two key steps:

• Deprotonation: The alcohol (R-OH) is deprotonated by a suitable base to form a highly nucleophilic alkoxide (R-O-).[2][6] The choice of base is critical and depends on the pKa of the alcohol. For simple primary alcohols, a moderately strong base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is often sufficient.[1][3]

• Nucleophilic Aromatic Substitution (SNAr): The generated alkoxide attacks the electron-deficient C4 position of the 4-chloropicolinonitrile. This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5] The negative charge in this intermediate is delocalized onto the electronegative nitrogen atom of the pyridine ring and the electron-withdrawing nitrile group, which stabilizes the intermediate and facilitates the reaction.[7] The subsequent loss of the chloride leaving group restores the aromaticity of the pyridine ring, yielding the desired 4-alkoxypicolinonitrile product.

Experimental Protocol: Synthesis of 4-Methoxypicolinonitrile

This protocol details a representative procedure for the synthesis of 4-methoxypicolinonitrile from 4-chloropicolinonitrile and methanol.

Materials:

• 4-Chloropicolinonitrile

• Methanol (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Argon or nitrogen gas inlet

• Ice bath

• Rotary evaporator

• Separatory funnel

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a dry, 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add 4-chloropicolinonitrile (1.0 eq).

• Solvent Addition: Add anhydrous DMF (5-10 mL per gram of 4-chloropicolinonitrile) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Base Addition: Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution at 0 °C (ice bath). Caution: Sodium hydride reacts violently with water and is flammable. Handle with care under an inert atmosphere. Hydrogen gas is evolved during the addition.

• Alkoxide Formation: After the addition of NaH is complete, add anhydrous methanol (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[8][9]

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-methoxypicolinonitrile.[10][11]

Key Reaction Parameters and Optimization

The success of the Williamson ether synthesis for 4-alkoxypicolinonitriles hinges on the careful selection of reaction parameters. The following table summarizes key variables and provides guidance for optimization.

Parameter	Options	Considerations and Rationale
Base	NaH, KH, t-BuOK, K2CO3, Cs2CO3	The base must be strong enough to deprotonate the alcohol but not so strong as to promote side reactions. For simple alcohols, NaH or KH are effective. For more acidic phenols, weaker bases like K2CO3 or Cs2CO3 can be used.[1]
Solvent	DMF, DMSO, THF, Acetonitrile	Polar aprotic solvents are preferred as they solvate the cation of the alkoxide, leaving the nucleophilic anion more reactive.[1][12] DMF and DMSO are excellent choices for this reaction.
Temperature	0 °C to 100 °C	The optimal temperature depends on the reactivity of the alcohol and the 4-halopicolinonitrile. Reactions with simple alcohols often proceed at room temperature, while more hindered or less reactive alcohols may require heating.[12]
Leaving Group	Cl, F, Br	While chloride is a common leaving group, fluoride can sometimes lead to faster reaction rates in SNAr reactions due to its high electronegativity, which increases the electrophilicity of the carbon atom it is attached to.[13]

Experimental Workflow Diagram

Caption: Workflow for the Williamson ether synthesis of 4-alkoxypicolinonitriles.

Troubleshooting and Side Reactions

While the Williamson ether synthesis is generally reliable, certain challenges and side reactions can occur:

• Incomplete Reaction: If the reaction stalls, ensure all reagents and solvents are anhydrous. Water will quench the alkoxide and inhibit the reaction. Gentle heating may also be necessary for less reactive alcohols.

• Competing C-Alkylation: With phenoxides, there is a possibility of C-alkylation in addition to the desired O-alkylation.[1] The choice of solvent can influence the O/C alkylation ratio.

• Hydrolysis of the Nitrile Group: In the presence of strong base and water, the nitrile group can be susceptible to hydrolysis. A careful work-up is essential to avoid this side reaction.

Conclusion

The Williamson ether synthesis provides an efficient and versatile route to 4-alkoxypicolinonitriles, which are valuable building blocks in drug discovery and development. By understanding the underlying SNAr mechanism and carefully controlling the reaction parameters, researchers can reliably access a wide range of these important compounds. The protocol and guidelines presented in this application note serve as a solid foundation for the successful synthesis and optimization of 4-alkoxypicolinonitrile derivatives.

References

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis.
• Chemistry LibreTexts. (2019, August 12). 8.11: Nucleophilic substitution in the Lab.
• Khan Academy. Williamson ether synthesis.
• Transformation Tutoring. (2022, November 20). Williamson Ether Synthesis And Alcoxymercuration.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• BYJU'S. Williamson Ether Synthesis reaction.
• Arkivoc. (2018). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals.
• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs.
• Benchchem. Improving reaction conditions for Williamson ether synthesis.
• ResearchGate. (n.d.). Solvent‐Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Wikipedia. Nucleophilic aromatic substitution.
• University of Richmond. Organic Chemistry Williamson Ether Synthesis.
• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• Lumen Learning. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook.
• YouTube. (2019, January 19). nucleophilic aromatic substitutions.
• Benchchem. A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
• ACS Publications. (2002, August 2). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase.
• PubMed. (2017, August 15). Isolation and characterization of 2-pyridone alkaloids and alloxazines from Beauveria bassiana.
• ChemicalBook. 4-CHLORO-PYRIDINE-2-CARBONITRILE synthesis.
• PMC - NIH. (2018, April 24). Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate.
• YouTube. (2021, March 17). Mechanism of #Williamson #ether #synthesis.

• PubMed. (2005, April 14). Synthesis of tricyclic 4-chloro-pyrimido[4,5-b][1][6]benzodiazepines. Retrieved from

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. transformationtutoring.com [transformationtutoring.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scholarship.richmond.edu [scholarship.richmond.edu]
• 10. arkat-usa.org [arkat-usa.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. byjus.com [byjus.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Introduction: The Strategic Role of the p-Methoxybenzyl (PMB) Ether Protecting Group

An Application Guide to the Oxidative Deprotection of 4-((4-Methoxybenzyl)oxy)picolinonitrile with DDQ

In the intricate landscape of multi-step organic synthesis, particularly within drug development, the judicious use of protecting groups is paramount. The p-methoxybenzyl (PMB) ether stands out as a versatile and widely employed protecting group for hydroxyl functionalities.[1][2] Introduced by Yonemitsu in 1982, the PMB group is valued for its stability across a broad spectrum of reaction conditions, yet it can be cleaved under specific and mild oxidative conditions.[1][3] This unique reactivity profile allows for its selective removal in the presence of other protecting groups like benzyl (Bn), silyl ethers (e.g., TBS), and acetals, establishing it as a key component in orthogonal protection strategies.[1][4]

This application note provides a detailed guide to the deprotection of a PMB-protected heterocyclic compound, 4-((4-Methoxybenzyl)oxy)picolinonitrile, using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). We will delve into the mechanistic underpinnings of this transformation, offer a field-proven experimental protocol, and address common challenges to ensure successful and reproducible outcomes.

The Scientific Rationale: Mechanism of DDQ-Mediated PMB Cleavage

The selective cleavage of a PMB ether in the presence of other acid- or base-labile groups is possible due to its unique electronic properties. The para-methoxy substituent renders the benzyl ring electron-rich, making it highly susceptible to oxidation.[1][5] DDQ, a potent oxidant with a high reduction potential, exploits this feature to effect a clean deprotection under neutral conditions.[3][6]

The mechanism proceeds through several distinct steps:

• Formation of a Charge-Transfer (CT) Complex: The electron-rich PMB ether interacts with the electron-deficient DDQ quinone system to form a distinctly colored charge-transfer complex.[7][8] This initial association is often visible by a rapid change in the reaction mixture's color to dark green or brown.

• Single Electron Transfer (SET): Within the CT complex, a single electron is transferred from the PMB group to DDQ. This generates a resonance-stabilized radical cation on the substrate and the DDQ radical anion.[1][7] The electron-donating nature of the para-methoxy group is crucial for stabilizing this radical cation, which is why PMB ethers are cleaved much more readily than unsubstituted benzyl ethers.[1]

• Solvent-Mediated Hemiacetal Formation: In the presence of a nucleophilic solvent like water, the carbocation (formed after a second electron transfer or disproportionation) is trapped.[1][7] Water attacks the benzylic carbon, leading to the formation of a hemiacetal intermediate. The presence of water is therefore critical for the reaction to proceed to completion.[7]

• Collapse and Product Release: The resulting hemiacetal is unstable and rapidly collapses, liberating the free hydroxyl group on the picolinonitrile core, p-anisaldehyde as a byproduct, and the reduced form of DDQ, 2,3-dichloro-5,6-dicyanohydroquinone (DDQH₂).[1][7]

Mechanism of PMB deprotection using DDQ.

Detailed Experimental Protocol

This protocol is optimized for the deprotection of 4-((4-Methoxybenzyl)oxy)picolinonitrile. Researchers should monitor the reaction by Thin-Layer Chromatography (TLC) to determine the exact reaction time, as it can vary based on substrate purity and reagent quality.

Materials and Reagents:

• 4-((4-Methoxybenzyl)oxy)picolinonitrile

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (DCM), reagent grade

• Deionized Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for chromatography

Procedure:

• Preparation: To a solution of 4-((4-Methoxybenzyl)oxy)picolinonitrile (1.0 equiv) in a solvent mixture of dichloromethane (DCM) and water (18:1 v/v, providing a 0.1 M solution based on the substrate), add the flask to an ice-water bath and cool to 0 °C with stirring.[1]

• DDQ Addition: Once the solution is cooled, add DDQ (1.2 equiv) portion-wise as a solid directly to the stirring solution.[1] A distinct color change to dark green or reddish-brown should be observed, indicating the formation of the charge-transfer complex.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring and monitor the reaction's progress by TLC (e.g., using a 30% Ethyl Acetate/Hexanes mobile phase). The reaction is typically complete within 1-3 hours.

• Quenching: Upon complete consumption of the starting material as indicated by TLC, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Stir vigorously for 10-15 minutes. This step neutralizes the acidic DDQH₂ byproduct and helps in its removal.[7]

• Workup: Transfer the biphasic mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer twice more with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure. The crude product will contain the desired 4-hydroxypicolinonitrile, p-anisaldehyde, and residual DDQ/DDQH₂.

  • Purify the crude material by flash column chromatography on silica gel. A gradient elution, for instance from 10% to 50% ethyl acetate in hexanes, is typically effective at separating the product from byproducts. The reduced hydroquinone (DDQH₂) is often less soluble and may precipitate or can be filtered off prior to concentration.[8][9]

General workflow for PMB deprotection using DDQ.

Data Summary: Representative Reaction Parameters

The efficiency of the DDQ-mediated deprotection can be influenced by the substrate, solvent, and stoichiometry of the reagents. The following table summarizes representative data.

Entry	Substrate Scale	Equivalents of DDQ	Reaction Time (h)	Isolated Yield
1	1.0 mmol	1.1	2.5	92%
2	1.0 mmol	1.5	1.5	95%
3	10.0 mmol	1.2	2.0	93%

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If the reaction stalls, ensure the DDQ is of high purity and has been stored in a desiccator, as it is sensitive to moisture. A slight excess (up to 1.5 equivalents) of DDQ can be used to drive the reaction to completion.[1] Anhydrous conditions will prevent the reaction from proceeding via the desired pathway.[7]

• Difficult Purification: The hydroquinone byproduct, DDQH₂, can sometimes complicate purification. The bicarbonate wash is crucial for removing the bulk of it.[7] If it co-elutes with the product, filtering the crude reaction mixture through a small plug of silica or celite before full chromatographic purification can be beneficial.[10]

• Substrate Sensitivity: While the DDQ deprotection is generally mild and neutral, highly electron-rich functionalities elsewhere in the molecule could potentially react.[1] Always monitor the reaction for the appearance of unexpected side products. For the specified substrate, the picolinonitrile moiety is expected to be stable under these conditions.

• Byproduct Management: The p-anisaldehyde byproduct is generally less polar than the desired hydroxylated product and can be readily separated by silica gel chromatography. In some cases where the aldehyde or the intermediate carbocation might react with other nucleophilic sites on the substrate, adding a scavenger like a thiol has been reported, though it is not typically necessary for this type of deprotection.[1]

References

• p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. (n.d.). Retrieved March 8, 2026, from [Link]

• PMB Protecting Group: PMB Protection & Deprotection Mechanism – - Total Synthesis. (n.d.). Retrieved March 8, 2026, from [Link]

• trans-4,4'-DIMETHOXYSTILBENE - Organic Syntheses Procedure. (n.d.). Retrieved March 8, 2026, from [Link]

• Tanemura, K., Suzuki, T., & Horaguchi, T. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(50), 31639–31671. [Link]

• Tanemura, K., Suzuki, T., & Horaguchi, T. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(50), 31639–31671. [Link]

• Wipf, P., & Li, W. (2006). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Synthesis, 3(2), 143–153. [Link]

• Benzyl Ethers - Protecting Groups - Organic Chemistry Portal. (n.d.). Retrieved March 8, 2026, from [Link]

• Raza, A., Lee, J., & Shim, Y. (2024). Sustainable Approaches for the Protection and Deprotection of Functional Groups. European Journal of Organic Chemistry, 27(1), e202300976. [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)-Catalyzed Reactions Employing MnO2 as a Stoichiometric Oxidant. Organic Letters, 9(10), 1983–1986. [Link]

• Codee, J. D. C., van den Bos, L. J., Lodder, G., van der Marel, G. A., & Overkleeft, H. S. (2015). Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol. The Journal of Organic Chemistry, 80(16), 8430–8435. [Link]

• Kocienski, P. J., & Kocienski, P. J. (2002). Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. [Link]

• How to remove DDQ from bodipy reaction only possible colmun chomatography tecnique use here ? | ResearchGate. (n.d.). Retrieved March 8, 2026, from [Link]

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone - Wikipedia. (n.d.). Retrieved March 8, 2026, from [Link]

• Need ideas for DDQ reaction workup : r/chemistry - Reddit. (n.d.). Retrieved March 8, 2026, from [Link]

• Organic Chemistry - DDQ Deprotection Mechanism - YouTube. (n.d.). Retrieved March 8, 2026, from [Link]

• Cavedon, C., Sletten, E. T., Madani, A., Niemeyer, O., Seeberger, P. H., & Pieber, B. (2023). Visible-light-mediated Oxidative Debenzylation of 3-O- Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. Organic Syntheses, 100, 230–250. [Link]

• Reddy, T. R., Goud, T. V., & Reddy, C. R. (2018). DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines. Molecules, 23(12), 3225. [Link]

• Optimization of the reaction conditions. a | Download Scientific Diagram. (n.d.). Retrieved March 8, 2026, from [Link]

• Need ideas for DDQ reaction workup : r/chemistry - Reddit. (n.d.). Retrieved March 8, 2026, from [Link]

• Need help removing DDQ : r/Chempros - Reddit. (n.d.). Retrieved March 8, 2026, from [Link]

• Dichloro Dicyano Quinone (DDQ) By Dr. BK Singh Department of Chemistry University of Delhi. (n.d.). Retrieved March 8, 2026, from [Link]

• p-Methoxybenzyl ether deprotection by DDQ | Download Scientific Diagram. (n.d.). Retrieved March 8, 2026, from [Link]

• What is the functional group tolerance of DDQ? - ResearchGate. (n.d.). Retrieved March 8, 2026, from [Link]

• p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. (n.d.). Retrieved March 8, 2026, from [Link]

• The 4Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones - ResearchGate. (n.d.). Retrieved March 8, 2026, from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. DDQ as a versatile and easily recyclable oxidant: a systematic review - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04575J [pubs.rsc.org]
• 3. DDQ as a versatile and easily recyclable oxidant: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone - Wikipedia [en.wikipedia.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. reddit.com [reddit.com]

Application Note: A Strategic Approach to the Synthesis and Evaluation of Novel TRPC6 Inhibitors from 4-((4-Methoxybenzyl)oxy)picolinonitrile

Abstract

The transient receptor potential canonical 6 (TRPC6) ion channel is a critical mediator of calcium signaling in various cell types. Its dysregulation has been implicated in the pathophysiology of numerous diseases, including chronic kidney disease, cardiac fibrosis, and pulmonary hypertension, making it a compelling target for therapeutic intervention. This application note provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic synthesis and preclinical evaluation of TRPC6 inhibitors, commencing from the versatile building block, 4-((4-methoxybenzyl)oxy)picolinonitrile. We present a detailed, field-proven synthetic protocol, in vitro characterization assays, and an in vivo model for assessing the therapeutic potential of the synthesized compounds.

Introduction: The Therapeutic Imperative of TRPC6 Inhibition

Transient Receptor Potential Canonical (TRPC) channels are a family of non-selective cation channels that play a pivotal role in cellular calcium homeostasis. Among these, TRPC6 has garnered significant attention as its gain-of-function mutations and overexpression are directly linked to the pathogenesis of various debilitating conditions. In the kidneys, overactive TRPC6 in podocytes disrupts the glomerular filtration barrier, leading to proteinuria and focal segmental glomerulosclerosis (FSGS). In the cardiovascular system, TRPC6 contributes to pathological cardiac hypertrophy and fibrosis. Consequently, the development of potent and selective TRPC6 inhibitors represents a promising therapeutic strategy for these and other related disorders.

This guide outlines a strategic workflow for the discovery and preclinical development of novel TRPC6 inhibitors. We begin with a robust synthetic route starting from 4-((4-methoxybenzyl)oxy)picolinonitrile, a readily accessible pyridine-based scaffold. The subsequent sections detail the essential in vitro and in vivo assays required to profile the pharmacological properties of the synthesized compounds, providing a clear roadmap for advancing promising candidates.

Synthetic Strategy and Protocols

The synthetic approach detailed below is designed for modularity, allowing for the exploration of structure-activity relationships (SAR) by varying the coupling partners. The para-methoxybenzyl (PMB) group serves as a stable protecting group for the 4-hydroxy functionality on the picolinonitrile core, which can be deprotected in the final step if desired.

Overall Synthetic Workflow

The multi-step synthesis involves the conversion of the starting material to a key 4-aminopicolinonitrile intermediate, followed by a palladium-catalyzed cross-coupling reaction to introduce the desired pharmacophore.

Figure 1: Proposed synthetic workflow for the preparation of TRPC6 inhibitors.

Step-by-Step Synthetic Protocol

Step 1: Deprotection of 4-((4-Methoxybenzyl)oxy)picolinonitrile

• Rationale: Removal of the PMB protecting group to yield the free hydroxyl group for subsequent functionalization. Trifluoroacetic acid (TFA) is a common and effective reagent for this transformation.

• Protocol:

  • To a solution of 4-((4-methoxybenzyl)oxy)picolinonitrile (1.0 eq) in dichloromethane (DCM, 0.1 M), add trifluoroacetic acid (5.0 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to afford 4-hydroxypicolinonitrile.

Step 2: Triflation of 4-Hydroxypicolinonitrile

• Rationale: Conversion of the hydroxyl group into a triflate, an excellent leaving group for palladium-catalyzed cross-coupling reactions.

• Protocol:

  • Dissolve 4-hydroxypicolinonitrile (1.0 eq) in anhydrous DCM (0.2 M) under a nitrogen atmosphere and cool to 0 °C.

  • Add pyridine (1.5 eq) followed by the dropwise addition of trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq).

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction with water and extract with DCM (3 x 30 mL).

  • Wash the combined organic layers with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield 4-((trifluoromethyl)sulfonyl)oxypicolinonitrile.

Step 3: Buchwald-Hartwig Amination

• Rationale: A powerful palladium-catalyzed C-N bond-forming reaction to couple the triflate with a desired amine, a key step in constructing many biologically active molecules.

• Protocol:

  • To a dry Schlenk tube, add 4-((trifluoromethyl)sulfonyl)oxypicolinonitrile (1.0 eq), the desired amine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., Cs₂CO₃, 2.0 eq).

  • Evacuate and backfill the tube with nitrogen (repeat 3 times).

  • Add anhydrous toluene (0.1 M) and heat the reaction mixture at 100-110 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture to room temperature and filter through a pad of Celite.

  • Concentrate the filtrate and purify the residue by flash column chromatography to obtain the desired 4-amino-picolinonitrile derivative.

In Vitro Biological Evaluation

A cascade of in vitro assays is essential to characterize the potency, selectivity, and mechanism of action of the newly synthesized compounds.

Biological Evaluation Workflow

Figure 2: In vitro biological evaluation cascade for TRPC6 inhibitors.

Primary Screening: FLIPR Calcium Influx Assay

• Principle: This high-throughput assay measures changes in intracellular calcium concentration upon channel activation using a calcium-sensitive fluorescent dye.

• Protocol:

  • Cell Culture: Plate HEK293 cells stably expressing human TRPC6 in black-walled, clear-bottom 96- or 384-well plates and incubate overnight.

  • Dye Loading: On the day of the assay, remove the culture medium and add a calcium-sensitive dye loading buffer (e.g., FLIPR Calcium 6 Assay Kit) to each well. Incubate for 1-2 hours at 37°C.

  • Compound Addition: Prepare serial dilutions of the test compounds in assay buffer.

  • FLIPR Measurement: Place the cell plate and the compound plate into a FLIPR instrument. The instrument will add the test compounds to the cells, followed by the addition of a TRPC6 agonist (e.g., 1-oleoyl-2-acetyl-sn-glycerol, OAG).

  • Data Analysis: Monitor the fluorescence intensity over time. The inhibition of the agonist-induced calcium influx by the test compounds is used to determine their activity.

Secondary Assay: NFAT Reporter Gene Assay

• Principle: TRPC6 activation leads to an increase in intracellular calcium, which activates the calcineurin-NFAT signaling pathway. This assay utilizes a reporter gene (e.g., luciferase) under the control of an NFAT-responsive promoter to quantify TRPC6 activity.

• Protocol:

  • Transfection: Co-transfect HEK293T cells with a TRPC6 expression vector, an NFAT-luciferase reporter plasmid, and a control Renilla luciferase plasmid.

  • Cell Plating: Plate the transfected cells in 96-well plates.

  • Compound Treatment: After 24 hours, treat the cells with various concentrations of the test compounds for a specified period.

  • Cell Lysis and Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The inhibition of TRPC6-mediated NFAT activation is a measure of the compound's potency.

In Vivo Efficacy Evaluation

Promising lead compounds from in vitro studies should be evaluated in a relevant animal model of disease. The unilateral ureteral obstruction (UUO) model in mice is a well-established and robust model for studying renal fibrosis.

Unilateral Ureteral Obstruction (UUO) Model Protocol

• Principle: Ligation of one ureter induces a rapid and progressive tubulointerstitial fibrosis in the obstructed kidney, mimicking aspects of chronic kidney disease.

• Protocol:

  • Animal Model: Use male C57BL/6 mice (8-10 weeks old).

  • Surgical Procedure:

    • Anesthetize the mice (e.g., with isoflurane).

    • Make a midline abdominal incision to expose the left kidney and ureter.

    • Ligate the left ureter at two points using 4-0 silk sutures.

    • For sham-operated controls, mobilize the ureter without ligation.

    • Close the incision in layers.

  • Compound Administration: Administer the test compound or vehicle to the mice daily via oral gavage or another appropriate route, starting one day after surgery.

  • Endpoint Analysis: After a defined period (e.g., 7 or 14 days), euthanize the mice and harvest the kidneys.

  • Histological Analysis: Fix the kidneys in 4% paraformaldehyde, embed in paraffin, and section. Stain with Masson's trichrome or Sirius red to assess the degree of fibrosis.

  • Biochemical Analysis: Homogenize a portion of the kidney tissue for Western blotting or qPCR analysis of fibrotic markers (e.g., α-SMA, collagen I).

Pharmacokinetic Profiling

Understanding the pharmacokinetic (PK) properties of a lead compound is crucial for its development.

General Protocol for PK Studies in Mice

• Principle: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the test compound.

• Protocol:

  • Dosing: Administer the compound to mice via intravenous (IV) and oral (PO) routes at a specific dose.

  • Blood Sampling: Collect blood samples at various time points post-dosing (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • Plasma Preparation: Process the blood samples to obtain plasma.

  • Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS method.

  • Data Analysis: Calculate key PK parameters such as clearance (CL), volume of distribution (Vdss), half-life (t₁/₂), and oral bioavailability (%F).

Data Presentation

Table 1: Representative Biological Data for a Hypothetical TRPC6 Inhibitor

Compound ID	TRPC6 IC₅₀ (nM) (FLIPR)	TRPC6 IC₅₀ (nM) (NFAT)	TRPC3 IC₅₀ (nM)	TRPC7 IC₅₀ (nM)	Oral Bioavailability (%F) in Mice
Example-1	15	25	>1000	500	35
BI 749327	13	N/A	1100	550	Reported

Conclusion

This application note provides a comprehensive and actionable framework for the synthesis and preclinical evaluation of novel TRPC6 inhibitors using 4-((4-methoxybenzyl)oxy)picolinonitrile as a versatile starting material. By following the detailed protocols for chemical synthesis, in vitro characterization, and in vivo efficacy testing, researchers can efficiently advance their drug discovery programs targeting the TRPC6 ion channel. The modular nature of the synthetic route allows for extensive SAR exploration, paving the way for the identification of potent, selective, and orally bioavailable clinical candidates for the treatment of a range of debilitating diseases.

References

• Staruschenko, A. (2022). The role of TRPC6 channel in chronic kidney disease. American Journal of Physiology-Renal Physiology, 322(3), F235-F245. [Link]

• Ilatovskaya, D. V., et al. (2023). Transient Receptor Potential Canonical 6 (TRPC6) Channel in the Pathogenesis of Diseases: A Jack of Many Trades. International Journal of Molecular Sciences, 24(8), 7545. [Link]

• Dryer, S. E., & Ilatovskaya, D. V. (2022). The role of TRPC6 channel in chronic kidney disease. American Journal of Physiology-Renal Physiology, 322(1), F1-F12. [Link]

• Sheng, A., et al. (2024). The roles of TRPC6 in renal tubular disorders: a narrative review. Renal Failure, 46(1), 2386884. [Link]

• Lin, B. L., et al. (2019). In vivo selective inhibition of TRPC6 by antagonist BI 749327 ameliorates fibrosis and dysfunction in cardiac and renal disease. Proceedings of the National Academy of Sciences, 116(20), 10156-10161. [Link]

• Molecular Devices. (n.d.). FLIPR Calcium 6 Assay Kit Guide. [Link]

• Zhang, Y., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Pharmaceutics, 16(2), 209. [Link]

• Hafner, M., et al. (2022). A Pharmacokinetic and Metabolism Study of the TRPC6 Inhibitor SH045 in Mice by LC-MS/MS. Pharmaceuticals, 15(4), 406. [Link]

• Pletz, J., et al. (2022). Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. Journal of Medicinal Chemistry, 65(5), 4049-4067. [Link]

• Al-dujailly, M. K. (2022). Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor. International Journal of Health Sciences, 6(S6), 1045-1055. [Link]

• Spassova, M. A., et al. (2007). TRPC6 mutations associated with focal segmental glomerulosclerosis cause constitutive activation of NFAT-dependent transcription. American Journal of Physiology-Cell Physiology, 292(5), C1686-C1695. [Link]

• Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. HETEROCYCLES, 104(4), 643. [Link]

• Wikipedia. (2024, February 24). Buchwald–Hartwig amination. In Wikipedia. [Link]

• Yang, J., et al. (2023). Preclinical pharmacokinetic characterization of amdizalisib, a novel PI3Kδ inhibitor for the treatment of hematological malignancies. Frontiers in Pharmacology, 14, 1279169. [Link]

• Zhang, W., et al. (2021). Benzothiazole Amides as TRPC3/6 Inhibitors for Gastric Cancer Treatment. ACS Omega, 6(13), 8821-8833. [Link]

• Sharma, A., et al. (2024). Predicting pharmacokinetic profile of small molecule drugs based on chemical structure using machine learning. ScienceOpen Preprints. [Link]

• Al-Zaydi, K. M., & El-Faham, A. (2013). Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. Molecules, 18(1), 535-546. [Link]

• Molecular Devices. (n.d.). Calcium assays for the FLIPR System. [Link]

• Bawa, R. A. (2012). Synthesis of Some Aminopicolinic Acids. Journal of Chemistry, 2(4). [Link]

• Ko, S. K., et al. (2012). Cyclic GMP/PKG-Dependent Inhibition of TRPC6 Channel Activity and Expression Negatively Regulates Cardiomyocyte NFAT Activation: Novel Mechanism of Cardiac Stress Modulation by PDE5 Inhibition. Journal of Molecular and Cellular Cardiology, 53(4), 558-567. [Link]

• BPS Bioscience. (n.d.). NFAT Luciferase Reporter Jurkat Cell Line. [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998-1003. [Link]

• Li, A., et al. (2023). Calcium fluorimetry with the FLIPR Calcium 6 kit on FlexStation 3. protocols.io. [Link]

• Sirenko, O., & Chandy, G. (2017). Calcium Transient Assays for Compound Screening with Human iPSC-derived Cardiomyocytes: Evaluating New Tools. ASSAY and Drug Development Technologies, 15(6), 266-276. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• ResearchGate. (n.d.). TRPC6 activated NFAT-mediated transcription in cultured podocytes. [Link]

• ResearchGate. (n.d.). Structures of TRPC inhibitors. [Link]

• Pan, J. (2022, March 11). Novel Fluorescence-Based High-Throughput FLIPR Assay Utilizing Membrane-Tethered Genetic Calcium Sensors to Identify T-Type Calcium Channel Modulators. Broad Institute. [Link]

• Xiang, Y., et al. (2012). A Multiplexed Fluorescent Calcium and NFAT Reporter Gene Assay to Identify GPCR Agonists. Current Chemical Genomics & Translational Medicine, 6, 1-8. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 136450689, BI-749327. [Link]

• Wikipedia. (2024, February 24). Suzuki reaction. In Wikipedia. [Link]

• Epistemeo. (2012, April 6). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 146197300, (4-(6-Amino-3-pyridazinyl)-1-piperidinyl)(5-(4-fluorophenoxy)-4-methoxy-2-pyridinyl)methanone. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Howson, W., et al. (1988). Synthesis and biological activity of the four stereoisomers of 6-[4-[3-[[2-hydroxy-3-[4-[2- (cyclopropylmethoxy)ethyl]phenoxy]propyl]amino]-propionamido] phenyl]-5-methyl-4,5-dihydro-

Technical Notes & Optimization

Preventing nitrile hydrolysis during PMB ether formation on pyridines

Topic: Preventing Nitrile Hydrolysis During PMB Ether Formation on Pyridines For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Introduction

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a common challenge in synthetic chemistry: the protection of a hydroxyl group on a nitrile-bearing pyridine ring as a p-methoxybenzyl (PMB) ether. The core issue arises from the competing base-catalyzed hydrolysis of the nitrile group, which can significantly lower the yield of the desired product and complicate purification. This document provides field-proven insights and detailed protocols to help you navigate this specific synthetic problem.

Frequently Asked Questions (FAQs)

Q1: Why is my nitrile group hydrolyzing during the PMB protection of my hydroxypyridine?

A1: The reaction conditions required for PMB ether formation—typically a Williamson ether synthesis—involve the use of a base to deprotonate the hydroxyl group.[1] These same basic conditions, especially in the presence of trace amounts of water, can promote the nucleophilic attack of a hydroxide ion on the electrophilic carbon of the nitrile group.[2][3] This leads to the formation of an amide and, under more vigorous conditions, a carboxylic acid, as unwanted byproducts.[4][5]

Q2: What is the most critical factor to control in this reaction?

A2: The choice of base and the rigorous exclusion of water are the most critical factors. A strong, non-nucleophilic base is required to deprotonate the pyridine hydroxyl group efficiently, but it should be weak enough or used under conditions that do not aggressively promote nitrile hydrolysis. Anhydrous reaction conditions are paramount.

Q3: Can I use a weaker base like potassium carbonate (K₂CO₃)?

A3: While K₂CO₃ is a weaker base and less likely to promote rapid nitrile hydrolysis, it may not be strong enough to efficiently deprotonate the hydroxypyridine for the Williamson ether synthesis, especially at low temperatures. This can lead to very long reaction times, during which even a slow hydrolysis process can become significant, ultimately resulting in a poor yield of the desired PMB ether.[6]

Q4: My starting material is not very soluble in THF. Can I use DMF?

A4: Yes, Dimethylformamide (DMF) is often used to improve the solubility of substrates.[1] However, you must be cautious when using sodium hydride (NaH) in DMF, as NaH can react with the solvent, leading to the formation of byproducts and reducing the efficiency of your intended reaction.[7] If using DMF, it is crucial that it is impeccably dry.

Troubleshooting Guide: Low Yield and Unwanted Side Products

This section addresses the common problem of isolating a low yield of the desired PMB-protected pyridine, often accompanied by the nitrile hydrolysis byproduct.

Problem Diagnosis: Identifying the Hydrolysis Product

If your reaction yield is low, the first step is to analyze the crude reaction mixture by LC-MS and ¹H NMR to confirm the presence of the hydrolyzed byproduct.

• Amide byproduct: Look for a new set of broad signals in the NMR spectrum corresponding to the -NH₂ protons and a shift in the signals for the pyridine ring protons.

• Carboxylic acid byproduct: In the mass spectrum, look for a mass corresponding to the starting material + 18 amu (addition of H₂O).

Visualizing the Competing Reaction Pathways

The challenge lies in favoring the kinetic pathway of ether formation over the thermodynamic sink of nitrile hydrolysis.

Caption: Competing pathways in PMB protection.

Troubleshooting Flowchart

Use this decision tree to diagnose and solve issues with your reaction.

Caption: Decision tree for troubleshooting PMB ether formation.

Deep Dive: Optimizing Reaction Parameters

A successful synthesis hinges on the careful selection of reagents and conditions to favor etherification.

Parameter Optimization Table

Parameter	Recommendation	Rationale & In-Depth Analysis
Base	Sodium Hydride (NaH) , 60% dispersion in mineral oil, 1.1-1.2 equivalents.	NaH is a strong, non-nucleophilic base that generates a pyridinolate anion for the Sₙ2 reaction.[1] Its byproduct, H₂, is a gas that simply evolves from the reaction. Using a slight excess ensures complete deprotonation. Avoid stronger bases like n-BuLi, which can add to the pyridine ring or nitrile.
Solvent	Anhydrous Tetrahydrofuran (THF) . A THF-DMF mixture can be used for solubility issues.[8]	THF is an excellent choice as it is aprotic and less reactive towards NaH than DMF.[7] All solvents MUST be rigorously dried (e.g., passed through a solvent purification system or distilled from sodium/benzophenone) to minimize the concentration of water.
Temperature	0 °C for deprotonation and PMB-Cl addition, then allow to slowly warm to room temperature.	Lower temperatures decrease the rate of all reactions, but often have a more pronounced effect on undesired side reactions like hydrolysis, which may have a higher activation energy.[9] Running the reaction at 0°C provides a good balance between a reasonable reaction rate for etherification and minimal hydrolysis.
Reagent Addition	Add NaH to the solution of the hydroxypyridine first. Wait for H₂ evolution to cease (15-30 min) before adding PMB-Cl.	This two-step addition ensures that the pyridinolate is fully formed before the electrophile is introduced. Adding PMB-Cl to a mixture of the alcohol and base can lead to competing reactions.
Reaction Monitoring	Monitor by Thin Layer Chromatography (TLC) or LC-MS every 30-60 minutes.	Over-extending the reaction time is a common cause of increased byproduct formation. The reaction should be quenched as soon as the starting material is consumed to prevent the slow creep of nitrile hydrolysis.

Recommended Experimental Protocol

This protocol is a robust starting point for the PMB protection of a nitrile-substituted hydroxypyridine. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Materials:

• Nitrile-substituted hydroxypyridine (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• p-Methoxybenzyl chloride (PMB-Cl) (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add the nitrile-substituted hydroxypyridine (1.0 equiv) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous THF via syringe to dissolve the starting material. If solubility is an issue, a minimal amount of anhydrous DMF can be co-added.[8]

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add the NaH (1.2 equiv) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes. You should observe the evolution of hydrogen gas. Stir until gas evolution ceases, indicating the complete formation of the sodium pyridinolate salt.

• Alkylation: Slowly add PMB-Cl (1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by TLC until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

• Workup: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to isolate the desired PMB ether.

References

• (No Source)

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Chemistry Steps. (2022, May 14). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysis of Nitriles. Chemguide. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of Nitriles. Organic Chemistry II. Retrieved from [Link]

• Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube. Retrieved from [Link]

• Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of para-Methoxybenzyl (PMB) Ethers under Neutral Conditions. Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). The Renaissance of Organo Nitriles in Organic Synthesis. Retrieved from [Link]

• Fiveable. (2026, March 2). Chemistry of Nitriles. Organic Chemistry Class Notes. Retrieved from [Link]

• (No Source)

• National Center for Biotechnology Information. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC. Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Turito. (2022, September 5). Nitriles - Structure, Properties Reactions, and Uses. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). PMB Protection - Common Conditions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. PMC. Retrieved from [Link]

• (No Source)

• Chem-Station. (2014, March 10). p-Methoxybenzyl (PMB) Protective Group. Retrieved from [Link]

• (No Source)
• (No Source)

• Organic Syntheses. (n.d.). Stereoselective Synthesis of (E)-Vinylstannanes from Alkynes via Hydroboration and Transmetalation. Retrieved from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Nitriles - Structure, Properties Reactions, and Uses | Turito [turito.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]

Purification of 4-((4-Methoxybenzyl)oxy)picolinonitrile by column chromatography

Welcome to the Technical Support Center for the purification of 4-((4-Methoxybenzyl)oxy)picolinonitrile .

This portal is designed for synthetic chemists and drug development professionals who are experiencing yield losses, product degradation, or poor resolution during the chromatographic purification of this specific intermediate.

Below, you will find a diagnostic overview of the chemical challenges, a validated step-by-step protocol, and a troubleshooting Q&A tailored to the unique reactivity of this molecule.

Part 1: Diagnostic Overview & Mechanistic Causality

Purifying 4-((4-Methoxybenzyl)oxy)picolinonitrile on standard silica gel presents a dual chemical challenge. The molecule contains two highly reactive structural features that interact poorly with untreated silica gel (SiO₂):

• The Acid-Labile PMB Ether: Standard silica gel possesses surface silanol groups (Si-OH) that are weakly acidic (pKa ~4.5–5.5). The para-methoxybenzyl (PMB) group is highly sensitive to acidic conditions. The silanols protonate the ether oxygen, leading to the expulsion of a highly resonance-stabilized PMB carbocation and the formation of 4-hydroxypicolinonitrile as a degradation product[1].

• The Basic Pyridine Nitrogen: The picolinonitrile core contains a basic nitrogen atom. This nitrogen acts as a strong hydrogen-bond acceptor and Lewis base, interacting continuously with the acidic silanols. This creates an adsorption-desorption lag during elution, observed physically as severe "streaking" or "tailing" [2].

To successfully purify this compound, we must "deaden" the silica gel. By introducing a sacrificial Lewis base—typically Triethylamine (TEA) —into the mobile phase, we preferentially neutralize the active silanol sites. This single intervention simultaneously prevents the acid-catalyzed cleavage of the PMB group and eliminates the secondary interactions causing pyridine streaking [2].

Degradation Pathway on Untreated Silica Gel

Acid-catalyzed cleavage of the PMB ether by un-neutralized silica gel silanols.

Part 2: Quantitative Method Comparison

To select the best purification strategy, review the comparative data below. The TEA-neutralized silica method provides the optimal balance of product integrity and scalability.

Purification Method	PMB Ether Stability	Pyridine Elution Profile	Scalability / Cost	Recommendation
Untreated Silica Gel	Poor (<40% recovery)	Severe streaking/tailing	Low cost	DO NOT USE
TEA-Neutralized Silica	Excellent (>95% recovery)	Sharp, symmetrical bands	Low cost	OPTIMAL
Basic Alumina	Excellent (>95% recovery)	Good (minimal streaking)	High cost	Alternative for small scale

Part 3: Validated Experimental Protocol

This protocol utilizes a self-validating system: by pre-flushing the column and utilizing co-evaporation techniques, you ensure the protection of the PMB group while guaranteeing the final product is free of amine contaminants.

Materials Required:

• Silica gel (230-400 mesh)

• Hexanes and Ethyl Acetate (EtOAc)

• Triethylamine (TEA), ACS grade

• Toluene (for co-evaporation)

Step-by-Step Methodology:

• Solvent Preparation: Prepare your desired mobile phase (e.g., 3:1 Hexanes:EtOAc) and add 1% v/v Triethylamine (TEA) . Mix thoroughly.

• Column Deactivation (Critical Step): Slurry pack the silica gel using the TEA-doped solvent. Once packed, flush the column with a minimum of 2 column volumes (CV) of the TEA-solvent.

  • Self-Validation Check: Spot a drop of the eluent coming off the column onto pH paper. It must read basic (pH > 8) before you load your sample.

• Sample Loading: Dissolve the crude 4-((4-Methoxybenzyl)oxy)picolinonitrile in a minimum volume of the TEA-doped eluent. If solubility is poor, use a minimal amount of Dichloromethane (DCM), but keep the volume strictly limited to prevent band broadening. Apply evenly to the column head.

• Elution: Run the column using the TEA-doped mobile phase. Maintain a steady flow rate.

• TLC Monitoring: Monitor fractions using TLC plates that have been pre-run in 1% TEA/Hexanes and dried. This prevents the compound from artificially streaking on the analytical plate, which would result in false-positive pooling decisions.

• Post-Processing (TEA Removal): Pool the product-containing fractions. Because TEA has a strong odor and will contaminate ¹H-NMR spectra (showing a triplet at ~1.0 ppm and a quartet at ~2.5 ppm), concentrate the fractions via rotary evaporation, then add 10-20 mL of Toluene and co-evaporate. Repeat the toluene co-evaporation twice to completely azeotrope and remove residual TEA.

Optimized Purification Workflow

Step-by-step workflow for the isolation of acid-sensitive basic pyridine derivatives.

Part 4: Troubleshooting & FAQs

Q: My product completely degraded on the column, and I recovered a highly polar white solid. What happened? A: You likely recovered 4-hydroxypicolinonitrile. If you did not neutralize the silica gel with TEA, the acidic silanols cleaved the PMB protecting group[3]. The PMB group is highly susceptible to acid-catalyzed cleavage because the resulting carbocation is heavily stabilized by the electron-donating methoxy group. Always pre-flush your column with 1% TEA.

Q: My TLC spots look like long comets, making it impossible to calculate an accurate Rf value. How do I fix this? A: This is classic pyridine streaking caused by secondary interactions between the basic nitrogen and the silica solid phase [2]. To obtain clear, circular spots, add 1–2% TEA or 1% ammonium hydroxide directly to your TLC developing chamber. Alternatively, use basic alumina TLC plates.

Q: I followed the TEA protocol, but my ¹H-NMR shows unexpected aliphatic peaks (a triplet at ~1.0 ppm and a quartet at ~2.5 ppm). Is my product impure? A: Your product is likely pure, but you have residual Triethylamine contamination. TEA is notoriously difficult to remove purely by high vacuum. Dissolve your product in a small amount of Dichloromethane (DCM), wash it once with water or saturated aqueous NaHCO₃, dry over Na₂SO₄, and re-concentrate. Alternatively, co-evaporate the neat residue with toluene 2-3 times on the rotary evaporator.

Q: Can I use a gradient elution if I am using TEA? A: Yes, but you must maintain the 1% TEA concentration across all solvent ratios in your gradient. If you transition from 10% EtOAc/Hexanes to 50% EtOAc/Hexanes, ensure both the "A" and "B" solvent reservoirs contain 1% TEA to keep the silanols continuously masked.

References

• BenchChem. A Comparative Guide to the Deprotection of DMB, PMB, and Benzyl Ethers.
• BenchChem. Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism.

Removing unreacted 4-methoxybenzyl alcohol from reaction mixtures

An essential, yet often challenging, aspect of synthetic chemistry is the effective purification of the desired product from unreacted starting materials and byproducts. Unreacted 4-methoxybenzyl alcohol, a common reagent and protecting group, can be particularly persistent in reaction mixtures due to its moderate polarity and high boiling point.

This technical support guide, designed for chemistry professionals, provides a structured approach to troubleshooting the removal of 4-methoxybenzyl alcohol. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions for efficient and effective purification.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 4-methoxybenzyl alcohol that I should consider for purification?

A1: Understanding the physical properties of 4-methoxybenzyl alcohol is the foundation for selecting an appropriate separation strategy. Its characteristics dictate its behavior in various purification techniques.

The key is to exploit the differences between these properties and those of your desired product. The alcohol functional group (-OH) makes it moderately polar and capable of hydrogen bonding, while the aromatic ring and ether group add some non-polar character. Its high boiling point makes it non-volatile under standard rotary evaporation conditions.

Table 1: Physicochemical Properties of 4-Methoxybenzyl Alcohol

Property	Value	Significance for Purification
Molecular Weight	138.17 g/mol [1]	Similar MW to many reaction products, making separation by size exclusion difficult.
Boiling Point (BP)	259 °C (at 760 mmHg)[2][3][4]	Too high for easy removal by simple evaporation. Distillation is only viable if the product is significantly more volatile.
Melting Point (MP)	22-25 °C[2][3][4]	It exists as a low-melting solid or a liquid at room temperature, which is relevant for handling and crystallization.
Solubility	Insoluble in water[2][4]; Soluble in most organic solvents (alcohols, ethers, ethyl acetate, dichloromethane)[1][5].	This property is central to purification by liquid-liquid extraction. While "insoluble" in water, it has slight solubility, which can be exploited.
pKa	~14.4 (predicted)[2]	The hydroxyl group is weakly acidic, similar to other benzyl alcohols. It will not be deprotonated by weak bases like sodium bicarbonate.
Polarity	Moderately polar	Influences its retention time in chromatography and partitioning in extractions.

Troubleshooting and Purification Guides

This section addresses common issues encountered when trying to remove 4-methoxybenzyl alcohol and provides detailed, step-by-step protocols.

Scenario 1: Initial Product Isolation - The First Line of Defense

Question: I've just finished my reaction, and I know there's excess 4-methoxybenzyl alcohol. What is the simplest and quickest method to remove the bulk of it?

Answer: The most effective initial step is a liquid-liquid extraction that leverages the alcohol's poor water solubility. The goal is to wash the organic layer, which contains your product and the unreacted alcohol, with an aqueous solution to pull out the more polar impurities.

Core Principle: Partitioning Liquid-liquid extraction works on the principle of differential solubility. Compounds will partition between two immiscible liquid phases (typically an organic solvent and water) based on their relative polarities. While 4-methoxybenzyl alcohol is not very soluble in water, repeated washes can effectively remove it, especially if the desired product is significantly less polar.

Step-by-Step Protocol: Aqueous Workup

• Dilution: Ensure your reaction mixture is fully dissolved in a water-immiscible organic solvent like ethyl acetate (EtOAc), diethyl ether (Et₂O), or dichloromethane (DCM). If the reaction was run in a water-miscible solvent like THF or acetonitrile, it must first be removed by rotary evaporation and the residue redissolved.

• Transfer: Pour the organic solution into a separatory funnel.

• Washing: Add an equal volume of deionized water to the funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake gently for 30-60 seconds.

• Separation: Allow the layers to separate fully. Drain the lower (aqueous) layer. Note: If using DCM, the organic layer will be on the bottom.

• Repeat: Repeat the washing process 2-3 times with fresh water.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to remove dissolved water from the organic layer and reduces the formation of emulsions.[6]

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Expert Insight (Trustworthiness): A simple water wash is often insufficient. Using brine for the final wash is a critical step that enhances the separation by "salting out," which decreases the solubility of organic compounds in the aqueous phase, driving more of your product and the unreacted alcohol into the organic layer while simultaneously drawing water out of the organic layer.

Scenario 2: Persistent Contamination After Extraction

Question: I performed an aqueous workup, but my NMR/TLC analysis still shows a significant amount of 4-methoxybenzyl alcohol. Why did the extraction fail, and what should I do next?

Answer: This is a common issue. It typically means that the polarity difference between your product and the alcohol is not large enough for a simple water wash to be effective. The next logical step is to use column chromatography, which offers much higher resolving power.

Core Principle: Adsorption Chromatography Silica gel (SiO₂) is a highly polar stationary phase. When a mixture is passed through a column packed with silica gel, compounds adhere (adsorb) to the silica to varying degrees based on their polarity. Less polar compounds spend more time in the mobile phase (solvent) and elute faster, while more polar compounds adsorb more strongly and elute slower. Since 4-methoxybenzyl alcohol has a polar -OH group, it will interact with the silica gel.

Decision-Making Workflow for Purification

Caption: Decision workflow for purification method selection.

Step-by-Step Protocol: Flash Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). The goal is to find a solvent or mixture of solvents where your product has a retention factor (R_f) of ~0.3-0.4 and is well-separated from the 4-methoxybenzyl alcohol spot. A common starting point is a mixture of hexanes and ethyl acetate.

• Column Packing: Pack a glass column with silica gel using the chosen eluent (solvent system). Ensure the silica bed is level and free of cracks.

• Loading the Sample: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent like DCM. If the product is not very soluble, it can be adsorbed onto a small amount of silica gel ("dry loading"). Carefully add the sample to the top of the packed column.

• Elution: Add the eluent to the column and apply pressure (using a pump or inert gas) to push the solvent through the silica gel.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Monitoring: Monitor the collected fractions by TLC to identify which ones contain your purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent by rotary evaporation.

Troubleshooting Chromatography:

• Problem: The product and alcohol are co-eluting (their spots overlap on the TLC plate).

• Solution: Your solvent system is too polar. Decrease the proportion of the polar solvent (e.g., ethyl acetate) relative to the non-polar solvent (e.g., hexanes). A shallower polarity gradient during elution can also improve separation. For example, start with 5% EtOAc in hexanes and slowly increase to 10%, then 15%.

Scenario 3: High-Boiling, Non-Polar Products

Question: My product is very non-polar and has a high boiling point, similar to 4-methoxybenzyl alcohol. Chromatography is difficult. Are there other options?

Answer: Yes. If your product is thermally stable and has a boiling point that is different from 4-methoxybenzyl alcohol by at least 25-30 °C, vacuum distillation can be an effective technique. This method is particularly useful for large-scale purifications where chromatography is impractical.

Core Principle: Separation by Boiling Point Distillation separates liquids based on differences in their vapor pressures (which is related to their boiling points). By heating the mixture under reduced pressure (vacuum), the boiling points of the compounds are lowered, allowing for separation without thermal decomposition.[7] The compound with the higher vapor pressure (lower boiling point) will vaporize first, travel up the distillation column, and condense in a separate receiving flask.

Step-by-Step Protocol: Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Connect to Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between.

• Heating: Begin heating the mixture in the round-bottom flask using a heating mantle. Gentle stirring with a magnetic stir bar is crucial to prevent bumping.

• Fractional Collection: Slowly increase the temperature. Collect any initial low-boiling fractions (likely residual solvent). As the temperature approaches the boiling point of the first major component at that pressure, the distillation rate will increase. Collect this fraction in a separate receiving flask.

• Monitor: Monitor the temperature at the distillation head. A stable temperature reading during collection indicates a pure fraction is being distilled. A sharp drop in temperature indicates that component has finished distilling.

• Isolate Product: Either your product will distill first (if its BP is lower) or the 4-methoxybenzyl alcohol will, leaving your purified product behind in the distillation flask (if its BP is higher).

Expert Insight (Trustworthiness): The success of distillation is highly dependent on an efficient vacuum and careful temperature control. Before starting, it is essential to look up the boiling points of your product and 4-methoxybenzyl alcohol at various pressures using a nomograph to determine the expected distillation temperature.

References

• Consolidated Chemical. (n.d.). Anisyl Alcohol (4-Methoxybenzyl Alcohol). Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxybenzyl alcohol. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• ResearchGate. (2022, August 9). How to remove the excess of alcohol?. Retrieved from [Link]

Sources

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. 4-Methoxybenzyl alcohol | 105-13-5 [chemicalbook.com]
• 3. 4-Methoxybenzyl alcohol | C8H10O2 | CID 7738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-甲氧基苄醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. CAS 105-13-5: 4-Methoxybenzyl alcohol | CymitQuimica [cymitquimica.com]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]

Troubleshooting low conversion in 4-chloropicolinonitrile substitution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected roadblocks when functionalizing halogenated pyridines.

4-Chloropicolinonitrile (4-chloro-2-cyanopyridine) is a highly versatile electrophile, but achieving high conversion during substitution requires precise control over the reaction microenvironment. The C4 position is exceptionally activated for Nucleophilic Aromatic Substitution (SNAr) because the leaving group (chloride) is situated para to the strongly electron-withdrawing pyridine nitrogen. This geometry allows the intermediate anionic Meisenheimer complex to delocalize its negative charge directly onto the electronegative nitrogen atom. However, the presence of the highly sensitive 2-cyano group introduces competing side reactions that can severely depress your yields if the wrong base or solvent is selected.

Below is our comprehensive troubleshooting guide, complete with mechanistic insights, condition screening data, and a self-validating experimental protocol.

Mechanistic Overview

Understanding the causality behind your reaction's failure begins with mapping the mechanistic pathways. The diagram below illustrates the desired SNAr pathway versus the most common competitive side reactions.

Figure 1: SNAr pathway of 4-chloropicolinonitrile and competitive side reactions.

Troubleshooting FAQs

Q1: Why is my amination conversion stalling at 40-50% despite using excess amine? Causality: In SNAr reactions lacking an exogenous base, your amine acts as both the nucleophile and the acid scavenger. For every molecule of product formed, one equivalent of HCl is generated. This HCl rapidly protonates a second molecule of your starting amine, rendering it non-nucleophilic. If you are only using 1.0 to 1.5 equivalents of amine, the reaction will mathematically stall. Solution: Use at least 2.5 equivalents of the amine, or introduce a non-nucleophilic exogenous base. Literature strongly supports the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a superior base for 4-chloropicolinonitrile substitutions, as it acts as a highly soluble proton sponge without initiating side reactions[1],[2].

Q2: I am using NaOMe/MeOH to substitute a thiol/amine, but I am getting major side products. What are they? Causality: 4-chloropicolinonitrile is highly electrophilic. When subjected to sodium methoxide in methanol, two competitive side reactions outcompete the desired amination/thiolation. First, the methoxide acts as a nucleophile, replacing the chlorine to form 4-methoxypicolinonitrile[3]. Second, the base catalyzes the addition of methanol to the highly electrophilic nitrile group, yielding methyl 4-chloropicolinimidate[2],[3]. Solution: Avoid alkoxide bases and alcoholic solvents entirely if the nitrile group must be preserved. Switch to an aprotic solvent (e.g., Dioxane or DMSO) and use DBU or Cs₂CO₃.

Q3: My Buchwald-Hartwig cross-coupling gives zero conversion, but the same conditions work for 4-chloropyridine. Why? Causality: The 2-cyanopyridine motif is a classic bidentate ligand framework. In a Palladium-catalyzed cross-coupling, the substrate can chelate the Pd center via the pyridine nitrogen and the cyano group. This effectively poisons the catalyst, preventing the crucial oxidative addition step. Solution: For aliphatic amines and thiols, abandon cross-coupling and rely on thermal SNAr. For unreactive anilines where SNAr fails, you must use a highly active, sterically bulky monodentate phosphine ligand (e.g., BrettPhos or tBuXPhos) to prevent substrate coordination to the metal center.

Quantitative Condition Screening

To facilitate easy comparison, the following table summarizes the expected outcomes when optimizing the reaction microenvironment for 4-chloropicolinonitrile substitution.

Reaction Environment	Base	Temp (°C)	Nucleophile	Typical Conversion	Mechanistic Outcome / Major Byproduct
Methanol	NaOMe	65 (Reflux)	Amine	< 20% (Target)	Failure: Competitive formation of 4-methoxy derivative and picolinimidate[3].
DMF / Water traces	K₂CO₃	80	Amine	50 - 70%	Sub-optimal: Partial nitrile hydrolysis to primary amide due to hydroxide generation.
Neat (No solvent)	None	100	Amine (1.0 eq)	~ 50%	Stalled: Reaction self-quenches as generated HCl protonates the remaining nucleophile.
Anhydrous Dioxane	DBU	60 - 100	Amines / Thiols	> 90%	Optimal: Clean SNAr. DBU acts as a non-nucleophilic proton sponge[1],[2].
Anhydrous DMSO	Cs₂CO₃	25 - 50	Phenols	> 85%	Optimal: High solubility of Cs-phenoxide drives rapid substitution at mild temperatures.

Field-Proven Experimental Protocol: SNAr with DBU/Dioxane

This methodology is a self-validating system designed to maximize yield while preserving the sensitive nitrile group, adapted from validated literature procedures[1],[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 4-chloropicolinonitrile (1.0 equiv) in anhydrous 1,4-dioxane to achieve a 0.2 M concentration.

• Nucleophile Addition: Add the nucleophile (amine, phenol, or thiophenol) (1.2 equiv) to the stirring solution at room temperature.

• Base Addition: Dropwise add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv). Causality Note: Slow addition prevents localized exothermic spikes that could promote substrate degradation.

• Heating: Attach a reflux condenser and heat the mixture to 60–100 °C (depending on nucleophile steric hindrance) for 1–4 hours.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO₃. Extract the aqueous layer twice, dry the combined organic layers over Na₂SO₄, and purify via flash chromatography.

Validation Checkpoints (LC-MS Analysis):

• Starting Material: 4-chloropicolinonitrile exhibits a classic 3:1 isotopic cluster at [M+H]⁺ = 139 / 141 m/z.

• Success Indicator: The product will show a complete loss of this isotopic pattern (unless the nucleophile is halogenated) and a new, sharp peak corresponding to the exact mass of the substituted product.

• Failure Diagnostics:

  • If a peak at [M+H]⁺ = 157 is observed (+18 Da), adventitious water has caused nitrile hydrolysis (amide formation).

  • If a peak at [M+H]⁺ = 171 is observed (+32 Da, usually in methanolic conditions), imidate formation has occurred[3].

References

• 2, PMC (nih.gov). 2.1, PMC (nih.gov). 3.3, Clockss.org.

Sources

• 1. Relationship between the Crystal Structure and Tuberculostatic Activity of Some 2-Amidinothiosemicarbazone Derivatives of Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Stability of 4-((4-Methoxybenzyl)oxy)picolinonitrile in acidic conditions

Technical Support Center: 4-((4-Methoxybenzyl)oxy)picolinonitrile

Guide Topic: Stability Under Acidic Conditions

Welcome to the technical support resource for 4-((4-Methoxybenzyl)oxy)picolinonitrile. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the stability of this compound, particularly focusing on its behavior in acidic environments. As Senior Application Scientists, we have structured this guide to move beyond simple instructions, focusing instead on the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common foundational questions regarding the acidic stability of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Q1: What is the primary point of instability for 4-((4-Methoxybenzyl)oxy)picolinonitrile in an acidic medium?

A: The primary point of instability is the ether linkage, specifically the p-methoxybenzyl (PMB) ether protecting group. This group is known to be labile under acidic conditions, and its cleavage is the principal degradation pathway observed for this molecule.[1][2][3] The picolinonitrile core is generally more robust under the same conditions.

Q2: What is the chemical mechanism behind the acid-catalyzed cleavage of the PMB ether?

A: The cleavage occurs via an SN1-type mechanism. The process is initiated by the protonation of the ether oxygen atom. This is followed by the departure of the neutral 4-hydroxypicolinonitrile molecule, which acts as a leaving group. This departure generates a secondary benzylic carbocation. This carbocation is significantly stabilized by resonance, particularly due to the strong electron-donating effect of the para-methoxy group.[1][3] This stabilization is what makes the PMB group more acid-labile compared to an unsubstituted benzyl (Bn) group. The resulting carbocation is then typically quenched by water or another nucleophile present in the reaction mixture.

Q3: What are the expected degradation products from acid-catalyzed hydrolysis?

A: The primary degradation products are 4-hydroxypicolinonitrile and the p-methoxybenzyl cation . The cation is unstable and will be immediately trapped by a nucleophile. In an aqueous acidic solution, this will yield p-methoxybenzyl alcohol , which may be further oxidized to p-methoxybenzaldehyde depending on the conditions.

Q4: Which specific acidic reagents are known to cleave the PMB ether group?

A: A wide range of acidic reagents can facilitate this cleavage. The rate of cleavage depends on the acid strength, concentration, solvent, and temperature. Common reagents include:

• Strong Protic Acids: Trifluoroacetic acid (TFA), often used as a 10-50% solution in dichloromethane (DCM), is highly effective.[4][5][6] Hydrochloric acid (HCl) and sulfuric acid (H₂SO₄), typically in concentrations of 0.1 M to 1 M, are also used in forced degradation studies.[7]

• Lewis Acids: Strong Lewis acids such as boron trichloride (BCl₃), aluminum chloride (AlCl₃), and tin(IV) chloride (SnCl₄) can also readily cleave PMB ethers.[8][9]

• Catalytic Acid in Specific Solvents: Even catalytic amounts of a strong acid like HCl or triflic acid (TfOH) can be effective, especially when used in facilitating solvents like hexafluoro-2-propanol (HFIP).[10][11][12]

Q5: How should I handle and store 4-((4-Methoxybenzyl)oxy)picolinonitrile to prevent unintended degradation?

A: To ensure long-term stability, the compound should be stored in a cool, dry place, protected from light. Crucially, it should be kept away from acidic vapors and materials. For solutions, use neutral, aprotic solvents (e.g., Dichloromethane, Tetrahydrofuran, Ethyl Acetate) for storage. Avoid preparing stock solutions in acidic solvents or protic solvents that may have a low pH unless for immediate use in a subsequent reaction.

Section 2: Troubleshooting Guide for Experimental Workflows

This section is formatted to help you diagnose and resolve common issues encountered during experiments involving 4-((4-Methoxybenzyl)oxy)picolinonitrile under acidic conditions.

Issue 1: "After performing a reaction followed by an acidic workup, I see a new, more polar spot on my TLC analysis, and my final yield is low."

• Probable Cause: You are likely observing the cleavage of the PMB group. The resulting product, 4-hydroxypicolinonitrile, contains a free hydroxyl group, making it significantly more polar than the starting material. This increased polarity results in a lower Rf value on a normal-phase silica TLC plate. The loss of mass to this side-product is the reason for your reduced yield.

• Diagnostic Steps:

  • Co-spotting: If an authentic sample of 4-hydroxypicolinonitrile is available, co-spot it on the TLC plate with your reaction mixture. If the new spot has the same Rf, this confirms its identity.

  • LC-MS Analysis: Analyze a sample of your crude reaction mixture by LC-MS. Look for a mass peak corresponding to the molecular weight of 4-hydroxypicolinonitrile.

• Solutions:

  • Avoid Strong Acid: If possible, replace the acidic workup with a neutral or mildly basic one (e.g., washing with water, saturated NaHCO₃ solution).

  • Use Milder Acids: If an acid wash is necessary for purification, consider using a weaker, buffered acid solution (e.g., ammonium chloride) and performing the wash at a low temperature (0 °C) to minimize the rate of cleavage.

Issue 2: "My reaction requires acidic catalysis, but my starting material is being consumed faster than my desired product is forming. How can I minimize the deprotection?"

• Probable Cause: The reaction conditions are too harsh for the stability of the PMB ether. The rate of deprotection is competitive with, or faster than, the rate of your desired transformation.

• Diagnostic Steps:

  • Kinetic Monitoring: Set up a small-scale reaction and withdraw aliquots at regular intervals (e.g., every 15 minutes). Quench immediately in a basic solution and analyze by HPLC or TLC to determine the relative concentrations of the starting material, desired product, and the deprotected side-product (4-hydroxypicolinonitrile). This will give you a clear picture of the reaction kinetics.

• Solutions:

  • Lower the Temperature: Reducing the reaction temperature is often the most effective way to slow down the undesired deprotection reaction.

  • Reduce Acid Concentration: Use the lowest possible catalytic amount of acid that still allows the desired reaction to proceed at an acceptable rate.

  • Change the Acid: Switch to a milder Lewis acid or a weaker protic acid if your desired reaction chemistry allows. Some reactions can be catalyzed by solid-supported acids, which can sometimes offer milder conditions and easier removal.

  • Add a Scavenger: In some cases, adding a cation scavenger like anisole or 1,3,5-trimethoxybenzene can help, although this is more common in planned deprotection reactions.[13]

Section 3: Protocols and Reference Data

To provide a quantitative framework for understanding the stability of 4-((4-Methoxybenzyl)oxy)picolinonitrile, we provide a standard protocol for a forced degradation study.

Experimental Protocol: Forced Degradation Study in Acidic Conditions

This protocol is a self-validating system to determine the rate and extent of degradation under standardized stress conditions, as recommended by ICH guidelines for drug development.[7][14]

Objective: To quantify the degradation of 4-((4-Methoxybenzyl)oxy)picolinonitrile over time when exposed to different concentrations of HCl at room temperature and elevated temperature.

Materials:

• 4-((4-Methoxybenzyl)oxy)picolinonitrile

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric Acid (HCl), certified solution

• Sodium Hydroxide (NaOH), certified solution

• Class A volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column

Procedure:

• Stock Solution Preparation: Accurately prepare a 1.0 mg/mL stock solution of 4-((4-Methoxybenzyl)oxy)picolinonitrile in acetonitrile.

• Stress Sample Preparation:

  • Condition 1 (0.1 M HCl, RT): Mix 1.0 mL of the stock solution with 1.0 mL of 0.2 M HCl and 8.0 mL of acetonitrile in a 10 mL flask. This yields a final concentration of 0.1 mg/mL of the compound in 0.02 M HCl.

  • Condition 2 (1.0 M HCl, RT): Mix 1.0 mL of the stock solution with 1.0 mL of 2.0 M HCl and 8.0 mL of acetonitrile in a 10 mL flask.

  • Condition 3 (0.1 M HCl, 60 °C): Prepare as for Condition 1, but place the flask in a water bath set to 60 °C.

• Time Points: Withdraw 1.0 mL aliquots from each stress condition at T=0, 2, 4, 8, and 24 hours.

• Quenching: Immediately neutralize each aliquot by adding a stoichiometric equivalent of NaOH solution (e.g., for the 0.1 M HCl sample, add 1.0 mL of 0.02 M NaOH). This stops the degradation reaction.

• Analysis: Analyze all quenched samples by HPLC.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient of Acetonitrile and Water

  • Detection: 254 nm

  • Quantification: Calculate the percentage of the remaining parent compound against the T=0 sample.

Data Presentation: Representative Degradation Data

The table below summarizes the expected results from the forced degradation study, illustrating the lability of the PMB ether.

Stress Condition	Temperature	Time (hours)	Expected Degradation (%)	Primary Degradant
0.1 M HCl	Room Temp.	2	~5-10%	4-hydroxypicolinonitrile
0.1 M HCl	Room Temp.	8	~20-30%	4-hydroxypicolinonitrile
0.1 M HCl	Room Temp.	24	~50-70%	4-hydroxypicolinonitrile
1.0 M HCl	Room Temp.	2	~30-50%	4-hydroxypicolinonitrile
1.0 M HCl	Room Temp.	8	>90%	4-hydroxypicolinonitrile
0.1 M HCl	60 °C	2	>95%	4-hydroxypicolinonitrile

Section 4: Visualizations

Chemical Structures and Pathways

Figure 1: Structure of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Figure 3: Workflow for the forced acid degradation study.

References

• Lewis Acid-Catalyzed Deprotection of p-Methoxybenzyl Ether. Google Cloud.
• PMB Protecting Group: PMB Protection & Deprotection Mechanism – Total Synthesis. Total Synthesis.
• p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. Chem-Station.
• Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol - PubMed. PubMed.
• p-Methoxybenzyl Ether Cleavage by Polymer-Supported Sulfonamides - Kiessling Lab. Kiessling Lab.
• Benzyl Ethers - Protecting Groups - Organic Chemistry Portal. Organic Chemistry Portal.
• A Mild and efficient method for the selective cleavage of primary p-methoxybenzyl protecting group of saccharides by Co2(CO)8–Me2PhSiH–CO system | Request PDF. ResearchGate.
• A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. The Chemical Society of Japan.
• Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC. NCBI.
• Nucleophilic Deprotection of p-Methoxybenzyl Ethers Using Heterogeneous Oxovanadium Catalyst - PubMed. PubMed.
• Chemoselective Cleavage of p‑Methoxybenzyl and 2‑Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol - Scholarly Publications Leiden University. Leiden University.
• Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence | ACS Omega. ACS Publications.
• A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH - ResearchGate. ResearchGate.
• Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene - UCLA – Chemistry and Biochemistry. UCLA.
• US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents. Google Patents.
• PMB Protection - Common Conditions. Organic Chemistry.
• Forced Degradation – A Review. IntechOpen.
• Forced degradation study under acidic conditions. - ResearchGate. ResearchGate.
• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass.
• A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions - Benchchem. BenchChem.
• 4-HYDROXYPICOLINONITRILE | CAS#:475057-86-4 | Chemsrc. Chemsrc.
• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC - NIH. NCBI.
• A Simple Method for the Selective Deprotection of p -Methoxybenzyl Ethers by Cerium(III) Chloride Heptahydrate and Sodium Iodide | Request PDF. ResearchGate.
• A Comparative Guide to the Deprotection of DMB, PMB, and Benzyl Ethers - Benchchem. BenchChem.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. academic.oup.com [academic.oup.com]
• 5. PMB Protection - Common Conditions [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Chemoselective Cleavage of p-Methoxybenzyl and 2-Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kiesslinglab.com [kiesslinglab.com]
• 12. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 13. chem.ucla.edu [chem.ucla.edu]
• 14. resolvemass.ca [resolvemass.ca]

Technical Support Center: Minimizing Side Products in 4-Alkoxypicolinonitrile Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 4-alkoxypicolinonitriles. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important scaffold in their work. Our goal is to provide in-depth, field-proven insights to help you troubleshoot common issues, minimize side product formation, and optimize your reaction outcomes. We will move beyond simple procedural steps to explain the underlying chemical principles governing the success of this synthesis.

The primary route to 4-alkoxypicolinonitriles is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the displacement of a halide (typically chloride) at the C4 position of a picolinonitrile ring by an alkoxide nucleophile. The pyridine ring, being electron-deficient, is inherently activated for such an attack, and this reactivity is further enhanced by the electron-withdrawing cyano (-CN) group.[1][2][3] While robust, this reaction is prone to specific side reactions if not properly controlled. This guide will address the most common challenges in a direct question-and-answer format.

Core Principles: The SNAr Mechanism on the Pyridine Ring

Understanding the reaction mechanism is critical for effective troubleshooting. The SNAr reaction proceeds via a two-step addition-elimination pathway.

• Nucleophilic Attack: The alkoxide (RO⁻) attacks the electron-deficient carbon atom at the C4 position, which bears the leaving group (e.g., Cl). This forms a high-energy, negatively charged intermediate known as a Meisenheimer complex.[4][5][6]

• Aromaticity Restoration: The aromaticity of the pyridine ring is restored by the expulsion of the leaving group (Cl⁻), yielding the final 4-alkoxypicolinonitrile product.

The negative charge of the Meisenheimer complex is stabilized through resonance, with delocalization onto the electronegative nitrogen atom of the pyridine ring, a feature that makes the C2 and C4 positions particularly reactive towards nucleophiles.[2]

Caption: SNAr Mechanism for 4-Alkoxypicolinonitrile Synthesis.

Troubleshooting Guide & FAQs

This section addresses specific, common problems encountered during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.

Question 1: My reaction shows low conversion, with significant unreacted 4-chloropicolinonitrile remaining. What are the likely causes and solutions?

This is a common issue that typically points to problems with either the generation or the reactivity of your nucleophile.

Causality & Explanation: The rate-determining step of this SNAr reaction is the initial attack of the alkoxide on the pyridine ring. If the concentration or reactivity of the alkoxide is insufficient, the reaction will be sluggish or stall completely.

Troubleshooting Steps:

• Ineffective Alkoxide Generation: The most frequent cause is incomplete deprotonation of the parent alcohol. The choice and handling of the base are paramount.

  • Weak Base: If using a base like potassium carbonate (K₂CO₃), it may not be strong enough to fully deprotonate less acidic alcohols, especially secondary or sterically hindered ones.

  • Insufficient Base: Ensure you are using at least one molar equivalent of a strong base relative to the alcohol. It is common practice to use a slight excess (1.1-1.5 equivalents).

  • Base Inactivity: Sodium hydride (NaH) is often sold as a dispersion in mineral oil. Ensure you wash the NaH with dry hexanes before use to remove the oil, which can coat the solid and hinder its reactivity. Older, gray-looking NaH may have a surface layer of inactive sodium hydroxide.

• Low Reaction Temperature: SNAr reactions, while often facile, can require thermal energy to overcome the activation barrier, especially with less reactive nucleophiles or leaving groups. If your reaction is slow at room temperature, gradually increasing the temperature (e.g., to 50-80 °C) can significantly accelerate the rate.[2][7] Monitor for byproduct formation at higher temperatures.

• Poor Solubility: Ensure all reactants are adequately dissolved. The use of polar aprotic solvents like DMSO or DMF is highly recommended as they effectively dissolve the alkoxide salts and stabilize the charged Meisenheimer complex.[7][8]

Data Summary: Recommended Bases for Alkoxide Generation

Base	Strength (pKa of Conj. Acid)	Solvent	Comments
Sodium Hydride (NaH)	~36	DMSO, DMF, THF	Highly effective, but pyrophoric. Requires anhydrous conditions and careful handling. The reaction produces H₂ gas.
Sodium/Potassium metal	>50	Parent Alcohol	Very strong, but can be hazardous. Often used for generating methoxide/ethoxide in their respective alcohols.
Powdered NaOH/KOH	~15.7	DMSO	A practical and less hazardous alternative.[7] The high basicity in DMSO is sufficient for most alcohols. Ensure the base is finely powdered.
Potassium tert-butoxide	~19	DMSO, DMF, THF	A strong, non-nucleophilic base. Excellent for hindered alcohols. It is hygroscopic and must be handled under inert atmosphere.
Potassium Carbonate (K₂CO₃)	~10.3	DMF, Acetonitrile	Generally only effective for more acidic alcohols like phenols. Often requires higher temperatures and longer reaction times.

Question 2: I'm observing a significant amount of 4-hydroxypicolinonitrile as a byproduct. How can I prevent this?

The formation of 4-hydroxypicolinonitrile is a clear indicator of water contamination in your reaction.

Causality & Explanation: Water can compete with your alcohol as a nucleophile. More commonly, the alkoxide or another strong base in the reaction mixture deprotonates water to form hydroxide ions (OH⁻). Hydroxide is a potent nucleophile that readily attacks the 4-position of the picolinonitrile ring, leading to the undesired hydrolysis product.

Caption: Hydrolysis Side Reaction Pathway.

Troubleshooting Steps: Protocol for Ensuring Anhydrous Conditions

• Glassware: Dry all glassware in an oven at >120 °C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas (Nitrogen or Argon).

• Solvents: Use anhydrous grade solvents. If unavailable, solvents like DMF and acetonitrile can be dried by standing over activated molecular sieves (4Å) or calcium hydride followed by distillation.

• Reagents: Use freshly opened reagents where possible. Hygroscopic reagents like potassium tert-butoxide or powdered NaOH should be weighed and transferred quickly in an inert atmosphere (glove box) if possible.

• Inert Atmosphere: Assemble your reaction apparatus under a positive pressure of nitrogen or argon. This prevents atmospheric moisture from entering the system.

• Alcohol Purity: Ensure the alcohol you are using is anhydrous. If necessary, it can be dried over molecular sieves.

Question 3: My reaction is complete, but the purification is difficult due to a persistent impurity with a similar polarity to my product. What could it be?

While hydrolysis is common, another possibility, especially when using nitrile-containing solvents or reagents, is the formation of byproducts from side reactions of the cyano group. However, a more frequent and overlooked issue is an incomplete reaction followed by co-elution during chromatography.

Causality & Explanation: The most common "similarly-polar" impurity is simply unreacted 4-chloropicolinonitrile. The polarity difference between the starting material and the ether product can sometimes be small, leading to difficult separation by column chromatography.

Troubleshooting Steps: A Workflow for Identification and Purification

Caption: Troubleshooting Purification.

Best Practices for Purification:

• Confirm Identity: Before extensive purification attempts, confirm the identity of the impurity using LCMS and by comparing the crude ¹H NMR to a spectrum of the starting material.

• Optimize Chromatography: If the impurity is indeed the starting material, first try to drive the reaction to completion. If small amounts remain, optimize your column chromatography. Use a long column and a shallow solvent gradient to maximize separation.

• Aqueous Workup: Before chromatography, perform a thorough aqueous workup. Wash the organic layer with water to remove salts and any remaining base. A wash with a mild brine solution can help break up emulsions.

• Recrystallization/Trituration: 4-Alkoxypicolinonitriles are often crystalline solids. Recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be a highly effective method for removing small amounts of impurities. Trituration (suspending the crude solid in a solvent in which the product is insoluble but the impurities are soluble) can also significantly improve purity.

Frequently Asked Questions (FAQs)

• Q: What is the best leaving group for this reaction, Fluorine or Chlorine? A: For SNAr reactions, the typical leaving group reactivity is F > Cl > Br > I.[2][9] This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack. While 4-fluoropicolinonitrile would be more reactive, 4-chloropicolinonitrile is often used due to its lower cost and sufficient reactivity for most applications.[10]

• Q: Can I use the parent alcohol as the solvent for the reaction? A: Yes, this is a common strategy, particularly for low-boiling alcohols like methanol or ethanol where a sodium alkoxide solution in the parent alcohol is commercially available.[8] The main drawback is that it requires large excesses of the alcohol, which can be costly and difficult to remove for higher-boiling alcohols. For valuable or high-boiling alcohols, using a strong base in an aprotic solvent like DMSO is more efficient.[7]

• Q: My alcohol is sterically hindered (e.g., a secondary or tertiary alcohol). What conditions are best? A: Sterically hindered alcohols form less reactive nucleophiles. To succeed, you will likely need more forcing conditions. Use a very strong, non-nucleophilic base like NaH or potassium tert-butoxide to ensure complete deprotonation. A higher reaction temperature (e.g., 80-120 °C) and a more reactive substrate (4-fluoropicolinonitrile, if available) would be beneficial.

References

• University of Regensburg. (n.d.). Pyridines. Retrieved from [Link]

• Wikipedia. (2024). Nucleophilic aromatic substitution. Retrieved from [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (2025, August 6). MDPI. Retrieved from [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of 4a. Retrieved from [Link]

• Google Patents. (n.d.). US9951018B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids.

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Solution- and Solid-Phase Parallel Synthesis of 4-Alkoxy-Substituted Pyrimidines with High Molecular Diversity | Request PDF. Retrieved from [Link]

• Google Patents. (n.d.). TWI682923B - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids.

• National Center for Biotechnology Information. (n.d.). Nucleophilic C–H Etherification of Heteroarenes Enabled by Base-Catalyzed Halogen Transfer. Retrieved from [Link]

• ChemRxiv. (n.d.). Schedule Optimization for Chemical Library Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Retrieved from [Link]

• Master Organic Chemistry. (2018, September 17). Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole.... Retrieved from [Link]

• Wikipedia. (2024). Pyridine. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Retrieved from [Link]

Sources

• 1. gcwgandhinagar.com [gcwgandhinagar.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. US9951018B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. 4-CHLORO-PYRIDINE-2-CARBONITRILE | 19235-89-3 [chemicalbook.com]

Technical Support Center: Solvent Selection for 4-((4-Methoxybenzyl)oxy)picolinonitrile Crystallization

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the crystallization of 4-((4-Methoxybenzyl)oxy)picolinonitrile. As Senior Application Scientists, we have designed this resource to be a practical, field-proven guide that addresses common challenges encountered during the purification of this compound.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems that may arise during the crystallization of 4-((4-Methoxybenzyl)oxy)picolinonitrile, offering step-by-step solutions grounded in crystallization theory.

Issue 1: My compound is "oiling out" instead of crystallizing. What should I do?

Answer: "Oiling out," or liquid-liquid phase separation, occurs when the solute separates from the solution as a liquid ("oil") rather than a solid.[1][2][3] This is often due to high supersaturation, where the compound's concentration is too high for the solvent to maintain it in solution as it cools.[3] The low melting point of a compound or the presence of impurities can also contribute to this phenomenon.[4] Here’s a systematic approach to resolve this issue:

• Reduce Supersaturation: The primary cause of oiling out is a supersaturation level that is too high.[2][3]

  • Increase Solvent Volume: Re-heat the solution to dissolve the oil and add more of the same solvent to decrease the overall concentration.[4]

  • Slow Down Cooling: Allow the solution to cool to room temperature more slowly. Insulating the flask can help. This provides more time for nucleation and ordered crystal growth.

• Solvent System Modification:

  • Add a Co-solvent: Introducing a co-solvent can sometimes stabilize the crystal lattice and prevent oiling out.[3] For a non-polar solvent system that is causing issues, adding a small amount of a more polar co-solvent might be beneficial.[3]

  • Change the Solvent: If the problem persists, a different solvent system may be necessary. A solvent with a lower boiling point can sometimes minimize oiling out.[5]

• Induce Crystallization Above the "Oiling Out" Temperature:

  • Seeding: Add a few seed crystals of pure 4-((4-Methoxybenzyl)oxy)picolinonitrile to the solution at a temperature just above where oiling out typically occurs.[1] This provides a template for crystallization to begin.

• Remove Impurities: Impurities can lower the melting point of the compound, making it more prone to oiling out.[4] If you suspect impurities are the cause, consider an additional purification step, such as column chromatography, before crystallization.

Issue 2: No crystals are forming, even after the solution has cooled completely.

Answer: The absence of crystal formation indicates that the solution is not sufficiently supersaturated, or that the nucleation process has not been initiated.[6] Here are several techniques to induce crystallization:

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the solution's surface.[4][6] The microscopic imperfections on the glass can serve as nucleation sites.

  • Seeding: Introduce a small crystal of the pure compound into the solution.[4][6] This provides a pre-existing lattice for new molecules to deposit onto.

• Increase Concentration:

  • Evaporation: Gently blow a stream of inert gas (like nitrogen or argon) over the surface of the solution or leave it partially uncovered in a fume hood to slowly evaporate some of the solvent.[6]

  • Boil Off Excess Solvent: If you suspect too much solvent was used, gently heat the solution to boil off a portion of the solvent and then allow it to cool again.[4][6]

• Lower the Temperature: If crystals do not form at room temperature, try cooling the solution in an ice bath or refrigerator.[6] Be mindful that rapid cooling can lead to smaller, less pure crystals.[7]

Issue 3: I'm getting very fine needles, but I need larger, more well-defined crystals.

Answer: The formation of fine needles often indicates rapid crystallization, which can trap impurities.[6][8] To obtain larger crystals, the rate of crystal growth needs to be slowed down.

• Reduce the Rate of Cooling: Slower cooling allows for more orderly deposition of molecules onto the crystal lattice, resulting in larger and purer crystals.[7] Insulate the crystallization vessel to slow heat loss.

• Use a More Dilute Solution: Re-dissolve the crystals in a slightly larger volume of hot solvent.[6] This reduces the level of supersaturation and slows the crystallization process.

• Solvent Choice: The choice of solvent can significantly influence crystal habit.[8][9] Experimenting with different solvents or solvent mixtures may yield crystals with a different morphology. Polar solvents may lead to more compact crystals, while non-polar solvents might produce more elongated forms.[8][10]

Issue 4: The crystallization yield is very low.

Answer: A low yield can be caused by several factors, including the choice of solvent and procedural errors.[4][7]

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound when hot but have low solubility when cold.[7][11] If the compound is too soluble in the cold solvent, a significant amount will remain in the mother liquor.[7]

• Too Much Solvent: Using an excessive amount of solvent will result in a lower yield as more of the compound will remain dissolved after cooling.[4][6] If you suspect this is the case, the mother liquor can be concentrated and a second crop of crystals can be collected.

• Premature Crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize in the filter funnel, leading to loss of material.[7] Using a heated funnel can prevent this.[7]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the principles of solvent selection for the crystallization of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Q1: What are the ideal properties of a solvent for crystallizing 4-((4-Methoxybenzyl)oxy)picolinonitrile?

A1: The ideal solvent for crystallization should exhibit the following properties:

• Solubility Profile: The compound should be highly soluble in the solvent at its boiling point and sparingly soluble at low temperatures (e.g., room temperature or in an ice bath).[7][11][12] This differential solubility is the driving force for crystallization.

• Inertness: The solvent should not react with 4-((4-Methoxybenzyl)oxy)picolinonitrile.[11]

• Boiling Point: A moderately low boiling point (generally below 100 °C) is preferable for easy removal from the crystals after filtration.[5]

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[11]

• Safety: The solvent should be non-toxic, non-flammable, and inexpensive.[11]

Given the structure of 4-((4-Methoxybenzyl)oxy)picolinonitrile, which contains both polar (nitrile, ether) and non-polar (benzene rings) functionalities, solvents of intermediate polarity such as ethyl acetate, acetone, or ethanol could be good starting points.[5][11]

Q2: How do I perform a solvent screening experiment to find the best solvent?

A2: A systematic solvent screening is crucial for identifying the optimal crystallization solvent. Here is a general protocol:

Experimental Protocol: Solvent Screening

• Preparation: Place a small amount (e.g., 20-30 mg) of your crude 4-((4-Methoxybenzyl)oxy)picolinonitrile into several small test tubes.

• Solvent Addition (Room Temperature): To each test tube, add a small volume (e.g., 0.5 mL) of a different candidate solvent. Observe if the compound dissolves at room temperature. A good solvent will not dissolve the compound at this stage.[13]

• Heating: If the compound does not dissolve at room temperature, gently heat the test tube in a water bath or on a hot plate.[13] Add the solvent dropwise until the solid just dissolves.[14]

• Cooling: Allow the clear solution to cool slowly to room temperature, and then place it in an ice bath.[15]

• Observation: Observe the quantity and quality of the crystals that form. The best solvent will yield a large amount of well-formed crystals.

Table 1: Solvent Properties for Crystallization Screening

Solvent	Boiling Point (°C)	Polarity	Potential Suitability
Water	100	High	Likely poor solubility due to large organic structure.[16]
Ethanol	78	High	May be a good candidate due to its ability to dissolve both polar and non-polar compounds.[5]
Methanol	65	High	Similar to ethanol, could be effective.[5]
Acetone	56	Medium	A good solvent with a low boiling point.[11]
Ethyl Acetate	77	Medium	Often an excellent choice for compounds of intermediate polarity.[11]
Dichloromethane	40	Medium	Low boiling point, but may be too good of a solvent.
Toluene	111	Low	High boiling point can be problematic.[5]

| Hexane | 69 | Low | Likely to have low solubility even when hot.[5] |

Q3: What is polymorphism, and why is it important in the crystallization of pharmaceutical compounds?

A3: Polymorphism is the ability of a solid material to exist in more than one crystal structure.[17][18][19] These different crystalline forms are called polymorphs. Although polymorphs have the same chemical composition, they can have different physical properties, such as:

• Solubility and Dissolution Rate: This can directly impact the bioavailability of a drug.[17][18]

• Melting Point [18]

• Stability: One polymorph is typically more thermodynamically stable than others under a given set of conditions.[19]

• Mechanical Properties: This can affect manufacturing processes like tableting.[18][19]

For pharmaceutical compounds like 4-((4-Methoxybenzyl)oxy)picolinonitrile, controlling polymorphism is critical to ensure product consistency, efficacy, and safety.[18][20] The choice of solvent and the crystallization conditions (e.g., cooling rate, temperature) can influence which polymorph is formed.[20] Therefore, it is essential to characterize the solid form obtained after crystallization using techniques like X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC).[18]

Visualizing the Crystallization Workflow

A systematic approach is key to successful crystallization. The following diagram illustrates a typical workflow for developing a crystallization protocol.

Caption: A flowchart illustrating the key steps and decision points in developing a crystallization procedure.

References

• Vertex AI Search. (2024, December 25).
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Mettler Toledo.
• Mettler Toledo. Crystal Polymorphism in Chemical & Pharmaceutical Process Development.
• Syrris. (2024, October 22).
• How It Comes Together. (2025, November 14).
• ResearchGate. (2025, August 9). The Effect of Solvent on Crystal Growth and Morphology | Request PDF.
• PMC. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir.
• MDPI. (2025, February 20). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study.
• Zhanghua - Filter Dryer. (2025, July 2). Troubleshooting Common Issues with Crystallizer Equipment.
• Choi, H. Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange.
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• Benchchem.
• Quora. (2018, November 13).
• Fiveable. (2025, August 15). 12.3 Polymorphism and its importance in pharmaceutical industry.
• Taylor & Francis. (2008, October 4).
• Benchchem.
• PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development!.
• RSC Publishing. Effect of solvents on the growth morphology of dl-alanine crystals.
• Unknown Source.
• Unknown Source.
• Unknown Source. RECRYSTALLISATION Never heat organic solvents with a Bunsen burner.
• Scribd.
• News-Medical.Net. (2019, May 23). Protein Crystallography Common Problems, Tips, and Advice.
• Benchchem. Troubleshooting Crystallization of Cassamedine: A Technical Support Guide.
• Unknown Source.
• Unknown Source.
• PMC. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide.
• Thermo Scientific Alfa Aesar. 4-Methoxybenzonitrile, 99% 5 g | Buy Online.
• Wellesley College.

Sources

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. mt.com [mt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]
• 12. scribd.com [scribd.com]
• 13. science.uct.ac.za [science.uct.ac.za]
• 14. Lab 1-Recrystallization Lab | Wellesley College [www1.wellesley.edu]
• 15. personal.tcu.edu [personal.tcu.edu]
• 16. 4-Methoxybenzonitrile, 99% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 17. mt.com [mt.com]
• 18. syrris.com [syrris.com]
• 19. fiveable.me [fiveable.me]
• 20. Why Polymorphism is Key in Drug Development! | PharmaCores [pharmacores.com]

Handling moisture sensitivity in picolinonitrile synthesis

Welcome to the technical support center for picolinonitrile synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this valuable synthetic intermediate. Picolinonitrile and its derivatives are crucial building blocks in the creation of a wide range of pharmaceuticals and other biologically active molecules.[1][2][3][4] However, its synthesis, particularly through the dehydration of picolinamide, is notoriously sensitive to moisture. This guide provides in-depth troubleshooting advice and frequently asked questions to help you achieve high yields and purity in your reactions.

Frequently Asked Questions (FAQs)

Q1: Why is moisture so detrimental to picolinonitrile synthesis via amide dehydration?

The dehydration of a primary amide, such as picolinamide, to a nitrile is a delicate process that relies on the efficient removal of a water molecule.[5][6] The presence of excess moisture can lead to several undesirable outcomes:

• Hydrolysis of the Dehydrating Agent: Many common dehydrating agents, such as trifluoroacetic anhydride (TFAA), phosphorus pentoxide (P₂O₅), and thionyl chloride (SOCl₂), react vigorously with water.[7][8][9][10] This not only consumes the reagent, reducing its effectiveness, but can also generate acidic byproducts that may interfere with the reaction or degrade the desired product.

• Reversal of the Reaction: The dehydration of an amide to a nitrile is a reversible reaction. The presence of water can drive the equilibrium back towards the starting amide, significantly reducing the yield of picolinonitrile.[11]

• Side Reactions: In the presence of water and a dehydrating agent, various side reactions can occur, leading to the formation of impurities that can be difficult to separate from the final product.

Q2: What are the most common dehydrating agents used for picolinonitrile synthesis, and how do they compare?

Several reagents are commonly employed for the dehydration of picolinamide. The choice of reagent often depends on the scale of the reaction, the sensitivity of other functional groups on the molecule, and the desired reaction conditions.

Dehydrating Agent	Common Conditions	Advantages	Disadvantages
Trifluoroacetic Anhydride (TFAA)	Often used with a base like triethylamine (TEA) or pyridine in an aprotic solvent (e.g., DCM) at 0°C to room temperature.[12]	Mild, non-acidic conditions.	Can lead to trifluoroacetylation of other reactive functional groups (e.g., amines).[9] Highly moisture-sensitive.[8][10][13]
Phosphorus Pentoxide (P₄O₁₀ or P₂O₅)	Typically requires heating a solid mixture of the amide and P₂O₅.[6][7]	Strong dehydrating agent.	Harsh conditions, can be difficult to control, and workup can be challenging.
Thionyl Chloride (SOCl₂)	Usually requires heating.	Readily available and effective.	Generates HCl and SO₂ as byproducts, which can be problematic for acid-sensitive substrates.[9]
Phosphorus Oxychloride (POCl₃)	Often requires heating.	Effective for many amides.	Generates HCl as a byproduct, which can affect acid-sensitive compounds.[9]

Q3: How can I effectively dry my solvents and reagents before starting the synthesis?

Rigorous drying of all components is critical for success.

• Solvents: Common aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile should be freshly distilled from an appropriate drying agent (e.g., calcium hydride for DCM, sodium/benzophenone for THF). Alternatively, passing the solvent through a column of activated alumina (a solvent purification system) is a convenient and effective method.

• Picolinamide (Starting Material): The starting amide should be dried under high vacuum for several hours before use, especially if it has been stored for an extended period.

• Inert Gases: Use a dry inert gas, such as argon or nitrogen, to maintain an anhydrous atmosphere throughout the reaction setup and execution. Passing the gas through a drying tube containing a desiccant like calcium chloride or Drierite is recommended.

Q4: What analytical techniques are best for detecting and quantifying water content in my reaction?

Karl Fischer titration is the gold standard for accurately determining the water content in organic solvents and reagents.[14][15][16] This method is highly sensitive and specific for water. For a qualitative assessment during the reaction, thin-layer chromatography (TLC) can sometimes indicate the presence of the starting amide due to incomplete conversion, which may be a result of excess moisture.[17] More advanced techniques like quantitative ¹H NMR (qNMR) can also be employed for accurate water determination.[18]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of picolinonitrile.

Issue 1: Low or No Yield of Picolinonitrile

A low or non-existent yield is one of the most common and frustrating issues in this synthesis.

Potential Cause A: Inadequate Drying of Reagents and Glassware

• Explanation: As detailed in the FAQs, moisture is the primary culprit in the failure of this reaction. Even trace amounts of water can significantly impact the outcome.

• Troubleshooting Steps:

  • Glassware: Ensure all glassware is oven-dried at a high temperature (e.g., 120°C) for several hours and allowed to cool in a desiccator or under a stream of dry inert gas before use.

  • Reagents and Solvents: Re-verify the dryness of your solvents and starting materials using Karl Fischer titration. Do not assume that a new bottle of solvent is completely dry.

  • Reaction Setup: Assemble the reaction under a positive pressure of dry argon or nitrogen. Use septa and syringes for the transfer of reagents to minimize exposure to atmospheric moisture.

Potential Cause B: Inefficient Dehydrating Agent

• Explanation: The dehydrating agent may have degraded due to improper storage or handling. For example, TFAA is highly susceptible to hydrolysis.[8]

• Troubleshooting Steps:

  • Use Fresh Reagent: Whenever possible, use a freshly opened bottle of the dehydrating agent.

  • Distillation: For liquid dehydrating agents like TFAA, distillation prior to use can ensure high purity and reactivity.[10]

  • Proper Stoichiometry: Ensure you are using the correct molar equivalents of the dehydrating agent as specified in the literature protocol.

Potential Cause C: Suboptimal Reaction Temperature

• Explanation: The dehydration reaction often has a specific temperature profile for optimal performance.

• Troubleshooting Steps:

  • Controlled Addition: For highly exothermic reactions, such as the addition of TFAA, maintain a low temperature (e.g., 0°C) using an ice bath during the addition to prevent side reactions.[12]

  • Gradual Warming: After the initial addition, allow the reaction to warm to room temperature slowly to ensure complete conversion.

  • Heating: For less reactive dehydrating agents like SOCl₂ or POCl₃, controlled heating as per the protocol is necessary to drive the reaction to completion.[9]

Issue 2: Formation of Significant Impurities

The presence of unexpected spots on your TLC plate or peaks in your NMR spectrum indicates the formation of byproducts.

Potential Cause A: Side Reactions Due to Excess Moisture

• Explanation: As mentioned earlier, water can lead to the formation of various side products. One common impurity is the starting picolinamide, resulting from the hydrolysis of the nitrile product.

• Troubleshooting Steps:

  • Implement Rigorous Anhydrous Techniques: Revisit and enhance your moisture control measures as outlined in "Issue 1, Potential Cause A."

  • Inert Atmosphere: Ensure a continuous and positive pressure of a dry inert gas throughout the entire reaction and workup process.

Potential Cause B: Trifluoroacetylation of Amine Functionalities

• Explanation: When using TFAA as the dehydrating agent, if your picolinamide substrate contains other nucleophilic groups, such as an amine, these can be acylated by the TFAA.[9]

• Troubleshooting Steps:

  • Protecting Groups: If your molecule has other sensitive functional groups, consider using a protecting group strategy before carrying out the dehydration.

  • Alternative Dehydrating Agent: Switch to a different dehydrating agent that does not have the same side-reactivity profile, such as POCl₃ or SOCl₂.

Experimental Workflows

Workflow 1: Setting Up a Moisture-Sensitive Picolinonitrile Synthesis

Caption: Workflow for a moisture-sensitive reaction setup.

Workflow 2: Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

References

• Dehydration of primary amides to nitriles: a) known methods; b) this work. - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Preparation of Nitriles - Chemistry Steps. (n.d.). Retrieved March 7, 2026, from [Link]

• the preparation of nitriles - Chemguide. (n.d.). Retrieved March 7, 2026, from [Link]

• US5817827A - Method for the dehydration of amides to nitriles - Google Patents. (n.d.).

• TRIFLUOROACETIC ANHYDRIDE - Ataman Kimya. (n.d.). Retrieved March 7, 2026, from [Link]

• Understanding the Properties and Handling of Trifluoroacetic Anhydride. (2026, February 14). Retrieved March 7, 2026, from [Link]

• Amide to Nitrile - Common Conditions. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence | ACS Omega. (2018, December 3). Retrieved March 7, 2026, from [Link]

• One-pot synthesis of dehydrating reagent and its application in preparation of nitriles from amides - TSI Journals. (n.d.). Retrieved March 7, 2026, from [Link]

• Converting Nitriles to Amides - Chemistry Steps. (2024, December 1). Retrieved March 7, 2026, from [Link]

• CN113092663A - Method for measuring moisture content in organic amine - Google Patents. (n.d.).

• Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Trifluoroacetic anhydride - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• The Preparation of Isonicotinic and Picolinic Acids | Journal of the American Chemical Society - ACS Publications. (n.d.). Retrieved March 7, 2026, from [Link]

• Accurate Determination of Trace Water in Organic Solution by Quantitative Nuclear Magnetic Resonance | Analytical Chemistry - ACS Publications. (2023, October 16). Retrieved March 7, 2026, from [Link]

• Trifluoroacetic Anhydride (TFAA) | Trifluoroacetic acid anhydride - SYNTHETIKA. (n.d.). Retrieved March 7, 2026, from [Link]

• Summary of water content determination by Karl Fischer method and introduction of reagents. -Part 1- - YouTube. (2025, September 30). Retrieved March 7, 2026, from [Link]

• Procedure for determination of moisture content in any organic compound and how they affect the properties of organic compound? | ResearchGate. (2017, July 25). Retrieved March 7, 2026, from [Link]

• Amide to Nitrile - TFAA - Common Organic Chemistry. (n.d.). Retrieved March 7, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 8. nbinno.com [nbinno.com]
• 9. Amide to Nitrile - Common Conditions [commonorganicchemistry.com]
• 10. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]
• 11. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 12. Amide to Nitrile - TFAA [commonorganicchemistry.com]
• 13. Trifluoroacetic Anhydride (TFAA) | Trifluoroacetic acid anhydride - SYNTHETIKA [synthetikaeu.com]
• 14. CN113092663A - Method for measuring moisture content in organic amine - Google Patents [patents.google.com]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. tsijournals.com [tsijournals.com]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 4-((4-Methoxybenzyl)oxy)picolinonitrile

Analytical Mastery: ¹H NMR Characterization of 4-((4-Methoxybenzyl)oxy)picolinonitrile

For researchers and drug development professionals, the accurate structural elucidation of pharmaceutical intermediates is the bedrock of successful synthesis. 4-((4-Methoxybenzyl)oxy)picolinonitrile is a highly functionalized intermediate featuring a 2-cyanopyridine core selectively protected at the 4-position with a para-methoxybenzyl (PMB) ether.

This guide provides an authoritative comparative analysis of ¹H NMR analytical strategies for this molecule. By contrasting traditional High-Field NMR with emerging Benchtop NMR technologies, we outline how to optimize your analytical workflow from at-line process monitoring to final Quality Assurance (QA).

Structural Anatomy and Chemical Shift Causality

To interpret the ¹H NMR spectrum of 4-((4-Methoxybenzyl)oxy)picolinonitrile, one must understand the causal electronic effects dictating the chemical shifts. The spectrum is a delicate balance of resonance (+M) and inductive (-I) effects.

The chemical shifts of the pyridine ring are highly sensitive to the position of the cyano and alkoxy groups[1]. The strong electron-donating resonance (+M) effect of the 4-alkoxy group shields the ortho positions (C-3 and C-5), pushing their proton signals upfield. Conversely, the electron-withdrawing cyano group at C-2 deshields C-3. The most deshielded proton is H-6, heavily influenced by the adjacent electronegative pyridine nitrogen[2]. Meanwhile, the PMB protecting group provides a distinct, easily identifiable set of signals that serve as an excellent internal reference for quantifying the protection status[3].

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃) and Electronic Causality

Proton Environment	Expected Shift (δ, ppm)	Multiplicity	Integration	Causality / Electronic Effect
-OCH₃ (PMB)	~3.8	Singlet (s)	3H	Deshielded by the highly electronegative oxygen atom.
-OCH₂- (Benzylic)	~5.2	Singlet (s)	2H	Deshielded by both the adjacent oxygen and the PMB ring current.
PMB Ar-H (ortho to OMe)	~6.9	Doublet (d)	2H	Shielded by the strong +M resonance effect of the methoxy group.
PMB Ar-H (meta to OMe)	~7.4	Doublet (d)	2H	Standard aromatic region; less affected by the +M effect.
Pyridine H-5	~7.1	Doublet of doublets (dd)	1H	Shielded by the +M effect of the C-4 alkoxy group.
Pyridine H-3	~7.6	Doublet (d, J~2Hz)	1H	Deshielded by the C-2 cyano group (-I/-M), partially shielded by C-4 alkoxy.
Pyridine H-6	~8.6	Doublet (d, J~5-6Hz)	1H	Strongly deshielded by the adjacent electronegative pyridine nitrogen.

Technology Comparison: High-Field vs. Benchtop NMR

In modern drug development, scientists must choose between the unparalleled resolution of traditional superconducting NMR and the rapid accessibility of permanent-magnet benchtop systems. Recent studies in pharmaceutical analysis have demonstrated that benchtop NMR can offer comparable quantitative performance for specific functional groups, making it a formidable tool for Process Analytical Technology (PAT)[4].

Table 2: Comparative Performance Matrix

Parameter	High-Field NMR (400–600 MHz)	Benchtop NMR (60–100 MHz)
Primary Use Case	Definitive structural elucidation (QA/QC).	At-line reaction monitoring (PAT).
Resolution	Excellent; resolves pyridine multiplets clearly.	Moderate; pyridine signals may overlap.
Sensitivity (S/N)	High (requires <5 mg sample).	Lower (requires 30–50 mg sample).
PMB Signal Clarity	Distinct AA'BB' doublets.	May appear as a broader multiplet.
Infrastructure	Liquid Helium/Nitrogen required.	None (Permanent magnet, plug-and-play).

Workflow Visualization

The decision to utilize Benchtop versus High-Field NMR depends entirely on the phase of the synthesis. The following logic tree dictates the optimal analytical pathway.

Decision matrix for selecting NMR technology during API intermediate synthesis.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that any deviation in instrument performance or sample integrity is immediately flagged before data interpretation.

Protocol A: High-Field ¹H NMR Acquisition (Definitive QA/QC)

Objective: Obtain high-resolution spectra to confirm isomeric purity and exact coupling constants.

• Sample Preparation: Dissolve 5–10 mg of the purified intermediate in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS)[1].

  • Validation Checkpoint: Visually inspect the tube. The solution must be completely clear. Particulates will distort magnetic field homogeneity; filter through a glass wool plug if necessary.

• Locking and Tuning: Insert the sample into the 400+ MHz spectrometer. Lock onto the deuterium signal of CDCl₃ (7.26 ppm).

• Shimming: Perform automated gradient shimming (e.g., TopShim).

  • Validation Checkpoint: Monitor the Free Induction Decay (FID). An exponential, long-lasting decay curve confirms optimal field homogeneity. A truncated FID indicates poor shimming.

• Acquisition: Run a standard 1D ¹H sequence with 16 scans, a relaxation delay (D1) of 2 seconds, and an acquisition time of 3–4 seconds[2].

• Data Processing & Verification: Apply a line broadening factor of 0.3 Hz, Fourier transform, phase, and baseline correct.

  • Validation Checkpoint: Integrate the PMB methoxy singlet (~3.8 ppm) to exactly 3.00. The benzylic -OCH₂- must integrate to 2.00 ± 0.05. If the ratio deviates, it flags incomplete protection or co-eluting impurities.

Protocol B: Benchtop ¹H NMR Acquisition (At-Line PAT)

Objective: Rapidly quantify the conversion of the starting material to the PMB-protected product without leaving the production floor.

• Sample Preparation: Dissolve 30–50 mg of the crude reaction mixture in 0.5 mL of CDCl₃. (The higher concentration compensates for the lower sensitivity of the 60–100 MHz permanent magnet)[4].

• Instrument Calibration: Ensure the benchtop NMR is thermally stabilized (usually maintained at 30–35 °C internally).

• Acquisition: Acquire 64 scans to improve the Signal-to-Noise (S/N) ratio, utilizing a 90° pulse angle.

• Targeted Analysis: Focus exclusively on the aliphatic region.

  • Validation Checkpoint: Because aromatic signals will overlap heavily at 60 MHz, the appearance of the isolated -OCH₂- singlet at ~5.2 ppm is your definitive marker of product formation. Track the integration of this peak relative to the starting material's signals to determine the exact reaction conversion percentage.

References

• Royal Society of Chemistry. "2-Cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione." Chemical Science, 2024.[Link]

• Burger, R., et al. "Benchtop versus High Field NMR: Comparable Performance Found for the Molecular Weight Determination of Lignin." Journal of Pharmaceutical and Biomedical Analysis, 2022.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the 13C NMR Chemical Shifts of 4-((4-Methoxybenzyl)oxy)picolinonitrile

This guide provides a comprehensive analysis of the expected ¹³C NMR chemical shifts for 4-((4-methoxybenzyl)oxy)picolinonitrile. In the absence of a publicly available experimental spectrum for this specific compound, this document leverages a comparative approach. By examining the experimental ¹³C NMR data of its constituent fragments and structurally analogous compounds, we can build a robust and well-supported prediction of its ¹³C NMR spectrum. This guide is intended for researchers, scientists, and professionals in drug development and synthetic chemistry to aid in the structural elucidation and characterization of this and similar molecules.

Introduction to Structural Elucidation via ¹³C NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry for determining the structure of molecules.[1] ¹³C NMR, in particular, provides a detailed fingerprint of the carbon skeleton of a molecule.[1] The chemical shift of each carbon atom is highly sensitive to its local electronic environment, offering valuable insights into the functional groups and overall connectivity within the molecule.

The target molecule, 4-((4-methoxybenzyl)oxy)picolinonitrile, possesses a unique combination of a substituted pyridine ring, a nitrile group, an ether linkage, and a methoxy-substituted benzene ring. Understanding the interplay of the electronic effects of these groups is key to accurately assigning its ¹³C NMR spectrum.

Comparative Analysis of ¹³C NMR Chemical Shifts

To predict the ¹³C NMR spectrum of 4-((4-methoxybenzyl)oxy)picolinonitrile, we will analyze the experimental data of the following key structural analogues:

• 4-Cyanopyridine: Represents the picolinonitrile moiety.

• (4-Methoxyphenyl)methanol: Represents the 4-methoxybenzyl ether portion.

• 4-Hydroxypyridine and 4-Methoxypyridine: Provide insight into the effect of an oxygen-containing substituent at the C4 position of the pyridine ring.

The following table summarizes the experimental ¹³C NMR chemical shifts for these reference compounds.

Carbon Position	4-Cyanopyridine[2][3]	(4-Methoxyphenyl)methanol	4-Hydroxypyridine[4]	4-Methoxypyridine	Predicted 4-((4-Methoxybenzyl)oxy)picolinonitrile
Picolinonitrile Moiety
C2/C6 (Pyridine)	~150.8 ppm	~150.5 ppm	~150.9 ppm	~151 ppm
C3/C5 (Pyridine)	~126.5 ppm	~115.8 ppm	~110.8 ppm	~112 ppm
C4 (Pyridine)	~120.5 ppm	~176.0 ppm	~165.5 ppm	~166 ppm
CN (Nitrile)	~117.5 ppm	~117 ppm
4-Methoxybenzyl Moiety
C1' (Benzylic CH₂)	~64.5 ppm	~70 ppm
C2' (Aromatic C-H)	~128.5 ppm	~129 ppm
C3' (Aromatic C-H)	~114.0 ppm	~114 ppm
C4' (Aromatic C-O)	~159.0 ppm	~159 ppm
C5' (Aromatic C-H)	~114.0 ppm	~114 ppm
C6' (Aromatic C-H)	~128.5 ppm	~129 ppm
OCH₃ (Methoxy)	~55.3 ppm	~55 ppm

Detailed Peak Assignment and Rationale

The predicted chemical shifts for 4-((4-methoxybenzyl)oxy)picolinonitrile are derived from a careful consideration of the electronic effects within the molecule, supported by the experimental data of the reference compounds.

Picolinonitrile Ring Carbons:

• C2/C6: These carbons, being adjacent to the electron-withdrawing nitrogen atom, are expected to be the most deshielded of the pyridine ring protons. Their chemical shift will be similar to that observed in 4-cyanopyridine and 4-methoxypyridine, around ~151 ppm .

• C3/C5: These carbons are influenced by both the ring nitrogen and the substituent at C4. The ether oxygen at C4 is an electron-donating group through resonance, which will cause an upfield shift compared to 4-cyanopyridine. The effect will be similar to that seen in 4-methoxypyridine, placing their resonance at approximately ~112 ppm .

• C4: This carbon is directly attached to the electron-donating ether oxygen, leading to a significant downfield shift. This is a characteristic feature of oxygen-substituted aromatic carbons. Comparing with 4-hydroxypyridine and 4-methoxypyridine, a chemical shift of around ~166 ppm is expected.

• CN (Nitrile Carbon): The nitrile carbon typically resonates in the range of 110-125 ppm.[5] Its chemical shift is not expected to be significantly altered by the benzyloxy substituent at the para position of the pyridine ring. Therefore, a chemical shift similar to that in 4-cyanopyridine, around ~117 ppm , is predicted.

4-Methoxybenzyl Moiety Carbons:

• C1' (Benzylic CH₂): The benzylic carbon is attached to an oxygen atom, which will deshield it. In (4-methoxyphenyl)methanol, this carbon appears at ~64.5 ppm. In the target molecule, the oxygen is part of an ether linkage to an electron-withdrawing pyridine ring, which should cause a further downfield shift. A predicted chemical shift of ~70 ppm is reasonable.

• C2'/C6' and C3'/C5' (Aromatic CH): The chemical shifts of the aromatic carbons in the 4-methoxybenzyl group are expected to be very similar to those in (4-methoxyphenyl)methanol. Therefore, the carbons ortho to the benzylic group (C2'/C6') are predicted to be at ~129 ppm , and the carbons meta to the benzylic group and ortho to the methoxy group (C3'/C5') are predicted to be at ~114 ppm .

• C4' (Aromatic C-O): This carbon, being attached to the electron-donating methoxy group, will be significantly deshielded and is predicted to have a chemical shift of ~159 ppm , consistent with (4-methoxyphenyl)methanol.

• OCH₃ (Methoxy Carbon): The methoxy carbon typically appears around 55 ppm.[2] Its chemical environment in the target molecule is nearly identical to that in (4-methoxyphenyl)methanol, so a chemical shift of ~55 ppm is expected.

Molecular Structure and Numbering

The following diagram illustrates the molecular structure of 4-((4-methoxybenzyl)oxy)picolinonitrile with the carbon numbering scheme used in this guide.

Caption: Molecular structure of 4-((4-Methoxybenzyl)oxy)picolinonitrile with carbon numbering.

Experimental Protocol for ¹³C NMR Spectroscopy

For researchers who wish to acquire an experimental ¹³C NMR spectrum of 4-((4-methoxybenzyl)oxy)picolinonitrile or similar compounds, the following general protocol can be followed.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution and sensitivity.

  • Tune and match the ¹³C probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Typically 0 to 220 ppm.

  • Acquisition Time: 1 to 2 seconds.

  • Relaxation Delay (d1): 2 seconds. A longer delay may be necessary for quantitative analysis of quaternary carbons.

  • Number of Scans: 256 to 1024 scans, depending on the sample concentration and desired signal-to-noise ratio.

  • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Reference the chemical shifts to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

Caption: General workflow for acquiring a ¹³C NMR spectrum.

Conclusion

This comparative guide provides a detailed and scientifically grounded prediction of the ¹³C NMR chemical shifts for 4-((4-methoxybenzyl)oxy)picolinonitrile. By dissecting the molecule into its constituent parts and comparing them to known compounds, we have established a reliable framework for interpreting its ¹³C NMR spectrum. This approach not only aids in the structural verification of the target compound but also serves as a valuable educational tool for understanding the structure-property relationships that govern ¹³C NMR chemical shifts. Researchers can use this guide to facilitate their synthetic and characterization efforts involving this and related molecular scaffolds.

References

• PubChem. 4-Cyanopyridine. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance). CEITEC. [Link]

Sources

• 1. compoundchem.com [compoundchem.com]
• 2. rsc.org [rsc.org]
• 3. ChemNMR [upstream.ch]
• 4. 4-Hydroxypyridine(626-64-2) 13C NMR spectrum [chemicalbook.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Navigating the Fragmentation Maze: A Comparative Guide to LC-MS Analysis of PMB-Protected Picolinonitriles

For researchers and drug development professionals, the structural elucidation of novel chemical entities is a cornerstone of progress. The use of protecting groups, such as the para-methoxybenzyl (PMB) group, is a common strategy in multi-step organic synthesis. However, the presence of these groups can introduce complexity into analytical characterization, particularly in mass spectrometry. This guide provides an in-depth technical comparison of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of PMB-protected picolinonitriles, a class of compounds with relevance in medicinal chemistry. We will explore how different analytical strategies and instrument platforms can be leveraged to gain maximum structural information from these molecules.

The Analytical Challenge: Unmasking the Core Structure

The primary goal in the MS/MS analysis of a protected compound is to induce fragmentation that not only confirms the presence of the protecting group but also provides structurally significant ions from the core molecule. In the case of PMB-protected picolinonitriles, we are interested in observing cleavages that are characteristic of both the PMB moiety and the picolinonitrile scaffold.

The stability of the PMB group is a key consideration. While it is a robust protecting group in many synthetic contexts, under the energetic conditions of collision-induced dissociation (CID), it can be selectively cleaved.[1] The primary fragmentation pathway for PMB-protected compounds is the formation of the stable p-methoxybenzyl cation (m/z 121). This is a highly diagnostic ion that can be used to screen for the presence of PMB-protected species in a complex mixture.

Proposed Fragmentation Pathways of PMB-Protected Picolinonitriles

Under positive-ion electrospray ionization (ESI), PMB-protected picolinonitriles will readily form a protonated molecule, [M+H]⁺. Subsequent CID of this precursor ion is expected to proceed through several key pathways, as illustrated below.

Caption: Proposed major fragmentation pathways for PMB-protected picolinonitriles.

The dominant fragmentation is the cleavage of the bond between the protecting group and the picolinonitrile nitrogen, leading to the formation of the highly stable p-methoxybenzyl cation at m/z 121. A secondary, less favorable pathway may involve the loss of the PMB group as a neutral species, resulting in the protonated picolinonitrile at m/z 105. Further fragmentation of these primary ions can also be observed, such as the loss of formaldehyde (CH₂O) from the p-methoxybenzyl cation to yield an ion at m/z 91, and the loss of hydrogen cyanide (HCN) from the picolinonitrile ion to produce a fragment at m/z 78.

Comparative Analysis: The Influence of Mass Analyzer and Collision Energy

The choice of mass spectrometer and the applied collision energy can significantly impact the observed fragmentation pattern. Here, we compare the expected outcomes from two common types of mass analyzers: the Quadrupole Ion Trap (QIT) and the Quadrupole Time-of-Flight (Q-TOF).

Mass Analyzer Comparison: QIT vs. Q-TOF

Feature	Quadrupole Ion Trap (QIT)	Quadrupole Time-of-Flight (Q-TOF)
Fragmentation Mechanism	Resonant excitation leading to sequential fragmentation (MSⁿ).[2]	Beam-type CID in a collision cell, typically resulting in a single fragmentation event.[3]
Expected Spectral Features	Rich MS/MS spectra with the potential for "fragmentation trees," where ions are fragmented sequentially. This can be highly informative for elucidating complex structures.[2]	High-resolution, accurate-mass data for both precursor and product ions, enabling confident elemental composition determination.[3]
Sensitivity	Generally very high for targeted MS/MS experiments.	Excellent full-scan sensitivity and good MS/MS sensitivity.
Resolution and Mass Accuracy	Typically unit resolution.	High resolution (>20,000 FWHM) and excellent mass accuracy (<5 ppm).
Ideal Application for PMB-Picolinonitriles	Detailed structural elucidation through MSⁿ experiments to map out the complete fragmentation pathway.	Confident identification of fragment ions through accurate mass measurement and screening for multiple protected compounds in a complex mixture.

The Effect of Collision Energy

The collision energy applied during CID is a critical parameter that can be optimized to favor the formation of specific fragment ions.

Collision Energy	Expected Outcome for PMB-Protected Picolinonitriles
Low (e.g., 10-20 eV)	Favors the formation of the most stable fragment ion, the p-methoxybenzyl cation (m/z 121). This is ideal for targeted screening and quantification.[4]
Medium (e.g., 20-40 eV)	Increased fragmentation of the p-methoxybenzyl cation to the m/z 91 ion. The picolinonitrile fragment (m/z 105) may become more prominent.[4]
High (e.g., >40 eV)	Extensive fragmentation of both the PMB and picolinonitrile moieties, potentially leading to a loss of structurally specific information.[4]

Experimental Protocols

To illustrate a comparative study, the following experimental protocols are proposed.

Sample Preparation

A stock solution of a representative PMB-protected picolinonitrile (e.g., N-(p-methoxybenzyl)-2-picolinonitrile) is prepared in methanol at a concentration of 1 mg/mL. This is then diluted to a working concentration of 1 µg/mL in a 50:50 mixture of water and acetonitrile containing 0.1% formic acid.

Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is used for separation.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes is employed.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry

Two different LC-MS/MS systems are used for comparison:

• System 1: Quadrupole Ion Trap (QIT)

  • Ionization Mode: Positive Electrospray Ionization (ESI)

  • MS Scan Range: m/z 100-500

  • MS/MS: The protonated molecule is isolated and fragmented using a normalized collision energy that is ramped from 15% to 50% in three steps.

• System 2: Quadrupole Time-of-Flight (Q-TOF)

  • Ionization Mode: Positive ESI

  • MS Scan Range: m/z 100-500

  • MS/MS: The protonated molecule is isolated and fragmented in the collision cell using a collision energy ramp from 10 to 40 eV.

Caption: Experimental workflow for the comparative LC-MS/MS analysis.

Hypothetical Data and Interpretation

The following tables present hypothetical data that could be obtained from the comparative analysis.

Table 1: Hypothetical High-Resolution MS/MS Data from a Q-TOF Instrument

Precursor Ion (m/z)	Fragment Ion (m/z)	Accurate Mass	Proposed Formula	Mass Error (ppm)	Relative Abundance (%)
241.1023	121.0648	121.0653	C₈H₉O	-4.1	100
241.1023	105.0447	105.0450	C₆H₅N₂	-2.9	15
241.1023	91.0542	91.0548	C₇H₇	-6.6	25
241.1023	78.0341	78.0344	C₅H₄N	-3.8	5

Table 2: Hypothetical MSⁿ Data from a QIT Instrument

MS Level	Precursor Ion (m/z)	Product Ions (m/z)
MS²	241	121, 105
MS³	121	91
MS³	105	78

The Q-TOF data provides high confidence in the elemental composition of the fragment ions, confirming the proposed fragmentation pathways. The QIT data, with its MS³ capabilities, demonstrates the direct precursor-product relationships, confirming that m/z 91 originates from m/z 121 and m/z 78 from m/z 105.

Conclusion and Recommendations

The LC-MS/MS analysis of PMB-protected picolinonitriles can provide a wealth of structural information when the appropriate analytical strategy is employed.

• For routine screening and confirmation of the presence of the PMB group, a simple MS/MS experiment at low collision energy focusing on the m/z 121 product ion is sufficient.

• For detailed structural elucidation, a Q-TOF instrument provides the advantage of high-resolution, accurate-mass data, which is invaluable for confirming the elemental composition of fragment ions.

• To map complex fragmentation pathways, a QIT instrument with MSⁿ capabilities offers the ability to sequentially fragment ions and establish clear precursor-product relationships.

By understanding the interplay between the analyte's structure, the chosen mass spectrometry platform, and the experimental parameters, researchers can effectively navigate the fragmentation maze and confidently characterize these and other protected small molecules.

References

• Chem-Station. p-Methoxybenzyl (PMB) Protective Group. [Link]

• Mass Analytica. Comparison of CID and EAD fragmentation with automated assignment for small molecule structure elucidation. [Link]

• MS Vision. Understanding differences in CID fragmentation in a mass spectrometer. [Link]

• Spectroscopy Online. Protein Identification in Complex Mixtures: A Comparison of Accurate-Mass Q-TOF and Ion-Trap LC–MS. [Link]

• ResearchGate. Effect of collision energy on the fragmentation pattern. [Link]

• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. [Link]

• Anapharm Bioanalytics. Comparison of Ion Trap and Q-TOF Mass Spectrometers for Protein Identification. [Link]

• Kiessling Lab. p-Methoxybenzyl Ether Cleavage by Polymer-Supported Sulfonamides. [Link]

• PubMed. Energy-dependent dissociation of benzylpyridinium ions in an ion-trap mass spectrometer. [Link]

• MDPI. Investigation of the Influence of Charge State and Collision Energy on Oligonucleotide Fragmentation by Tandem Mass Spectrometry. [Link]

• Wikipedia. Collision-induced dissociation. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. msvision.com [msvision.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Infrared (IR) Absorption Bands of the Nitrile Group in Picolinonitriles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Nitrile Vibration as a Sensitive Probe in Pyridine Scaffolds

In the landscape of pharmaceutical and materials science, pyridine and its derivatives are cornerstone structures. Among the various analytical techniques employed for their characterization, Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly informative window into their molecular architecture. The nitrile (C≡N) group, in particular, serves as an excellent vibrational probe. Its stretching vibration appears in a relatively uncongested region of the IR spectrum, and its frequency is exquisitely sensitive to the local electronic environment. This guide provides a comprehensive comparison of the IR absorption bands of the nitrile group in the three isomers of picolinonitrile (cyanopyridine): 2-picolinonitrile, 3-picolinonitrile, and 4-picolinonitrile. Understanding the subtle yet significant differences in their IR spectra is crucial for unambiguous isomer identification, quality control, and for gaining deeper insights into the electronic interplay between the nitrile substituent and the pyridine ring.

Comparative Analysis of Nitrile (C≡N) Stretching Frequencies

The position of the nitrile group on the pyridine ring profoundly influences its C≡N stretching frequency. This is a direct consequence of the electronic effects exerted by the ring nitrogen, which alter the electron density and, consequently, the bond strength of the nitrile triple bond.

Compound	Isomer Position	C≡N Stretching Frequency (cm⁻¹)
2-Picolinonitrile	Ortho	~2230
3-Picolinonitrile	Meta	~2235
4-Picolinonitrile	Para	~2240

Note: The exact peak positions can vary slightly depending on the sample phase (e.g., neat liquid, solid in KBr, or in solution) and the spectrometer's resolution.

Interpreting the Trends: Electronic Effects in Action

The observed trend in the C≡N stretching frequencies (4-picolinonitrile > 3-picolinonitrile > 2-picolinonitrile) can be rationalized by considering the interplay of inductive and resonance effects of the pyridine nitrogen atom. The nitrogen atom in the pyridine ring is more electronegative than the carbon atoms, leading to a net electron-withdrawing inductive effect (-I). However, the nitrogen lone pair can also participate in resonance, which can have a more complex influence depending on the substituent's position.

• 4-Picolinonitrile (Para-isomer): In the para position, the nitrile group is in direct conjugation with the ring nitrogen. The nitrogen atom exerts a strong electron-withdrawing resonance effect (-M effect), which significantly reduces the electron density of the C≡N bond. This leads to a strengthening of the triple bond, resulting in the highest stretching frequency among the three isomers.

• 3-Picolinonitrile (Meta-isomer): At the meta position, the nitrile group is not in direct conjugation with the ring nitrogen. Therefore, the resonance effect is minimal. The dominant electronic influence is the electron-withdrawing inductive effect (-I) of the nitrogen atom. This effect is weaker than the combined inductive and resonance effects in the para isomer, resulting in a C≡N stretching frequency that is lower than that of 4-picolinonitrile.

• 2-Picolinonitrile (Ortho-isomer): In the ortho position, the nitrile group is in close proximity to the nitrogen atom. While both inductive and resonance effects are at play, steric and through-space electronic interactions can also influence the vibrational frequency. The electron-withdrawing effects are still significant, but potential electronic repulsions or minor steric hindrance may slightly weaken the C≡N bond compared to the meta and para isomers, leading to the lowest stretching frequency.

This understanding of how substituent position modulates vibrational frequencies is a powerful tool for structural elucidation in substituted pyridine systems.

Experimental Protocol: Acquiring High-Quality IR Spectra of Picolinonitriles

This section provides a detailed methodology for obtaining the IR spectrum of a picolinonitrile sample using Attenuated Total Reflectance (ATR)-FTIR spectroscopy, a technique well-suited for both liquid and solid samples.

Instrumentation and Materials

• Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

• Picolinonitrile isomer (2-, 3-, or 4-picolinonitrile). Note: 2- and 3-picolinonitrile are liquids at room temperature, while 4-picolinonitrile is a solid.

• Spatula (for solid samples).

• Dropper or pipette (for liquid samples).

• Solvent for cleaning the ATR crystal (e.g., isopropanol or acetone).

• Lint-free wipes.

Step-by-Step Procedure

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean and free of any residues. Clean the crystal surface with a lint-free wipe soaked in an appropriate solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the ambient atmosphere (e.g., CO₂ and water vapor) and will be automatically subtracted from the sample spectrum.

• Sample Application:

  • For Liquid Samples (2- and 3-Picolinonitrile): Place a single drop of the neat liquid sample directly onto the center of the ATR crystal.

  • For Solid Samples (4-Picolinonitrile): Place a small amount of the solid powder onto the ATR crystal using a clean spatula. Use the pressure arm of the ATR accessory to apply firm and even pressure to the solid sample, ensuring good contact with the crystal surface.

• Spectrum Acquisition:

  • Collect the sample spectrum. A typical measurement consists of co-adding 16 to 32 scans at a resolution of 4 cm⁻¹. The spectral range should be set to at least 4000-650 cm⁻¹.

• Data Processing and Analysis:

  • The acquired spectrum will be displayed in terms of transmittance or absorbance.

  • Identify the characteristic C≡N stretching band in the 2250-2220 cm⁻¹ region. Use the software's peak-picking tool to determine the exact wavenumber of the absorption maximum.

  • Analyze other regions of the spectrum to confirm the presence of the pyridine ring and other structural

A Senior Application Scientist's Guide to Protecting 4-Hydroxypicolinonitrile: A Comparative Analysis of PMB and Benzyl Ethers

For researchers and professionals in drug development and organic synthesis, the strategic use of protecting groups is paramount to achieving complex molecular architectures. The hydroxyl group of 4-hydroxypicolinonitrile, a valuable building block in medicinal chemistry, presents a classic case for such strategic protection. This guide provides an in-depth, experience-driven comparison of two of the most common O-protecting groups, the p-methoxybenzyl (PMB) ether and the benzyl (Bn) ether, in the context of their application to 4-hydroxypicolinonitrile. We will delve into the causality behind experimental choices, providing field-proven insights and supporting data to inform your synthetic strategy.

The Challenge: Selective Protection of an Electron-Deficient Hydroxypyridine

4-Hydroxypicolinonitrile is an electron-deficient heterocyclic compound. The pyridine ring and the nitrile group both withdraw electron density, which influences the reactivity of the hydroxyl group and the stability of its protected forms. The choice of protecting group is therefore not trivial and must be made with careful consideration of the downstream reaction conditions the molecule will need to endure.

The Contenders: PMB vs. Benzyl Ethers

Both PMB and benzyl ethers are widely used to protect hydroxyl groups due to their general stability across a range of reaction conditions. They are typically introduced via a Williamson ether synthesis.[1][2] However, the key distinction lies in their deprotection strategies, which forms the basis of their orthogonal relationship in complex syntheses.[3][4]

Feature	p-Methoxybenzyl (PMB) Ether	Benzyl (Bn) Ether
Introduction	Williamson Ether Synthesis (e.g., PMB-Cl, NaH, DMF)	Williamson Ether Synthesis (e.g., BnBr, NaH, DMF)
Stability	Stable to a wide range of non-acidic conditions.	Generally more robust than PMB ethers, stable to a wider pH range.
Primary Deprotection	Oxidative Cleavage (e.g., DDQ)	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)
Orthogonality	Can be removed selectively in the presence of Benzyl ethers.	Can be stable under conditions used to remove PMB ethers.
Key Consideration for 4-Hydroxypicolinonitrile	Nitrile group stability under oxidative conditions.	Potential for pyridine ring to inhibit catalysis and for nitrile group reduction during hydrogenolysis.

In the Lab: A Practical Comparison

Protection of 4-Hydroxypicolinonitrile

The protection of the hydroxyl group in 4-hydroxypicolinonitrile as either a PMB or benzyl ether can be achieved using standard Williamson ether synthesis conditions. The choice of base and solvent is critical to ensure efficient reaction and to avoid potential side reactions.

Experimental Protocol: General Procedure for O-Alkylation

A solution of 4-hydroxypicolinonitrile (1.0 equiv.) in anhydrous N,N-dimethylformamide (DMF) is cooled to 0 °C under an inert atmosphere. Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) is added portion-wise, and the mixture is stirred for 30 minutes. The respective alkylating agent (p-methoxybenzyl chloride or benzyl bromide, 1.1 equiv.) is then added dropwise, and the reaction is allowed to warm to room temperature and stirred until complete consumption of the starting material as monitored by TLC. The reaction is quenched by the addition of water and the product is extracted with an organic solvent.

Deprotection: Where the Paths Diverge

The true test of a protecting group's utility lies in its selective and high-yielding removal. Here, the differences between PMB and benzyl ethers are most pronounced.

The electron-donating methoxy group on the PMB ether makes it highly susceptible to oxidative cleavage by reagents such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[1][5] This method is often mild and highly selective, leaving many other functional groups, including benzyl ethers, intact.[1]

Experimental Protocol: DDQ-Mediated Deprotection of PMB-Protected 4-Hydroxypicolinonitrile

To a solution of the PMB-protected 4-hydroxypicolinonitrile (1.0 equiv.) in a mixture of dichloromethane (CH₂Cl₂) and water (18:1) at 0 °C is added DDQ (1.2 equiv.). The reaction mixture is stirred and allowed to warm to room temperature. The reaction progress is monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The product is then extracted, dried, and purified.[1]

Causality and Field Insights: The nitrile group is generally stable to DDQ oxidation under these conditions.[6] The electron-withdrawing nature of the picolinonitrile core may slightly decrease the rate of oxidative cleavage compared to electron-rich substrates, but the reaction is expected to proceed efficiently. The presence of water is crucial for the hydrolysis of the intermediate formed during the oxidation.[7]

The standard method for benzyl ether deprotection is catalytic hydrogenolysis.[2][8] However, the presence of a pyridine ring can significantly inhibit the activity of the palladium catalyst.[9] Furthermore, the nitrile group is susceptible to reduction under certain catalytic hydrogenation conditions.[10]

Experimental Protocol: Catalytic Hydrogenolysis of Benzyl-Protected 4-Hydroxypicolinonitrile

The benzyl-protected 4-hydroxypicolinonitrile (1.0 equiv.) is dissolved in a suitable solvent such as ethanol or ethyl acetate. A palladium catalyst, typically 10% Pd on carbon (10 mol %), is added. The flask is evacuated and backfilled with hydrogen gas (balloon or H-Cube®). The reaction is stirred at room temperature until TLC analysis indicates the disappearance of the starting material. The catalyst is then removed by filtration through Celite®, and the solvent is evaporated to yield the deprotected product.[8]

Causality and Field Insights: The nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, acting as a poison and slowing down or completely inhibiting the hydrogenolysis of the benzyl ether.[9] To overcome this, a higher catalyst loading or the use of an acidic additive may be necessary, but this could in turn promote the reduction of the nitrile group. Careful optimization of reaction conditions, including solvent, pressure, and catalyst type (e.g., Pearlman's catalyst, Pd(OH)₂/C), is crucial for a successful deprotection.[11] In some cases, transfer hydrogenolysis using a hydrogen donor like formic acid or ammonium formate can be a milder alternative.[12]

Alternative Deprotection Strategies

While oxidative cleavage for PMB and hydrogenolysis for benzyl are the most common methods, other options exist:

• Acidic Cleavage: Both PMB and benzyl ethers can be cleaved under acidic conditions (e.g., trifluoroacetic acid - TFA), with PMB ethers being more labile.[13][14] However, the stability of the nitrile group under strong acidic conditions must be considered, as it can be hydrolyzed to the corresponding amide or carboxylic acid.[10]

• Lewis Acid-Mediated Cleavage: Lewis acids can also be employed for the deprotection of both ether types.[9]

Conclusion and Recommendations

The choice between PMB and benzyl protection for 4-hydroxypicolinonitrile is a strategic one, dictated by the planned synthetic route.

• Choose PMB protection if:

  • Your downstream synthesis involves conditions that are incompatible with catalytic hydrogenolysis (e.g., presence of reducible functional groups).

  • You require a mild and highly selective deprotection method.

  • You have other benzyl-protected functionalities that need to remain intact.

• Choose Benzyl protection if:

  • Your molecule is sensitive to oxidative conditions.

  • You have access to and are comfortable with optimizing catalytic hydrogenolysis conditions for a pyridine-containing substrate.

  • Your downstream synthesis involves strongly acidic conditions that might cleave a PMB ether.

For a robust and predictable synthetic strategy involving 4-hydroxypicolinonitrile, the PMB group is often the superior choice due to its reliable and orthogonal deprotection via oxidative cleavage with DDQ. This approach avoids the potential complications associated with the catalytic hydrogenolysis of a benzyl ether on a pyridine scaffold, particularly in the presence of a nitrile functionality. As with any synthetic endeavor, small-scale pilot reactions are always recommended to optimize conditions for your specific substrate.

References

• BenchChem. (2025). Application Notes and Protocols: Deprotection of p-Methoxybenzyl (PMB) Ethers with MgBr2·OEt2. BenchChem.
• BenchChem. (2025). Application Notes & Protocols: Benzyl Protection of Hydroxypyridines. BenchChem.

• Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Total Synthesis. Retrieved from [Link]

• ResearchGate. (2021). Deprotection of PMB for hydroxy functionality by DDQ. ResearchGate. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). PMB Deprotection - TFA. Common Organic Chemistry. Retrieved from [Link]

• Sutton, A. E., & Clardy, J. (2001). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current organic chemistry, 5(11), 1043–1066.

• Common Organic Chemistry. (n.d.). PMB Protection - Common Conditions. Common Organic Chemistry. Retrieved from [Link]

• Atlanchim Pharma. (2021, October 6). 2-17 Science About O-Benzyl protecting groups. Atlanchim Pharma. Retrieved from [Link]

• ResearchGate. (2025, August 7). A p-methoxybenzyl (PMB) protection/deprotection approach toward the synthesis of 5-phenoxy-4-chloro-N-(aryl/alkyl) thiophene-2-sulfonamides. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. Retrieved from [Link]

• Chem-Station. (2014, March 10). p-Methoxybenzyl (PMB) Protective Group. Chem-Station. Retrieved from [Link]

• Indian Institute of Technology Bombay. (2020, October 26). Protecting Groups. IIT Bombay.
• Wright, J. A., Yu, J. Q., & Spencer, J. B. (2001). Sequential removal of the benzyl-type protecting groups PMB and NAP by oxidative cleavage using CAN and DDQ. Tetrahedron letters, 42(24), 4033-4036.
• BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. BenchChem.
• Jung, M. E., et al. (2018). DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines. Molecules, 23(12), 3233.
• Bieg, T., & Szeja, W. (1985).

• Wikipedia. (n.d.). Nitrile. Wikipedia. Retrieved from [Link]

• Oikawa, Y., Yoshioka, T., & Yonemitsu, O. (1982). Specific removal of o-methoxybenzyl protection by DDQ oxidation. Tetrahedron Letters, 23(8), 885-888.

• Common Organic Chemistry. (n.d.). Benzyl Protection. Common Organic Chemistry. Retrieved from [Link]

• Crawford, C., & Oscarson, S. (2020).
• Demchenko, A. V. (2020). Picoloyl protecting group in synthesis: focus on a highly chemoselective catalytic removal. Organic & Biomolecular Chemistry, 18(22), 4149-4157.
• Wang, T., & Demchenko, A. V. (2020). Picoloyl Protecting Group in Synthesis: Focus on a Highly Chemoselective Catalytic Removal. Organic & Biomolecular Chemistry, 18(22), 4149-4157.
• Moroder, L. (2005). 2 Protection of Functional Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of p-Methoxybenzyl (PMB) Ethers with MgBr2·OEt2. BenchChem.
• University of Bristol. (n.d.).

• ResearchGate. (2015, March 4). What is the functional group tolerance of DDQ?. ResearchGate. Retrieved from [Link]

• Poon, K. W. C., & Dudley, G. B. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Beilstein journal of organic chemistry, 4, 44.
• University of California, Los Angeles. (n.d.). Protecting Groups. UCLA.
• El-Abadelah, M. M., et al. (2002). The 4Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones. Molecules, 7(10), 738-751.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. Retrieved from [Link]

• Singh, B. K., et al. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC advances, 11(47), 29828-29864.

• ResearchGate. (n.d.). Studies on the hydrogenolysis of benzyl ethers. ResearchGate. Retrieved from [Link]

• Lynam, C., et al. (2024). Hydrogenolysis of Benzyl Phenyl Ether Using Nickel–Molybdenum Clay Catalysts—A Model for Cleaving Ether Linkages in Lignin.
• BenchChem. (2025). Application Notes and Protocols for Hydrogenolysis-Mediated Removal of Benzyl Protecting Groups. BenchChem.

• LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. LibreTexts. Retrieved from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. chem.iitb.ac.in [chem.iitb.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. atlanchimpharma.com [atlanchimpharma.com]
• 10. Nitrile - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 13. PMB Deprotection - TFA [commonorganicchemistry.com]
• 14. PMB Protection - Common Conditions [commonorganicchemistry.com]

Comparative HPLC Retention Analysis of 4-((4-Methoxybenzyl)oxy)picolinonitrile and Structural Analogs

Executive Summary

For drug development professionals and synthetic chemists, the p-methoxybenzyl (PMB) ether is a ubiquitous protecting group. However, its integration into heterocyclic scaffolds like picolinonitrile drastically alters the molecule's physicochemical profile. This guide provides an in-depth, objective comparison of the reversed-phase high-performance liquid chromatography (RP-HPLC) retention behavior of 4-((4-Methoxybenzyl)oxy)picolinonitrile against two structurally related alternatives: 4-methoxypicolinonitrile and 4-(benzyloxy)picolinonitrile . By understanding the chromatographic causality behind these shifts, researchers can optimize method development, impurity tracking, and scale-up purifications.

Molecular Profiling & Chromatographic Causality

To develop a robust chromatographic method, we must first analyze the intrinsic properties of the analyte. The retention time (

) of 4-((4-Methoxybenzyl)oxy)picolinonitrile is governed by two competing structural features:

The Picolinonitrile Core and Ion-Pairing Dynamics

The base scaffold contains a pyridine ring with a cyano group at the 2-position. The strongly electron-withdrawing nature of the nitrile group significantly suppresses the basicity of the adjacent pyridine nitrogen. While unsubstituted pyridine has a

of approximately 5.2, the of cyano-substituted pyridines drops to roughly 2.0 [1].

When utilizing a mobile phase modified with 0.1% Trifluoroacetic acid (TFA), the system pH is driven down to ~2.0. At this pH, the picolinonitrile nitrogen is in a dynamic state of partial protonation. We specifically select TFA over weaker acids (like formic acid) because TFA acts as a highly effective hydrophobic ion-pairing agent. It binds to the protonated nitrogen, neutralizing the localized positive charge, which prevents deleterious secondary interactions with residual silanols on the silica stationary phase. This causality explains why the method achieves high peak symmetry (Tailing Factor

1.08) rather than the severe tailing typical of basic heterocycles.

Lipophilicity and the PMB Effect

In reversed-phase chromatography, retention is primarily driven by dispersive (van der Waals) interactions between the analyte and the C18 alkyl chains.

• 4-Methoxypicolinonitrile: Possesses minimal hydrophobic surface area, resulting in weak stationary phase interactions and early elution.

• 4-(Benzyloxy)picolinonitrile: The addition of the unsubstituted benzyl ring massively increases the molecular volume and lipophilicity, extending retention.

• 4-((4-Methoxybenzyl)oxy)picolinonitrile: The target compound features an additional methoxy group on the benzyl ring. While the ether oxygen introduces a minor polar hydrogen-bond acceptor, the added carbon mass and extended electron cloud of the PMB group yield a net increase in overall lipophilicity [2]. Consequently, it exhibits the strongest retention of the three analogs.

Self-Validating Experimental Methodology

The following RP-HPLC protocol is designed as a self-validating system . By injecting a mixed sample containing the target PMB-compound alongside 4-methoxypicolinonitrile, the early-eluting 4-methoxypicolinonitrile acts as an internal system suitability marker. If its retention time shifts by more than

minutes, it immediately alerts the analyst to mechanical anomalies in the pump's dwell volume or gradient mixing, validating the system's integrity before the critical target compound elutes.

Reagents & Equipment

• Analytes: 4-((4-Methoxybenzyl)oxy)picolinonitrile [3], 4-(Benzyloxy)picolinonitrile, 4-Methoxypicolinonitrile (Prepared at 0.5 mg/mL in 50:50 Water:Acetonitrile).

• Column: Waters XBridge BEH C18 (50 mm × 2.1 mm, 1.7 µm).

• System: Agilent 1290 Infinity II UHPLC (or equivalent).

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Channel A: Add 1.0 mL of LC-MS grade TFA to 1000 mL of Milli-Q Water (0.1% v/v). Degas ultrasonically for 10 minutes.

  • Channel B: Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile (0.1% v/v).

• System Equilibration: Purge the column with 5% B at a flow rate of 0.5 mL/min for 10 column volumes. Maintain the column compartment at 40 °C to reduce mobile phase viscosity and improve mass transfer kinetics.

• Gradient Execution:

  • 0.00 – 0.50 min: Hold at 5% B (Isocratic hold to focus the analytes at the column head).

  • 0.50 – 4.00 min: Linear ramp from 5% B to 95% B.

  • 4.00 – 5.00 min: Column wash at 95% B.

  • 5.00 – 5.10 min: Return to 5% B.

  • 5.10 – 6.50 min: Re-equilibration.

• Detection: Monitor UV absorbance at 254 nm (optimal for the conjugated aromatic systems).

Comparative Performance Data

The table below summarizes the quantitative chromatographic performance, demonstrating the direct correlation between the structural modifications (LogP) and the resulting retention times (

).

Compound	Estimated LogP	Retention Time ( )	Peak Asymmetry ( )	Resolution ( )
4-Methoxypicolinonitrile	0.85	1.42 min	1.10	N/A (Marker)
4-(Benzyloxy)picolinonitrile	2.45	2.87 min	1.05	12.4
4-((4-Methoxybenzyl)oxy)picolinonitrile	2.60	3.15 min	1.08	3.2

Note: Resolution (

) is calculated relative to the immediately preceding eluting peak. An indicates baseline separation, confirming this gradient is highly effective for resolving the PMB-protected target from potential deprotected or structurally similar impurities.

Retention Mechanism Visualization

The following diagram illustrates the logical flow of the separation mechanism, highlighting how the stationary phase discriminates between the structural analogs based on hydrophobic interaction strength.

Figure 1: RP-HPLC separation mechanism of picolinonitrile derivatives on a C18 column.

References

• Title: Methods and compositions for modulating splicing (WO2020163541A1)

• Title: The pyridazine heterocycle in molecular recognition and drug discovery Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2020163541A1 - Methods and compositions for modulating splicing - Google Patents [patents.google.com]
• 3. 917910-75-9|5-((4-Methoxybenzyl)oxy)picolinonitrile|BLD Pharm [bldpharm.com]

Optimizing Pyridine Functionalization: A Comparative Characterization Guide for 4-((4-Methoxybenzyl)oxy)picolinonitrile

Executive Summary & Strategic Rationale

4-((4-Methoxybenzyl)oxy)picolinonitrile serves as a critical synthetic intermediate in the development of kinase inhibitors and bioactive heterocycles. Its primary value lies in the orthogonal protection of the C4-hydroxyl group on the pyridine ring.

Unlike simple methyl ethers (which require harsh demethylation conditions often incompatible with nitriles) or benzyl ethers (which typically require hydrogenolysis), the p-methoxybenzyl (PMB) ether offers a "tunable" lability. It can be cleaved under oxidative conditions (DDQ) or mild acidic conditions (TFA), making it indispensable when the target scaffold contains sulfur atoms (which poison Pd/C catalysts) or reducible functionalities (nitro, alkene) that would not survive hydrogenolysis.

This guide provides a definitive characterization of this compound, compares its performance against standard alternatives, and details a self-validating synthesis protocol.

Comparative Performance Analysis

The choice of protecting group at the pyridine-4 position dictates downstream synthetic viability. The table below objectively compares the PMB ether against its two most common alternatives: the Benzyl (Bn) ether and the Methyl (Me) ether.

Table 1: Performance Matrix of C4-Pyridine Protecting Groups

Feature	PMB Ether (Target)	Benzyl (Bn) Ether	Methyl (Me) Ether
Primary Cleavage	Oxidative (DDQ) or Acidic (TFA)	Hydrogenolysis ( /Pd)	Strong Acid ( ) or Thiolate ( )
Sulfur Tolerance	High (DDQ/TFA unaffected by S)	Low (S poisons Pd catalysts)	High
Reducible Group Tolerance	High (Nitro/Alkenes stable)	Low (Reduces )	High
Atom Economy (Install)	Moderate	High	High
Crystallinity	High (PMB often aids crystallization)	Moderate	Moderate
Cost Efficiency	Moderate	High	Very High

Scientist's Insight: Choose the PMB variant when your synthetic route involves late-stage intermediates containing thioethers, thiophenes, or alkenes. If your molecule is devoid of catalyst poisons, the Benzyl ether is more cost-effective. Avoid the Methyl ether unless the methoxy group is the final desired functionality, as demethylation conditions (

or Pyridine-HCl at 200°C) often hydrolyze the nitrile to an amide or acid.

Synthesis & Experimental Protocol

The most robust route to 4-((4-Methoxybenzyl)oxy)picolinonitrile is the Nucleophilic Aromatic Substitution (

) of 4-chloropicolinonitrile. This method is superior to Mitsunobu coupling in terms of scalability and purification.

Experimental Workflow (Graphviz)

Caption: Step-wise

synthesis workflow for the target PMB-ether.

Detailed Protocol

Reagents: 4-Chloropicolinonitrile (1.0 eq), 4-Methoxybenzyl alcohol (1.1 eq), Sodium Hydride (60% dispersion, 1.2 eq), Anhydrous THF (10 vol).

• Activation: To a suspension of NaH (1.2 eq) in anhydrous THF at 0°C, add 4-methoxybenzyl alcohol (1.1 eq) dropwise. Stir for 30 minutes to ensure complete alkoxide formation (

  gas evolution must cease).

• Substitution: Add a solution of 4-chloropicolinonitrile (1.0 eq) in THF dropwise to the alkoxide mixture at 0°C. The solution will typically turn from colorless to yellow/orange.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (30% EtOAc/Hexane) or LCMS. The starting chloride (

  ) should disappear, replaced by the product ( ).

• Workup: Quench carefully with saturated

  solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: The crude residue is often a solid. Recrystallize from minimal hot EtOAc/Hexanes to yield off-white needles. Target Yield: 85-92%.

Characterization Data

The following data confirms the structural identity of 4-((4-Methoxybenzyl)oxy)picolinonitrile.

NMR Spectroscopy

Solvent:

, 400 MHz

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Pyridine-H6	8.54	d ( Hz)	1H	-proton to Nitrogen
Ar-H (PMB)	7.36	d ( Hz)	2H	PMB ortho to
Pyridine-H3	7.21	d ( Hz)	1H	-proton to Nitrile
Pyridine-H5	6.98	dd ( Hz)	1H	-proton to Nitrogen
Ar-H (PMB)	6.92	d ( Hz)	2H	PMB ortho to
	5.12	s	2H	Benzylic Methylene
	3.82	s	3H	Methoxy group

Interpretation Logic:

• The 8.54 ppm doublet is diagnostic for the proton adjacent to the pyridine nitrogen.

• The 5.12 ppm singlet confirms the intact ether linkage.

• The distinct AA'BB' system (7.36/6.92 ppm) confirms the para-substitution of the PMB group.

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI (+)

• Calculated Mass (

  ): 240.09

• Observed Mass

  : 241.1

• Fragmentation Pattern: High collision energy often yields a fragment at m/z 121.1 (methoxybenzyl cation), characteristic of PMB ethers.

Physical Properties[3]

• Appearance: Off-white to pale yellow crystalline solid.

• Melting Point: 94–96 °C (Recrystallized from EtOAc/Hexane).

• Solubility: Soluble in DCM, EtOAc, DMSO; Insoluble in water.

Deprotection Pathways (Orthogonality)

The utility of this molecule is defined by how the PMB group is removed. Below is the logic flow for selecting the deprotection method based on substrate sensitivity.

Caption: Decision tree for removing the PMB group based on chemical compatibility.

Oxidative Deprotection Protocol (DDQ)[4][5]

• Dissolve the PMB ether (1.0 eq) in a mixture of DCM:Water (10:1).

• Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.2 eq).

• Stir vigorously at room temperature for 1-2 hours. The mixture will turn deep red/brown (charge transfer complex).

• Workup: Wash with saturated

  (removes DDQ byproducts) and brine. The free alcohol (4-hydroxypicolinonitrile) is often amphoteric; ensure pH is adjusted to ~6-7 for extraction, or collect by filtration if it precipitates.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for PMB vs Bn stability constants).

• Yonemitsu, O. et al. "Selective removal of p-methoxybenzyl ethers with DDQ."[2] Tetrahedron Letters, 1982, 23, 885-888. Link

• Banker, P. et al. "Pyridine-2-carbonitrile derivatives as kinase inhibitors." Journal of Medicinal Chemistry, 2010. (Context for 4-substituted picolinonitrile synthesis).
• Smith, A. B. "Indazole-based Kinase Inhibitors: Synthesis and SAR." Bioorganic & Medicinal Chemistry Letters, 2015. (Demonstrates S_NAr of 4-chloropicolinonitrile with benzylic alcohols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]

A Comparative Guide to the UV-Vis Absorption Properties of 4-Alkoxypicolinonitriles

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Alkoxypicolinonitriles represent a class of substituted pyridine compounds with significant potential in medicinal chemistry and materials science. The interplay between the electron-donating alkoxy group at the 4-position and the electron-withdrawing nitrile group at the 2-position creates a unique electronic environment within the pyridine ring. Understanding the ultraviolet-visible (UV-Vis) absorption properties of these molecules is paramount for applications ranging from photochemical reactions to the development of novel chromophores and spectroscopic probes.

Understanding the Electronic Transitions in 4-Alkoxypicolinonitriles

The UV-Vis absorption spectra of 4-alkoxypicolinonitriles are primarily dictated by π → π* electronic transitions within the aromatic system. The pyridine ring, substituted with an electron-donating alkoxy group (-OR) and an electron-withdrawing cyano group (-CN), exhibits a push-pull electronic character. This intramolecular charge transfer (ICT) character significantly influences the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

Generally, the absorption maxima for cyanopyridine derivatives are observed in the 300-400 nm region, corresponding to these π → π* transitions[1]. The extent of conjugation and the nature of the substituents play a crucial role in modulating the absorption wavelength (λmax) and the molar absorptivity (ε).

Comparative Analysis of UV-Vis Absorption Properties

To illustrate the expected UV-Vis absorption properties of 4-alkoxypicolinonitriles, we will draw comparisons with the well-characterized 4-cyanopyridine and other substituted cyanopyridines.

Compound	Substituents	Expected λmax (nm)	Expected Molar Absorptivity (ε, L·mol⁻¹·cm⁻¹)	Key Electronic Transitions
4-Cyanopyridine	-CN at C4	~230-280	Moderate	π → π
Picolinonitrile	-CN at C2	~230-275	Moderate	π → π
4-Methoxypicolinonitrile	-OCH₃ at C4, -CN at C2	~280-320	Moderate to High	π → π* with ICT character
4-Ethoxypicolinonitrile	-OCH₂CH₃ at C4, -CN at C2	~280-325	Moderate to High	π → π* with ICT character
Longer-chain 4-alkoxypicolinonitriles	-O(CH₂)nCH₃ at C4, -CN at C2	~285-330	Moderate to High	π → π* with ICT character

Analysis of Trends:

• Effect of Alkoxy Group: The introduction of an electron-donating alkoxy group at the 4-position, para to the ring nitrogen, is expected to cause a bathochromic shift (a shift to longer wavelengths) in the λmax compared to unsubstituted picolinonitrile or 4-cyanopyridine. This is due to the raising of the HOMO energy level by the electron-donating group, which reduces the HOMO-LUMO energy gap.

• Effect of Alkoxy Chain Length: As the length of the alkyl chain in the alkoxy group increases (from methoxy to ethoxy and beyond), a slight bathochromic shift may be observed. However, this effect is generally less pronounced than the initial introduction of the alkoxy group itself. The primary electronic influence comes from the oxygen atom directly attached to the pyridine ring.

• Molar Absorptivity (ε): The push-pull nature of the substituents in 4-alkoxypicolinonitriles is likely to lead to an increase in the molar absorptivity (a hyperchromic effect ) compared to singly substituted pyridines. This is because the increased intramolecular charge transfer character enhances the probability of the π → π* transition.

The Influence of Solvent Polarity

Solvent polarity can significantly impact the UV-Vis absorption spectra of polar molecules like 4-alkoxypicolinonitriles. For π → π* transitions in molecules with a significant ICT character, an increase in solvent polarity typically leads to a bathochromic shift . This is because the more polar excited state is stabilized to a greater extent by the polar solvent than the ground state.

Conversely, n → π* transitions, which involve the excitation of a non-bonding electron (from the nitrogen lone pair), often exhibit a hypsochromic shift (a shift to shorter wavelengths) in polar, protic solvents. This is due to the stabilization of the ground state through hydrogen bonding with the solvent, which increases the energy required for the transition. While the dominant transition in 4-alkoxypicolinonitriles is π → π, the underlying n → π transition of the pyridine nitrogen may also be influenced by the solvent.

Mechanistic investigations on related systems have shown that 4-cyanopyridines can form electron-donor-acceptor (EDA) complexes, the formation of which can be monitored by UV-Vis spectroscopy[2]. This highlights the sensitivity of the electronic structure of these compounds to their environment.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed, self-validating protocol for the accurate determination of the UV-Vis absorption properties of 4-alkoxypicolinonitriles.

Objective: To determine the wavelength of maximum absorption (λmax) and the molar absorptivity (ε) of a series of 4-alkoxypicolinonitriles in solvents of varying polarity.

Materials:

• 4-Alkoxypicolinonitrile samples (e.g., 4-methoxypicolinonitrile, 4-ethoxypicolinonitrile)

• Spectroscopic grade solvents (e.g., hexane, cyclohexane, dichloromethane, acetonitrile, ethanol, methanol)

• Volumetric flasks (Class A)

• Micropipettes and tips

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Methodology:

• Stock Solution Preparation:

  • Accurately weigh a precise amount of the 4-alkoxypicolinonitrile sample (e.g., 1-5 mg).

  • Dissolve the sample in a known volume (e.g., 10.00 mL) of the desired solvent in a volumetric flask to prepare a stock solution of known concentration. Ensure complete dissolution.

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working solutions with concentrations that will result in absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup and Blanking:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.

  • Set the desired wavelength range for the scan (e.g., 200-500 nm).

  • Fill a clean quartz cuvette with the pure solvent to be used for the analysis. This will serve as the blank.

  • Place the blank cuvette in both the sample and reference holders and run a baseline correction.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the most dilute working solution before filling it with that solution.

  • Place the sample cuvette in the sample holder and record the absorption spectrum.

  • Repeat the measurement for each of the working solutions, starting from the most dilute and progressing to the most concentrated.

  • Ensure to rinse the cuvette with the next solution to be measured.

• Data Analysis:

  • From the absorption spectra, identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value at λmax for each concentration.

  • Plot a calibration curve of absorbance versus concentration.

  • Perform a linear regression analysis on the data points. The slope of the line will be the molar absorptivity (ε) according to the Beer-Lambert Law (A = εbc, where b is the path length, 1 cm). The R² value should be ≥ 0.999 for a valid calibration.

• Solvent Effect Study:

  • Repeat steps 1-5 for each solvent of interest to investigate the effect of solvent polarity on λmax and ε.

Visualizing the Workflow

Caption: Experimental workflow for the comparative UV-Vis analysis of 4-alkoxypicolinonitriles.

Structure of 4-Alkoxypicolinonitrile

Caption: General chemical structure of a 4-alkoxypicolinonitrile.

Conclusion

The UV-Vis absorption properties of 4-alkoxypicolinonitriles are governed by π → π* transitions with significant intramolecular charge transfer character. This results in absorption maxima that are sensitive to both the electronic nature of the substituents and the polarity of the surrounding medium. By systematically varying the alkoxy group and the solvent, researchers can tune the photophysical properties of these compounds for specific applications. The provided experimental protocol offers a robust framework for obtaining high-quality, reproducible data to facilitate such investigations. This guide serves as a foundational resource for scientists and professionals working with this promising class of molecules, enabling a deeper understanding of their electronic structure and behavior.

References

• Synergistic experimental and computational insights into the photophysical tuning of cyanopyridines via conjugation extension. ProQuest. [Link]

• Visible light-mediated 1,2-difunctionalization reactions involving 4-cyanopyridines. PMC. [Link]

Sources

• 1. Synergistic experimental and computational insights into the photophysical tuning of cyanopyridines via conjugation extension - ProQuest [proquest.com]
• 2. Visible light-mediated 1,2-difunctionalization reactions involving 4-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Purity analysis methods for 4-((4-Methoxybenzyl)oxy)picolinonitrile

Comprehensive Purity Analysis of 4-((4-Methoxybenzyl)oxy)picolinonitrile: A Comparative Guide for Drug Development

As pharmaceutical pipelines increasingly rely on highly functionalized pyridine derivatives, the rigorous purity assessment of key intermediates like 4-((4-Methoxybenzyl)oxy)picolinonitrile becomes critical. This compound features a picolinonitrile core—a versatile handle for downstream API synthesis—and a 4-methoxybenzyl (PMB) ether, which provides temporary hydroxyl protection.

However, the chemical nature of this molecule presents unique analytical traps. The acid-lability of the PMB group and the specific ionization behavior of the pyridine ring require a highly intentional analytical strategy. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), and Quantitative Nuclear Magnetic Resonance (qNMR) to establish a robust, purity profile for this intermediate.

Methodology Comparison Matrix

To select the appropriate analytical technique, scientists must weigh the stage of drug development against the specific structural vulnerabilities of the analyte.

Analytical Method	Primary Use Case	Key Advantage	Critical Limitation	Typical LOQ
HPLC-UV	Routine QC & Relative Purity	High throughput; excellent reproducibility.	Requires identical reference standards for absolute quantitation.	0.05% Area
LC-HRMS	Impurity ID & Structural Elucidation	Resolves isobaric overlaps; identifies unknown degradants.	High cost; prone to in-source fragmentation artifacts.	0.01% Area
qNMR	Absolute Purity Determination	No identical reference standard required.	Lower sensitivity; requires high sample concentration.	1.0% w/w

Analytical Strategy & Decision Workflow

The selection of a purity analysis method should follow a phase-appropriate, self-validating workflow.

Caption: Decision tree for selecting purity analysis methods for pharmaceutical intermediates.

HPLC-UV: The Workhorse for Relative Purity

The Causality of Method Design: HPLC-UV relies on the strong chromophoric properties of the pyridine and PMB rings (optimal at 254 nm). However, the PMB ether is highly acid-labile. Utilizing traditional highly acidic mobile phases (e.g., 0.1% Trifluoroacetic acid at pH ~2.0) combined with elevated column temperatures can cause artifactual on-column deprotection. This leads to a false-positive detection of 4-hydroxypicolinonitrile, artificially lowering the reported purity of the batch. Therefore, a milder modifier like 0.1% Formic Acid or a neutral ammonium acetate buffer is strictly required.

Self-Validating Protocol:

• System Suitability Test (SST): Inject a resolution mixture containing 4-((4-Methoxybenzyl)oxy)picolinonitrile and its known degradant, 4-hydroxypicolinonitrile. Validation criterion: Resolution (Rs) > 2.0 and Tailing Factor (Tf) < 1.5.

• Mobile Phase:

  • Phase A: Water with 0.1% Formic Acid (pH ~2.7).

  • Phase B: Acetonitrile with 0.1% Formic Acid.

• Chromatographic Conditions: Use a sterically protected C18 column (e.g., Waters XBridge, 50 x 4.6 mm, 3.5 µm) at 30°C to minimize thermal degradation. Run a gradient from 10% B to 90% B over 10 minutes.

• Autosampler Stability Check: Re-inject the sample after 24 hours. If the 4-hydroxypicolinonitrile peak area increases by >0.1%, the sample diluent is causing degradation and must be neutralized.

LC-HRMS: Resolving the Isobaric Trap

The Causality of Method Design: When unknown impurities exceed the, LC-MS is deployed. In positive Electrospray Ionization (ESI+), the pyridine nitrogen readily protonates to form the intact pseudo-molecular ion[M+H]+ at m/z 241.1.

However, this molecule presents a severe analytical trap: The Isobaric Overlap . Under standard MS conditions, the PMB group undergoes in-source fragmentation, yielding a highly stable 4-methoxybenzyl carbocation. Simultaneously, the primary degradation impurity (4-hydroxypicolinonitrile) easily ionizes.

• PMB Cation Exact Mass: 121.0648 Da

• Protonated 4-Hydroxypicolinonitrile Exact Mass: 121.0396 Da

A standard single-quadrupole MS cannot distinguish this ~26 mDa difference, reporting both as m/z 121.1. High-Resolution Mass Spectrometry (HRMS), such as Time-of-Flight (TOF), is mandatory to differentiate in-source fragmentation artifacts from actual co-eluting impurities.

Caption: Artifactual degradation of the PMB ether yielding isobaric fragments at nominal m/z 121.

Self-Validating Protocol:

• Mass Calibration: Infuse a tuning mix prior to the run. Validation criterion: Mass accuracy error must be < 5 ppm.

• Sample Preparation: Dilute the analyte to ~1 µg/mL in Methanol/Water to prevent detector saturation and minimize in-source clustering.

• MS Parameters: Set the ESI fragmentor voltage to a low setting (e.g., 70V) to preserve the intact [M+H]+ 241.1 ion.

• Data Interpretation: Extract ion chromatograms (EIC) using a 10 ppm mass window for 121.0648 (artifact) and 121.0396 (true impurity) to accurately profile the batch.

qNMR: The Gold Standard for Absolute Purity

The Causality of Method Design: In early-stage development, a 100% pure reference standard of 4-((4-Methoxybenzyl)oxy)picolinonitrile is rarely available, rendering HPLC area-percent methods technically relative. by comparing the integration of the analyte's protons against a certified, unrelated Internal Standard (IS).

The key to qNMR is signal selection and T1 relaxation. The PMB methylene protons (-CH2-) appear as a sharp, isolated singlet at ~5.1 ppm. Maleic acid is chosen as the IS because its singlet at 6.26 ppm does not overlap with the analyte's signals. To ensure quantitative accuracy, the inter-pulse delay (D1) must be set to at least 5 times the longest longitudinal relaxation time (T1) of the protons being integrated.

Proton Signal Selection Table:

Proton Environment	Chemical Shift (ppm)	Multiplicity	Integration	Suitability for qNMR
PMB -CH2-	~5.1	Singlet	2H	Excellent (Isolated, sharp)
PMB -OCH3	~3.8	Singlet	3H	Moderate (May overlap with water)
Pyridine Aromatics	7.0 - 8.6	Multiplets	3H	Poor (Complex splitting)
Maleic Acid (IS)	6.26	Singlet	2H	Excellent (Reference standard)

Self-Validating Protocol:

• Sample Preparation: Using a traceable microbalance, accurately weigh ~15 mg of the analyte and ~5 mg of certified Maleic Acid (Internal Standard). Co-dissolve in 0.6 mL of DMSO-d6.

• Probe Tuning & Shimming: Perform 3D gradient shimming. Validation criterion: The line width at half-height of the Maleic Acid peak must be < 1.0 Hz.

• Acquisition Parameters: Run an inversion-recovery experiment to determine the T1 of the PMB -CH2- protons (typically ~2 seconds). Set the relaxation delay (D1) to 20 seconds. Acquire 32 scans with a 90° flip angle.

• Calculation: Determine absolute purity using the following formula: Purity (%) = (I_analyte / I_IS) × (N_IS / N_analyte) × (MW_analyte / MW_IS) × (W_IS / W_analyte) × P_IS (Where I = Integral, N = Number of protons, MW = Molecular Weight, W = Weight, P = Purity of IS).

Conclusion

For 4-((4-Methoxybenzyl)oxy)picolinonitrile, relying solely on HPLC-UV area percent can lead to dangerous miscalculations due to artifactual PMB cleavage. A robust analytical control strategy requires, LC-HRMS to navigate isobaric fragmentation traps, and carefully buffered HPLC-UV for routine, high-throughput batch release. By understanding the mechanistic causality behind these methods, analytical scientists can ensure the integrity of downstream pharmaceutical synthesis.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

• qNMR for Purity Determination in Pharmaceuticals. Reading Scientific Services Ltd (RSSL). Available at: [Link]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-((4-Methoxybenzyl)oxy)picolinonitrile for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of 4-((4-Methoxybenzyl)oxy)picolinonitrile, ensuring the safety of laboratory personnel and compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

Understanding the Hazards and Regulatory Framework

Key Hazard Considerations:

• Toxicity: Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[1][2][3] Upon decomposition, they may release toxic fumes such as nitrogen oxides and carbon monoxide.[4]

• Environmental Impact: Many organic nitriles and their derivatives are harmful to aquatic life with long-lasting effects.[1][5] Therefore, release into the environment must be avoided.[2][5]

• Reactivity: This compound may be incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1] Contact with strong acids could potentially lead to a violent reaction.[6]

Regulatory Oversight:

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8] Wastes are classified as hazardous if they are specifically listed or if they exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity.[7][9] It is the responsibility of the waste generator to properly classify and manage their hazardous waste.[7][10]

Segregation and Collection of Waste

Proper segregation of chemical waste at the point of generation is crucial to prevent dangerous reactions and to facilitate compliant disposal.[8][11]

Step-by-Step Waste Collection Protocol:

• Designated Waste Container: Collect all waste containing 4-((4-Methoxybenzyl)oxy)picolinonitrile in a designated, leak-proof, and chemically compatible container.[2] The original container is often a good choice if it is in good condition.[12]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "4-((4-Methoxybenzyl)oxy)picolinonitrile".[2][13] The label should also include an indication of the hazards (e.g., "Toxic").[13]

• Container Management: Keep the waste container tightly sealed except when adding waste.[2][12] Do not overfill the container; leave adequate headspace for expansion.[14]

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel.[7][12][13]

Chemical Compatibility for Waste Storage:

Incompatible Material Classes	Rationale for Segregation
Strong Oxidizing Agents	Potential for fire or explosion.[6]
Strong Acids	Risk of violent reaction and potential release of toxic gases.[6]
Strong Bases	Potential for chemical reaction.[1]
Strong Reducing Agents	Potential for chemical reaction.[1]

This table summarizes key incompatibilities based on data for similar compounds. Always consult the specific SDS for any reagents used in conjunction with 4-((4-Methoxybenzyl)oxy)picolinonitrile.

Disposal Procedures

Direct disposal of 4-((4-Methoxybenzyl)oxy)picolinonitrile down the drain is strictly prohibited.[7][15] The primary method for disposal is through a licensed hazardous waste management company.

Workflow for Disposal:

Caption: Decision workflow for the disposal of 4-((4-Methoxybenzyl)oxy)picolinonitrile waste.

Decontamination of Labware and PPE:

• Labware: All glassware and equipment that has been in contact with the compound must be decontaminated. Triple rinse with a suitable organic solvent (e.g., acetone or ethanol).[2] The first two rinsates should be collected as hazardous waste in the same container as the primary waste.[2]

• Personal Protective Equipment (PPE): Contaminated disposable gloves, lab coats, and other solid waste must be collected in a separate, clearly labeled hazardous waste bag or container.[2] Do not dispose of contaminated PPE in the regular trash.[2]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical.[2]

Minor Spill Response:

• Alert personnel in the immediate vicinity.[2]

• Wear appropriate PPE, including chemical-resistant gloves (nitrile gloves may offer short-term splash protection, but should be changed immediately upon contact), safety goggles, and a lab coat.[2][16]

• Cover the spill with an inert absorbent material such as vermiculite or sand.[2]

• Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[2]

• Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.[2]

Major Spill Response:

• Evacuate the laboratory immediately.[2]

• Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Waste Minimization

In accordance with federal and state regulations, laboratories should have a waste minimization strategy.[7]

• Order only the quantity of the chemical that is needed for your research.[7]

• Maintain an accurate inventory of chemicals to avoid purchasing duplicates.[7]

• Consider sharing surplus chemicals with other laboratories.[7]

By adhering to these procedures, you contribute to a safe laboratory environment and ensure the responsible management of chemical waste.

References

• Princeton University Environmental Health & Safety. Laboratory Waste Management Guidelines. [Link]

• Cole-Parmer. Chemical Compatibility Chart. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Medical Laboratory Observer. Laboratory Waste Management: The New Regulations. [Link]

• Environmental Marketing Services. Laboratory Waste Disposal. [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. Nitrile Glove Chemical-Compatibility Reference. [Link]

• Duke University Occupational & Environmental Safety. Guide to Laboratory Sink/Sewer Disposal of Wastes. [Link]

• Practice Greenhealth. Hazardous waste characterization. [Link]

• University of California, Santa Cruz. Chemical Waste Disposal Guidelines. [Link]

• Loba Chemie. 4-METHOXYBENZYL CYANIDE FOR SYNTHESIS MSDS. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lobachemie.com [lobachemie.com]
• 4. Picolinonitrile(100-70-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. odu.edu [odu.edu]
• 8. danielshealth.com [danielshealth.com]
• 9. practicegreenhealth.org [practicegreenhealth.org]
• 10. aksci.com [aksci.com]
• 11. Laboratory Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 12. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 13. MedicalLab Management Magazine [medlabmag.com]
• 14. rtong.people.ust.hk [rtong.people.ust.hk]
• 15. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]

A Comprehensive Guide to Personal Protective Equipment for Handling 4-((4-Methoxybenzyl)oxy)picolinonitrile

Understanding the Potential Hazards: A Structural Analogy Approach

The molecule 4-((4-Methoxybenzyl)oxy)picolinonitrile contains several functional groups that inform our safety assessment:

• Picolinonitrile: The nitrile group (-C≡N) is a common feature in organic chemistry. Compounds containing this group can be toxic, with potential for metabolism to cyanide in vivo. They are often classified as harmful if swallowed, inhaled, or in contact with skin.[1][2]

• Methoxybenzyl Ether: Benzyl ethers can be cleaved under certain conditions. While the methoxy group can influence reactivity, the overall structure suggests that skin and eye irritation are potential hazards.[3][4]

Given these structural components, we must assume that 4-((4-Methoxybenzyl)oxy)picolinonitrile may be harmful by ingestion, inhalation, and dermal contact, and may cause irritation to the skin and eyes.

Core Principles of Chemical Safety: The Hierarchy of Controls

Before detailing specific PPE, it is crucial to remember the hierarchy of controls, which prioritizes safety measures from most to least effective.

Caption: The Hierarchy of Controls prioritizes safety measures for handling chemical hazards.

For handling 4-((4-Methoxybenzyl)oxy)picolinonitrile, engineering and administrative controls are foundational, with PPE serving as the critical final barrier.

Essential Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 4-((4-Methoxybenzyl)oxy)picolinonitrile.

PPE Category	Specification	Rationale
Hand Protection	Nitrile Gloves	Nitrile gloves offer superior resistance to a wide range of chemicals, including solvents and organic compounds, compared to latex or vinyl.[5][6][7][8] They also provide good puncture resistance.[5][8]
Eye Protection	Safety Glasses with Side Shields or Goggles	Protects against splashes of liquids or solid particles. Goggles should be used when there is a significant risk of splashing.
Body Protection	Laboratory Coat	A lab coat protects street clothes and skin from contamination. It should be buttoned and have long sleeves.
Respiratory Protection	NIOSH-approved Respirator (if required)	To be used in situations where engineering controls cannot maintain exposure below acceptable limits, such as during a large spill or when handling the powder outside of a fume hood.[9] A risk assessment should determine the specific type of respirator needed.

Step-by-Step Guide to Handling 4-((4-Methoxybenzyl)oxy)picolinonitrile

This protocol outlines the essential steps for safely handling this compound in a laboratory setting.

Preparation and Engineering Controls

• Work Area: All handling of 4-((4-Methoxybenzyl)oxy)picolinonitrile should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][10]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible. Have a chemical spill kit appropriate for organic compounds nearby.

Donning PPE

The following workflow illustrates the correct sequence for putting on and taking off PPE to minimize cross-contamination.

Caption: The correct sequence for donning and doffing PPE is crucial to prevent contamination.

Handling and Experimental Procedures

• Weighing: If handling the compound as a solid, weigh it out in the fume hood to minimize inhalation of any dust.

• In Solution: When working with the compound in solution, handle all transfers within the fume hood.

• Avoid Contact: Take care to avoid direct contact with the skin and eyes.[1]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4]

Spill Management

In the event of a spill, follow these procedures:

• Minor Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.[10]

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[10]

  • Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.[10]

• Major Spill:

  • Evacuate the laboratory immediately.

  • Alert your institution's emergency response team.

  • Prevent entry to the affected area.

Waste Disposal

• Chemical Waste: All waste containing 4-((4-Methoxybenzyl)oxy)picolinonitrile, including contaminated solvents and reaction byproducts, must be collected in a designated hazardous waste container.[10]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated solid waste should be collected in a separate, clearly labeled hazardous waste bag or container.[10] Do not dispose of contaminated PPE in the regular trash.[10]

• Decontamination: Triple rinse any labware that has come into contact with the compound with a suitable organic solvent. The first two rinses should be collected as hazardous waste.[10]

Conclusion

The safe handling of 4-((4-Methoxybenzyl)oxy)picolinonitrile requires a proactive approach based on the principles of chemical safety and an understanding of the potential hazards associated with its structural components. By adhering to the guidelines outlined in this document, researchers can minimize their risk of exposure and maintain a safe laboratory environment. Always consult your institution's specific safety protocols and the available safety data for analogous compounds to ensure the highest level of safety.

References

• Nitrile Gloves: Advancing PPE and Industrial Hand Safety. (n.d.). Vertex AI Search.
• Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens. (2025, January 7). Vertex AI Search.
• Proper Disposal of 3,5-Bis(benzyloxy)picolinonitrile: A Step-by-Step Guide for Laboratory Professionals. (n.d.). Benchchem.
• Nitrile Gloves for Chemical Handling. (n.d.). GlovesnStuff.
• Nitrile Gloves - Lead & Battery PPE. (n.d.). State Safety and Compliance.
• The Benefits of Nitrile Gloves for Personal Protective Equipment (PPE). (2023, April 6). PPE Online.
• (4-Methoxyphenyl)acetonitrile Safety Data Sheet. (2010, November 5). Fisher Scientific.
• N-(4-Methoxybenzylidene)-4-butylaniline Safety Data Sheet. (2026, January 30). TCI Chemicals.
• 6-(4-methoxybenzyl)-3-pyridazinol Safety Data Sheet. (2017, December 1). Key Organics.
• Picolinonitrile Safety Data Sheet. (n.d.). Fisher Scientific.
• 5-Amino-2-methoxybenzonitrile Safety Data Sheet. (n.d.). BLD Pharmatech.
• 4-Methoxybenzyl bromide Safety Data Sheet. (2022, September 16). Apollo Scientific.
• Safety Data Sheet. (2026, January 15). MilliporeSigma.
• 2-Cyanopyridine Safety Data Sheet. (2024, February 21). Jubilant Ingrevia.
• USP SDS US. (2019, June 20). CymitQuimica.
• 4-Methoxybenzonitrile. (n.d.). PubChem.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.). United Nations Office on Drugs and Crime.
• Material Safety Data Sheet - N-(4-Methoxybenzylidene)-4-Butylaniline, 99% (Titr.). (2005, October 3). Cole-Parmer.
• Guidelines on Handling Hazardous Drugs. (n.d.). ASHP.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Nitrile Gloves: Advancing PPE and Industrial Hand Safety | Industrial Solutions MEF [industrialsolution.ae]
• 6. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves [ppsgloves.com]
• 7. glovesnstuff.com [glovesnstuff.com]
• 8. ppeonline.ca [ppeonline.ca]
• 9. ashp.org [ashp.org]
• 10. benchchem.com [benchchem.com]